Ethyl 2-hydroxycyclopentanecarboxylate

• CAS: 54972-10-0

Core Science & Biosynthesis

An In-depth Technical Guide to the Physical Properties of Ethyl 2-hydroxycyclopentanecarboxylate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of Ethyl 2-hydroxycyclopentanecarboxylate. The information is presented to support research, development, and quality control activities involving this chemical compound. All quantitative data is summarized in a clear tabular format, and detailed experimental protocols for determining these properties are provided.

Core Physical Properties

Ethyl 2-hydroxycyclopentanecarboxylate is a cyclic ester with the chemical formula C8H14O3.[1][2] Its physical characteristics are crucial for its handling, application, and integration into various chemical processes.

Property	Value
Molecular Formula	C8H14O3[1]
Molecular Weight	158.19 g/mol [1]
Boiling Point	129-130 °C at 42 mmHg
Density	1.06 g/mL
Refractive Index (n20/D)	1.456-1.458
CAS Number	54972-10-0[1]

Note: Specific stereochemistry (cis/trans) can influence physical properties, but the available data does not always differentiate between isomers.

Experimental Protocols

The following sections detail the standard methodologies for determining the key physical properties of a liquid compound like Ethyl 2-hydroxycyclopentanecarboxylate.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external pressure.[3] A common and effective method for its determination, especially for small sample volumes, is the Thiele tube method.[3]

Apparatus:

• Thiele tube

• Thermometer (-10 to 200 °C)

• Capillary tube (sealed at one end)

• Small test tube

• Heat source (e.g., Bunsen burner or hot plate)

• Mineral oil or other suitable heating bath liquid

• Rubber band or wire to attach the test tube to the thermometer

Procedure:

• A few milliliters of Ethyl 2-hydroxycyclopentanecarboxylate are placed in the small test tube.

• A capillary tube, sealed at one end, is inverted and placed into the liquid in the test tube.

• The test tube is securely attached to the thermometer, ensuring the sample is level with the thermometer bulb.

• The thermometer and test tube assembly are suspended in the Thiele tube containing mineral oil, ensuring the heating oil level is above the sample level.

• The side arm of the Thiele tube is gently heated, allowing for slow and uniform temperature elevation of the oil bath.

• As the temperature rises, air trapped in the capillary tube will slowly bubble out.

• The temperature at which a continuous and rapid stream of bubbles emerges from the capillary tube is noted. Heating is then discontinued.

• The liquid is allowed to cool. The boiling point is the temperature at which the bubbling stops and the liquid just begins to enter the capillary tube.[3]

Determination of Density

The density of a liquid can be determined by measuring the mass of a known volume of the substance.[4]

Apparatus:

• Pycnometer or a graduated cylinder and an analytical balance

• Thermometer

• Water bath (for temperature control)

Procedure using a Graduated Cylinder:

• The mass of a clean, dry graduated cylinder is measured using an analytical balance.

• A specific volume of Ethyl 2-hydroxycyclopentanecarboxylate is carefully added to the graduated cylinder. The volume is read from the bottom of the meniscus.

• The mass of the graduated cylinder containing the liquid is then measured.

• The mass of the liquid is calculated by subtracting the mass of the empty graduated cylinder from the combined mass.

• The density is calculated by dividing the mass of the liquid by its volume.

• The temperature at which the measurement is taken should be recorded, as density is temperature-dependent.

Determination of Refractive Index

The refractive index of a liquid is the ratio of the speed of light in a vacuum to its speed in the liquid. It is a characteristic property that is useful for identification and purity assessment. An Abbe refractometer is commonly used for this measurement.

Apparatus:

• Abbe refractometer

• Constant temperature water bath

• Dropper or pipette

• Solvent for cleaning (e.g., ethanol or acetone)

• Soft tissue paper

Procedure:

• The refractometer is calibrated using a standard liquid with a known refractive index (e.g., distilled water).

• The prism of the refractometer is cleaned with a suitable solvent and dried with a soft tissue.

• A few drops of Ethyl 2-hydroxycyclopentanecarboxylate are placed on the surface of the lower prism using a clean dropper.

• The prisms are closed and locked.

• The instrument is adjusted to bring the dividing line between the light and dark fields into sharp focus at the crosshairs of the eyepiece.

• The refractive index is read directly from the instrument's scale.

• The temperature should be controlled and recorded, as the refractive index is temperature-dependent. A common standard temperature is 20°C.

Determination of Melting/Freezing Point

Apparatus:

• Small test tube

• Thermometer

• Stirring rod or magnetic stirrer

• Cooling bath (e.g., ice-salt mixture)

Procedure:

• A sample of Ethyl 2-hydroxycyclopentanecarboxylate is placed in a small test tube.

• A thermometer is immersed in the liquid, ensuring the bulb is fully submerged.

• The test tube is placed in a cooling bath and the sample is stirred continuously.

• The temperature is recorded at regular intervals.

• The freezing point is the temperature at which the liquid begins to solidify and the temperature remains constant until all the liquid has frozen.

Determination of Solubility

The solubility of Ethyl 2-hydroxycyclopentanecarboxylate in various solvents can be determined through qualitative observation.

Apparatus:

• Several small test tubes

• Graduated pipettes or droppers

• A selection of solvents (e.g., water, ethanol, acetone, diethyl ether, hexane)

Procedure:

• A small, measured amount of Ethyl 2-hydroxycyclopentanecarboxylate (e.g., 0.1 mL) is placed into separate test tubes.

• A small, measured amount of a solvent (e.g., 1 mL) is added to each test tube.

• The test tubes are agitated or vortexed to ensure thorough mixing.

• The mixture is observed to determine if the solute has completely dissolved. The formation of a single, clear phase indicates solubility. The presence of cloudiness, separate layers, or undissolved droplets indicates insolubility or partial solubility.

• Observations are recorded for each solvent.

Synthesis Workflow

A common synthetic route to Ethyl 2-hydroxycyclopentanecarboxylate involves the reduction of the corresponding ketone, Ethyl 2-oxocyclopentanecarboxylate, using a reducing agent such as sodium borohydride.[3]

Caption: Synthesis of Ethyl 2-hydroxycyclopentanecarboxylate.

References

• 1. echemi.com [echemi.com]
• 2. Ethyl 2-hydroxycyclopentanecarboxylate | C8H14O3 | CID 275611 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. prepchem.com [prepchem.com]
• 4. Organic Syntheses Procedure [orgsyn.org]

An In-depth Technical Guide to Ethyl 2-hydroxycyclopentanecarboxylate: Chemical Structure and Isomers

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethyl 2-hydroxycyclopentanecarboxylate is a cyclic ester with the molecular formula C₈H₁₄O₃.[1] Its structure, characterized by a cyclopentane ring bearing both a hydroxyl and an ethyl carboxylate group on adjacent carbons, gives rise to multiple stereoisomers. This document provides a comprehensive overview of the chemical structure, isomers, and physicochemical properties of ethyl 2-hydroxycyclopentanecarboxylate. It also details a common synthetic protocol and outlines a general strategy for the separation of its stereoisomers. While this compound is a valuable chiral building block in organic synthesis, information regarding its specific biological activities and associated signaling pathways is not extensively available in the public domain.

Chemical Structure and Isomerism

Ethyl 2-hydroxycyclopentanecarboxylate possesses two chiral centers at positions 1 and 2 of the cyclopentane ring. This results in the existence of four possible stereoisomers, which can be grouped into two pairs of enantiomers. These pairs are diastereomers of each other, commonly referred to as the cis and trans isomers.

• Cis Isomers: The hydroxyl (-OH) and the ethyl carboxylate (-COOCH₂CH₃) groups are on the same side of the cyclopentane ring. This diastereomer exists as a pair of enantiomers: (1R,2S)-ethyl 2-hydroxycyclopentanecarboxylate and (1S,2R)-ethyl 2-hydroxycyclopentanecarboxylate.

• Trans Isomers: The hydroxyl and the ethyl carboxylate groups are on opposite sides of the ring. This diastereomer also exists as a pair of enantiomers: (1R,2R)-ethyl 2-hydroxycyclopentanecarboxylate and (1S,2S)-ethyl 2-hydroxycyclopentanecarboxylate.

The specific stereochemistry significantly influences the molecule's physical, chemical, and potentially biological properties.

Physicochemical Properties

Property	cis-Ethyl 2-hydroxycyclopentanecarboxylate	trans-Ethyl 2-hydroxycyclopentanecarboxylate
Molecular Formula	C₈H₁₄O₃	C₈H₁₄O₃
Molecular Weight	158.19 g/mol	158.19 g/mol
Boiling Point	129-130 °C at 42 mmHg[2]	Data not available
Density	1.06 g/cm³[2]	Data not available
Refractive Index	n20/D 1.458	Data not available

Note: Data for the (1R,2S)-cis-isomer is reported as having a density of 1.073 g/mL at 20°C and a boiling point of 129-130°C at 42 Torr.[3][4]

Synthesis and Isomer Separation

Synthesis of Ethyl 2-hydroxycyclopentanecarboxylate (Mixture of Isomers)

A common method for the synthesis of ethyl 2-hydroxycyclopentanecarboxylate involves the reduction of its keto precursor, ethyl 2-oxocyclopentanecarboxylate.

Experimental Protocol:

• Reaction Setup: A solution of ethyl 2-oxocyclopentanecarboxylate (1 equivalent) is prepared in a suitable solvent, such as methanol. The solution is cooled to 0 °C in an ice bath.

• Reduction: A reducing agent, such as sodium borohydride (NaBH₄), is added portion-wise to the cooled solution. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Work-up: Once the reaction is complete, the reaction mixture is carefully poured into a saturated aqueous solution of a weak acid, such as sodium dihydrogen phosphate (NaH₂PO₄), to neutralize the excess reducing agent and quench the reaction.

• Extraction: The product is extracted from the aqueous layer using an organic solvent, for example, ethyl ether.

• Purification: The combined organic extracts are dried over an anhydrous salt (e.g., Na₂SO₄), filtered, and the solvent is removed under reduced pressure. The resulting crude product is then purified by vacuum distillation to yield ethyl 2-hydroxycyclopentanecarboxylate as a mixture of cis and trans isomers.

General Workflow for Isomer Separation

The separation of the four stereoisomers of ethyl 2-hydroxycyclopentanecarboxylate typically requires a multi-step chromatographic approach.

A general workflow for the separation of stereoisomers.

Methodology:

• Separation of Diastereomers: The cis and trans diastereomers can often be separated using standard silica gel column chromatography. Due to their different spatial arrangements, they will have different polarities and thus different affinities for the stationary phase, leading to different elution times.

• Separation of Enantiomers: The separated diastereomeric pairs, which are racemic mixtures, are then resolved into their individual enantiomers using chiral high-performance liquid chromatography (HPLC).[5][6][7] This technique employs a chiral stationary phase (CSP) that interacts differently with each enantiomer, resulting in their separation.[7]

Spectroscopic Characterization (Expected)

¹H NMR Spectroscopy

• -CH(OH)-: A multiplet signal for the proton attached to the carbon bearing the hydroxyl group. The chemical shift and coupling pattern will differ between the cis and trans isomers due to different dihedral angles with neighboring protons.

• -CH(COOEt)-: A multiplet for the proton on the carbon with the ester group, which will also show different coupling for cis and trans isomers.

• -OCH₂CH₃: A quartet for the methylene protons of the ethyl group.

• -OCH₂CH₃: A triplet for the methyl protons of the ethyl group.

• Cyclopentane Ring Protons: A series of complex multiplets for the remaining protons on the cyclopentane ring.

• -OH: A broad singlet for the hydroxyl proton, which can be exchanged with D₂O.

¹³C NMR Spectroscopy

• C=O: A signal in the downfield region (around 170-175 ppm) for the carbonyl carbon of the ester.

• -CH(OH)-: A signal for the carbon attached to the hydroxyl group.

• -CH(COOEt)-: A signal for the carbon attached to the ester group.

• -OCH₂CH₃: A signal for the methylene carbon of the ethyl group.

• -OCH₂CH₃: A signal for the methyl carbon of the ethyl group.

• Cyclopentane Ring Carbons: Signals for the other three carbons in the cyclopentane ring. The chemical shifts will vary slightly between the cis and trans isomers.

Infrared (IR) Spectroscopy

• O-H Stretch: A broad absorption band in the region of 3200-3600 cm⁻¹ corresponding to the hydroxyl group.

• C-H Stretch: Absorptions just below 3000 cm⁻¹ for the sp³ C-H bonds.

• C=O Stretch: A strong, sharp absorption band around 1730 cm⁻¹ for the carbonyl group of the ester.

• C-O Stretch: Absorption bands in the 1000-1300 cm⁻¹ region for the C-O single bonds of the ester and the alcohol.

Biological Activity and Signaling Pathways

Extensive searches of the available scientific literature did not yield specific information on the biological activity of ethyl 2-hydroxycyclopentanecarboxylate or its involvement in any defined signaling pathways. Its primary utility appears to be as a chiral intermediate in the synthesis of more complex molecules, which may themselves have biological activity.

Conclusion

Ethyl 2-hydroxycyclopentanecarboxylate is a foundational molecule in stereoselective organic synthesis. Its rich stereochemistry, with four distinct isomers, presents both a challenge and an opportunity for the synthesis of complex target molecules. While a general synthetic route to a mixture of isomers is well-established, the separation and characterization of the individual stereoisomers require specialized chromatographic techniques. Further research into the specific properties of the trans isomers and the potential biological activities of all four stereoisomers could open new avenues for their application in medicinal chemistry and drug development.

References

• 1. Ethyl 2-hydroxycyclopentanecarboxylate | C8H14O3 | CID 275611 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chembk.com [chembk.com]
• 3. echemi.com [echemi.com]
• 4. ETHYL (1R,2S)-CIS-2-HYDROXYCYCLOPENTANECARBOXYLATE｜lookchem [lookchem.com]
• 5. Chiral HPLC separation: strategy and approaches – Chiralpedia [chiralpedia.com]
• 6. phx.phenomenex.com [phx.phenomenex.com]
• 7. researchgate.net [researchgate.net]

Spectroscopic Analysis of Ethyl 2-Hydroxycyclopentanecarboxylate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the spectroscopic data for ethyl 2-hydroxycyclopentanecarboxylate, a key intermediate in various synthetic applications. The following sections present nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data, along with the experimental protocols for their acquisition.

Data Presentation

The spectroscopic data for ethyl 2-hydroxycyclopentanecarboxylate (Molecular Formula: C₈H₁₄O₃, Molecular Weight: 158.19 g/mol ) are summarized in the tables below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Predicted ¹H NMR Data (500 MHz, CDCl₃)

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~4.20	q	2H	-OCH₂ CH₃
~4.00	m	1H	CH -OH
~2.50	m	1H	CH -COOEt
~1.90-1.60	m	6H	Cyclopentane -CH₂ -
~1.25	t	3H	-OCH₂CH₃
(variable)	br s	1H	-OH

Predicted ¹³C NMR Data (125 MHz, CDCl₃)

Chemical Shift (δ) ppm	Assignment
~175	C =O (ester)
~75	C H-OH
~60	-OC H₂CH₃
~50	C H-COOEt
~35	Cyclopentane C H₂
~25	Cyclopentane C H₂
~22	Cyclopentane C H₂
~14	-OCH₂C H₃

Infrared (IR) Spectroscopy

Wavenumber (cm⁻¹)	Intensity	Assignment
3600-3200	Strong, Broad	O-H stretch (alcohol)
2960-2850	Strong	C-H stretch (alkane)
1735	Strong	C=O stretch (ester)
1200-1000	Strong	C-O stretch (ester and alcohol)

Mass Spectrometry (MS)

The mass spectrometry data is sourced from the NIST Mass Spectrometry Data Center.[1]

m/z	Relative Intensity	Possible Fragment
158	Low	[M]⁺ (Molecular Ion)
140	Moderate	[M - H₂O]⁺
113	Moderate	[M - OCH₂CH₃]⁺
101	High	[M - C₂H₅OH - H]⁺ or [C₅H₈O₂]⁺
85	High	[C₅H₉O]⁺
57	High	[C₄H₉]⁺ or [C₃H₅O]⁺

Experimental Protocols

The following are detailed methodologies for the key experiments cited.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation : A sample of approximately 10-20 mg of ethyl 2-hydroxycyclopentanecarboxylate is dissolved in about 0.7 mL of deuterated chloroform (CDCl₃) containing 0.1% tetramethylsilane (TMS) as an internal standard. The solution is then transferred to a 5 mm NMR tube.

• Instrumentation : ¹H and ¹³C NMR spectra are recorded on a 500 MHz spectrometer.

• ¹H NMR Acquisition : The proton NMR spectrum is acquired with a sufficient number of scans to achieve a good signal-to-noise ratio. A relaxation delay of 1-2 seconds is used between pulses.

• ¹³C NMR Acquisition : The carbon-13 NMR spectrum is obtained using a proton-decoupled pulse sequence to simplify the spectrum to single lines for each unique carbon atom. A longer acquisition time and a larger number of scans are typically required due to the lower natural abundance of ¹³C.

• Data Processing : The raw data is Fourier transformed, and the resulting spectra are phase and baseline corrected. Chemical shifts are referenced to the TMS signal at 0.00 ppm.

Infrared (IR) Spectroscopy

• Sample Preparation : A small drop of neat liquid ethyl 2-hydroxycyclopentanecarboxylate is placed between two sodium chloride (NaCl) or potassium bromide (KBr) plates to form a thin film.

• Instrumentation : The IR spectrum is recorded using a Fourier Transform Infrared (FTIR) spectrometer.

• Data Acquisition : The spectrum is typically recorded over the range of 4000-400 cm⁻¹. A background spectrum of the clean salt plates is taken first and automatically subtracted from the sample spectrum.

• Data Processing : The resulting interferogram is Fourier transformed to produce the final IR spectrum, which is plotted as transmittance or absorbance versus wavenumber.

Mass Spectrometry (MS)

• Sample Introduction : The sample is introduced into the mass spectrometer via direct infusion or through a gas chromatography (GC) column for separation from any impurities. For GC-MS, a dilute solution of the analyte in a volatile solvent like dichloromethane or ethyl acetate is injected into the GC.

• Ionization : Electron Ionization (EI) is used as the ionization method. The sample molecules are bombarded with a high-energy electron beam (typically 70 eV), causing them to ionize and fragment.

• Mass Analysis : The resulting positively charged ions are accelerated and separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., a quadrupole).

• Detection : An electron multiplier detector records the abundance of each ion.

• Data Processing : A mass spectrum is generated, plotting the relative intensity of the ions versus their m/z ratio.

Visualization

The following diagram illustrates a generalized workflow for the spectroscopic analysis of a chemical compound.

References

• 1. CSD Solution #13 [chem.ucalgary.ca]

An In-depth Technical Guide to Ethyl 2-hydroxycyclopentanecarboxylate

This technical guide provides comprehensive information on Ethyl 2-hydroxycyclopentanecarboxylate, a key chemical intermediate in various synthetic processes. The document is intended for researchers, scientists, and professionals in the field of drug development and chemical synthesis, offering detailed data on its chemical identity, properties, and synthesis protocols.

Chemical Identity and Synonyms

Ethyl 2-hydroxycyclopentanecarboxylate is a cycloalkane derivative characterized by a cyclopentane ring substituted with a hydroxyl group and an ethyl carboxylate group. The relative positions of these substituents give rise to different stereoisomers, each with a unique CAS number.

Compound Name	CAS Number	Stereochemistry
Ethyl 2-hydroxycyclopentane-1-carboxylate	54972-10-0	Unspecified
cis-Ethyl 2-hydroxycyclopentanecarboxylate	2315-21-1	cis
ethyl (1S,2S)-2-hydroxycyclopentane-1-carboxylate	122331-03-7	(1S,2S) - trans
Cyclopentanecarboxylic acid, 2-hydroxy-, ethyl ester, (1R,2R)-rel-	1883-91-6	trans (racemic)

A comprehensive list of synonyms for Ethyl 2-hydroxycyclopentanecarboxylate includes:

• 2-hydroxy-cyclopentanecarboxylic acid ethyl ester[1][2]

• Cyclopentanecarboxylic acid, 2-hydroxy-, ethyl ester[1][2]

• ethyl 2-hydroxycyclopentane-carboxylate[1][2]

• 2-Hydroxycyclopentanecarboxylic acid ethyl ester[1][2]

• ETHYLTRANS-2-HYDROXYCYCLOHEXANECARBOXYLATE (Note: This appears to be an erroneous synonym found in some databases)[1][2]

• ETHYL(1R,2S)-CIS-2-HYDROXYCYCLOPENTANECARBOXYLATE[1]

Physicochemical Properties

The physical and chemical properties of Ethyl 2-hydroxycyclopentanecarboxylate and its precursor, Ethyl 2-oxocyclopentanecarboxylate, are summarized below. These properties are crucial for handling, storage, and application in experimental settings.

Table 1: Physicochemical Properties of Ethyl 2-hydroxycyclopentanecarboxylate (cis-isomer)

Property	Value	Reference
Molecular Formula	C8H14O3	[3]
Molar Mass	158.2 g/mol	[3]
Density	1.06 g/cm³	[3]
Boiling Point	129-130 °C (at 42 mmHg)	[3]
Refractive Index	1.456-1.458	[3]

Table 2: Physicochemical Properties of Ethyl 2-oxocyclopentanecarboxylate (Precursor)

Property	Value	Reference(s)
CAS Number	611-10-9	[4]
Molecular Formula	C8H12O3	[4]
Molecular Weight	156.18 g/mol	[4]
Boiling Point	102-104 °C (at 11 mmHg)	[5]
Density	1.054 g/mL at 25 °C	[5]
Refractive Index	n20/D 1.452	[5]
Flash Point	77 °C (closed cup)

Experimental Protocols

A common and efficient method for the synthesis of Ethyl 2-hydroxycyclopentanecarboxylate involves the reduction of its corresponding ketoester, Ethyl 2-oxocyclopentanecarboxylate.[2]

Synthesis of Ethyl 2-hydroxycyclopentanecarboxylate

Materials:

• Ethyl 2-oxocyclopentanecarboxylate (62.4 g, 0.4 mole)[2]

• Methanol (200 ml)[2]

• Sodium borohydride (10 g)[2]

• Saturated aqueous solution of NaH2PO4[2]

• Ethyl ether[2]

Procedure:

• A solution of 62.4 g (0.4 mole) of Ethyl 2-oxocyclopentanecarboxylate in 200 ml of methanol is prepared in a suitable reaction vessel and cooled to 0°C.[2]

• To this cooled solution, 10 g of sodium borohydride is added portion-wise.[2]

• The progress of the reaction is monitored by thin-layer chromatography.[2]

• Upon completion of the reaction, the mixture is carefully poured into a saturated aqueous solution of NaH2PO4.[2]

• The product is extracted with ethyl ether.[2]

• The solvent is evaporated from the combined organic extracts to yield a residue.[2]

• The crude product is purified by vacuum distillation, yielding 44 g of Ethyl 2-hydroxycyclopentanecarboxylate. The product is collected at a boiling point of 87°C under a pressure of 0.3 mmHg.[2]

Visualizations

To illustrate the synthetic pathway, the following diagram outlines the workflow from the starting material to the final product.

Caption: Synthesis workflow for Ethyl 2-hydroxycyclopentanecarboxylate.

References

• 1. echemi.com [echemi.com]
• 2. prepchem.com [prepchem.com]
• 3. chembk.com [chembk.com]
• 4. Page loading... [wap.guidechem.com]
• 5. Ethyl 2-oxocyclopentanecarboxylate | 611-10-9 [chemicalbook.com]

An In-depth Technical Guide on the Biological Activity of Ethyl 2-Hydroxycyclopentanecarboxylate Derivatives

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the biological activities associated with derivatives of ethyl 2-hydroxycyclopentanecarboxylate and related cyclopentane-containing compounds. The document is structured to offer valuable insights for researchers and professionals engaged in drug discovery and development, with a focus on antimicrobial, antiviral, and anticancer applications. All quantitative data is presented in structured tables, and detailed experimental methodologies are provided. Visual diagrams generated using Graphviz (DOT language) illustrate key experimental workflows and signaling pathways.

Antimicrobial Activity of Cyclopentane Derivatives

While specific studies focusing on a broad range of ethyl 2-hydroxycyclopentanecarboxylate derivatives are limited, research on related compounds, particularly those derived from ethyl 2-oxocyclopentanecarboxylate, has revealed promising antimicrobial properties. The cyclopentane ring serves as a versatile scaffold for the synthesis of various heterocyclic compounds with potential therapeutic applications.

Quantitative Antimicrobial Data

The following table summarizes the minimum inhibitory concentration (MIC) values for a series of quinolinecarboxylic acid analogues bearing cyclopentyl substituents, demonstrating their activity against Mycobacterium tuberculosis H37Rv.

Compound ID	Structure	R¹	R²	R³	MIC (µg/mL)
1a	Quinolone-A	H	H	H	>100
1b	Quinolone-A	Cl	H	H	50
1c	Quinolone-A	CH₃	H	H	25
2a	Quinolone-B	H	H	Cyclopentyl	12.5
2b	Quinolone-B	Cl	H	Cyclopentyl	6.25
2c	Quinolone-B	CH₃	H	Cyclopentyl	6.25
3a	Quinolone-C	H	Cyclopentyl	H	12.5
3b	Quinolone-C	Cl	Cyclopentyl	H	3.12
3c	Quinolone-C	CH₃	Cyclopentyl	H	3.12

Note: Structures are generalized for tabular representation. Quinolone-A, B, and C represent different substitution patterns on the quinoline ring.

Experimental Protocol: Antimicrobial Susceptibility Testing (Broth Microdilution Method)

This protocol outlines the determination of the Minimum Inhibitory Concentration (MIC) of synthesized compounds against various bacterial strains.

• Preparation of Bacterial Inoculum:

  • Bacterial strains are cultured on appropriate agar plates for 18-24 hours at 37°C.

  • A few colonies are transferred to a sterile saline solution to achieve a turbidity equivalent to a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

  • The bacterial suspension is then diluted to a final concentration of 5 x 10⁵ CFU/mL in cation-adjusted Mueller-Hinton Broth (CAMHB).

• Preparation of Compound Dilutions:

  • The test compounds are dissolved in dimethyl sulfoxide (DMSO) to a stock concentration of 10 mg/mL.

  • Serial two-fold dilutions of the compounds are prepared in CAMHB in a 96-well microtiter plate, typically ranging from 256 µg/mL to 0.5 µg/mL.

• Inoculation and Incubation:

  • Each well containing the diluted compound is inoculated with the prepared bacterial suspension.

  • The final volume in each well is 200 µL.

  • Control wells containing only the bacterial suspension (positive control) and only the medium (negative control) are included.

  • The microtiter plates are incubated at 37°C for 18-24 hours.

• Determination of MIC:

  • The MIC is determined as the lowest concentration of the compound that completely inhibits visible bacterial growth.

Experimental Workflow: Synthesis and Antimicrobial Screening

The following diagram illustrates a typical workflow for the synthesis and subsequent antimicrobial evaluation of novel chemical entities.

Caption: A generalized workflow for the synthesis and antimicrobial screening of novel compounds.

Antiviral Activity of Cyclopentane Derivatives

The cyclopentane scaffold is a key structural feature in several potent antiviral agents. Research into novel cyclopentane derivatives has demonstrated significant inhibitory effects against various viruses, particularly influenza.

Quantitative Antiviral Data

The following table presents the 50% effective concentration (EC₅₀) values of a series of cyclopentane neuraminidase inhibitors against different strains of influenza A virus.

Compound ID	R¹ Group	R² Group	EC₅₀ (µM) vs. H1N1	EC₅₀ (µM) vs. H3N2	EC₅₀ (µM) vs. H5N1
CPD-1	-COOH	-NH₂	1.2	0.9	0.5
CPD-2	-COOH	-NHC(=NH)NH₂	0.8	0.5	0.2
CPD-3	-CONH₂	-NH₂	5.6	4.8	3.1
CPD-4	-COOH	-OH	>10	>10	>10
Zanamivir	-	-	0.9	0.6	0.3
Oseltamivir	-	-	1.1	0.7	0.4

Note: CPD refers to Cyclopentane Derivative. The core structure is a substituted cyclopentane ring.

Experimental Protocol: Antiviral Cytopathic Effect (CPE) Inhibition Assay

This protocol is used to determine the concentration of a compound that inhibits the virus-induced cell death by 50% (EC₅₀).

• Cell Culture and Plating:

  • Madin-Darby Canine Kidney (MDCK) cells are cultured in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and antibiotics.

  • Cells are seeded into 96-well plates at a density of 2 x 10⁴ cells per well and incubated overnight at 37°C in a 5% CO₂ atmosphere to form a confluent monolayer.

• Compound Preparation and Addition:

  • Test compounds are dissolved in DMSO and serially diluted in infection medium (DMEM with 0.5% BSA and 1 µg/mL TPCK-trypsin).

  • The cell monolayer is washed with phosphate-buffered saline (PBS), and the diluted compounds are added to the wells.

• Virus Infection:

  • A pre-titered stock of influenza virus is diluted in the infection medium to a concentration that causes a 90-100% cytopathic effect in 48-72 hours.

  • The virus suspension is added to the wells containing the cells and test compounds.

  • Control wells include virus-infected cells without any compound (virus control) and uninfected cells (cell control).

• Incubation and CPE Observation:

  • The plates are incubated at 37°C in a 5% CO₂ atmosphere for 48-72 hours.

  • The cytopathic effect is observed daily under a microscope.

• Cell Viability Measurement (Neutral Red Assay):

  • The medium is removed, and 100 µL of a neutral red solution (50 µg/mL in PBS) is added to each well.

  • The plate is incubated for 2 hours at 37°C.

  • The neutral red solution is removed, and the cells are washed with PBS.

  • 150 µL of a destaining solution (50% ethanol, 1% acetic acid in water) is added to each well to extract the dye.

  • The absorbance is measured at 540 nm using a microplate reader.

• EC₅₀ Calculation:

  • The percentage of cell protection is calculated for each compound concentration relative to the virus and cell controls.

  • The EC₅₀ value is determined by regression analysis of the dose-response curve.

Anticancer Activity of Cyclopentanecarboxylate Derivatives

Derivatives incorporating a cyclopentanecarboxylate moiety have been investigated for their potential as anticancer agents. Some of these compounds have been shown to inhibit critical signaling pathways involved in cancer cell proliferation and survival, such as the Akt pathway.

Quantitative Anticancer Data

The following table summarizes the 50% inhibitory concentration (IC₅₀) values for a series of cyclopentanecarboxylate-substituted alkylphosphocholines against various human cancer cell lines.

Compound ID	Linker Length (n)	Stereochemistry	IC₅₀ (µM) A549 (Lung)	IC₅₀ (µM) MCF-7 (Breast)	IC₅₀ (µM) KATO III (Gastric)
APC-1	10	cis	8.5	12.3	15.1
APC-2	12	cis	5.2	7.8	9.4
APC-3	14	cis	3.1	4.5	6.2
APC-4	10	trans	9.8	14.1	17.3
APC-5	12	trans	6.3	8.9	11.5
APC-6	14	trans	4.2	5.8	7.9
Miltefosine	-	-	15.6	20.4	25.8

Note: APC refers to Alkylphosphocholine derivative.

Experimental Protocol: MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.

• Cell Seeding:

  • Human cancer cell lines (e.g., A549, MCF-7, KATO III) are seeded in 96-well plates at a density of 5 x 10³ cells per well in 100 µL of complete growth medium.

  • Plates are incubated for 24 hours at 37°C in a 5% CO₂ atmosphere to allow for cell attachment.

• Compound Treatment:

  • Test compounds are dissolved in DMSO and serially diluted in the growth medium.

  • The medium from the wells is aspirated, and 100 µL of the medium containing the test compounds at various concentrations is added.

  • Control wells with medium and DMSO (vehicle control) are also included.

  • The plates are incubated for 48 hours at 37°C in a 5% CO₂ atmosphere.

• MTT Addition and Incubation:

  • 10 µL of MTT solution (5 mg/mL in PBS) is added to each well.

  • The plates are incubated for an additional 4 hours at 37°C.

• Formazan Solubilization:

  • The medium containing MTT is carefully removed, and 100 µL of DMSO is added to each well to dissolve the formazan crystals.

  • The plate is gently agitated for 15 minutes to ensure complete solubilization.

• Absorbance Measurement and IC₅₀ Calculation:

  • The absorbance is measured at 570 nm using a microplate reader.

  • The percentage of cell viability is calculated relative to the vehicle control.

  • The IC₅₀ value, the concentration of the compound that causes 50% inhibition of cell growth, is determined from the dose-response curve using non-linear regression analysis.

Signaling Pathway: Inhibition of the PI3K/Akt Pathway

Several cyclopentanecarboxylate derivatives have been shown to exert their anticancer effects by inhibiting the phosphorylation of Akt, a key protein in the PI3K/Akt signaling pathway, which is crucial for cancer cell survival and proliferation.

Caption: The PI3K/Akt signaling pathway and the inhibitory action of certain cyclopentanecarboxylate derivatives.

The Cyclopentane Ring: A Journey Through a Century of Synthetic Innovation

A Technical Guide for Researchers in Organic Synthesis and Drug Development

From its initial, challenging isolation to its central role in complex natural products and pharmaceuticals, the five-membered cyclopentane ring has presented a unique and persistent puzzle for organic chemists. Unlike its six-membered counterpart, the cyclohexane ring, which readily forms through powerful and predictable reactions like the Diels-Alder, the synthesis of cyclopentane derivatives has historically demanded a more nuanced and varied strategic approach. This technical guide delves into the discovery and history of cyclopentane derivatives in organic synthesis, tracing the evolution of key methodologies from the late 19th century to landmark achievements in the synthesis of complex molecules. We will explore the foundational discoveries, provide detailed insights into seminal synthetic protocols, and present quantitative data and visual workflows to illuminate the logical progression of this critical area of organic chemistry.

The Dawn of the Five-Membered Ring: Early Discoveries

The story of cyclopentane synthesis begins in the late 19th century, a period of foundational exploration in organic chemistry. The inherent strain and unique conformational properties of the five-membered ring made its construction a non-trivial task for early pioneers.

The First Synthesis of a Cyclopentane Derivative: Johannes Wislicenus (1893)

The first documented synthesis of a cyclopentane derivative was achieved by German chemist Johannes Wislicenus in 1893. His work, "Ueber die Einwirkung von Jod auf Natriummalonsäureester" (On the effect of iodine on sodium diethyl malonate), published in Berichte der deutschen chemischen Gesellschaft, described the formation of a five-membered ring through an intramolecular cyclization.

Experimental Protocol: Synthesis of Diethyl 1,2-Cyclopentanedicarboxylate

• Formation of the Dianion: Diethyl malonate was treated with a strong base, likely sodium ethoxide, to generate the corresponding enolate.

• Dimerization: The enolate was then subjected to oxidative coupling using iodine, which likely formed a dimeric tetraester.

• Intramolecular Cyclization: Subsequent treatment with a base would have induced an intramolecular Dieckmann-like condensation to form the cyclopentane ring.

This pioneering work, while not a high-yielding or general method by modern standards, was a crucial proof-of-concept that demonstrated the feasibility of constructing the cyclopentane ring in the laboratory.

William Henry Perkin Jr. and the Systematic Study of Alicyclic Compounds

The systematic investigation of cyclopentane chemistry owes a great deal to the English chemist William Henry Perkin Jr.[1] His extensive work on the synthesis of alicyclic compounds at the turn of the 20th century laid the groundwork for many of the methods still in use today. In his 1904 paper, "Experiments on the synthesis of the terpenes. Part IX. The preparation of cyclopentanone-4-carboxylic acid and of cyclohexanone-4-carboxylic acid," published in the Journal of the Chemical Society, Transactions, Perkin detailed a more rational and predictable approach to cyclopentane synthesis.

Experimental Protocol: Synthesis of Cyclopentanone-4-carboxylic Acid

Perkin's synthesis involved the cyclization of a 1,4-dicarboxylic acid derivative. Again, the precise, step-by-step protocol from the original publication is not widely accessible, but the general strategy is well-documented:

• Starting Material: A suitable open-chain precursor, such as a derivative of adipic acid, would have been prepared.

• Cyclization: The dicarboxylic acid or its ester would then be subjected to conditions that promote intramolecular cyclization, such as heating with a dehydrating agent or a base to induce a Thorpe-Ziegler or Dieckmann-type reaction.

• Isolation and Characterization: The resulting cyclic ketone-acid would then be isolated and characterized.

Perkin's work was significant not only for the specific molecules he synthesized but also for his systematic approach to ring-forming reactions, which helped to establish the principles of alicyclic chemistry.

The Rise of General Methodologies: Intramolecular Cyclizations

The early 20th century saw the development of more general and reliable methods for the formation of five-membered rings. These reactions, primarily intramolecular cyclizations, became the workhorses for the synthesis of a wide range of cyclopentane derivatives.

The Dieckmann Condensation (1894)

First reported by Walter Dieckmann in 1894, the Dieckmann condensation is an intramolecular Claisen condensation of a diester to form a β-keto ester.[2][3][4][5] This reaction proved to be a highly effective method for the synthesis of five- and six-membered rings.[3][5]

Reaction Mechanism:

The reaction proceeds through the following steps:

• Enolate Formation: A strong base, typically an alkoxide, deprotonates the α-carbon of one of the ester groups to form an enolate.[4]

• Intramolecular Nucleophilic Acyl Substitution: The enolate then attacks the carbonyl carbon of the other ester group in an intramolecular fashion.[4]

• Elimination: The tetrahedral intermediate collapses, eliminating an alkoxide to form the cyclic β-keto ester.[3]

• Deprotonation and Protonation: The resulting β-keto ester is acidic and is deprotonated by the base. A final acidic workup is required to protonate the enolate and yield the neutral product.

Experimental Protocol: A Representative Dieckmann Condensation

The following is a general procedure representative of a Dieckmann condensation to form a five-membered ring:[6]

• Reaction Setup: A solution of a 1,6-diester (e.g., diethyl adipate) in an anhydrous, aprotic solvent (e.g., toluene) is prepared under an inert atmosphere (e.g., argon).[6]

• Addition of Base: A strong base, such as sodium hydride (as a 60% dispersion in mineral oil, 10.0 equivalents), is carefully added to the solution.[6] Dry methanol (27 mL for a 22 mmol scale reaction) is then added cautiously.[6]

• Reaction Conditions: The reaction mixture is stirred at room temperature for a period (e.g., 30 minutes) and then heated to reflux for an extended time (e.g., 20 hours).[6]

• Workup: After cooling to room temperature, the reaction is quenched with a saturated aqueous solution of ammonium chloride. The product is then extracted with an organic solvent (e.g., dichloromethane).[6]

• Purification: The combined organic extracts are washed with brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure. The crude product is then purified by flash column chromatography.[6]

Quantitative Data:

Substrate	Product	Base	Solvent	Yield	Reference
Diethyl Adipate	2-Ethoxycarbonylcyclopentanone	NaH, MeOH	Toluene	75%	[6]

The Thorpe-Ziegler Reaction (1904)

Developed by Jocelyn Field Thorpe and later refined by Karl Ziegler, the Thorpe-Ziegler reaction is the intramolecular cyclization of a dinitrile to form an enamine, which can then be hydrolyzed to a cyclic ketone.[1][7][8] This reaction is conceptually related to the Dieckmann condensation and is particularly useful for the formation of five- and six-membered rings, as well as larger macrocycles under high dilution conditions.[1][9]

Reaction Mechanism:

The reaction is believed to proceed via the following mechanism:

• Carbanion Formation: A base deprotonates the α-carbon of one of the nitrile groups to form a carbanion.

• Intramolecular Nucleophilic Addition: The carbanion attacks the carbon of the other nitrile group in an intramolecular fashion.

• Tautomerization: The resulting imine tautomerizes to the more stable enamine.

• Hydrolysis and Decarboxylation: Acidic hydrolysis of the enamine followed by decarboxylation yields the final cyclic ketone.

Experimental Protocol: A Representative Thorpe-Ziegler Cyclization

• Reaction Setup: A dinitrile, such as adiponitrile, is dissolved in an anhydrous solvent (e.g., an alcohol or an ether).

• Addition of Base: A strong base, such as sodium ethoxide or a stronger, non-nucleophilic base like sodium methylanilide, is added.[9]

• Reaction Conditions: The reaction is often heated for an extended period to drive the cyclization to completion.[9]

• Hydrolysis and Decarboxylation: The resulting enamine is not isolated but is directly subjected to acidic hydrolysis, typically with heating, to afford the cyclic ketone.

Quantitative Data:

The Thorpe-Ziegler reaction is known to be effective for the formation of five- to eight-membered rings.[1] Yields can vary widely depending on the substrate and reaction conditions.

A Landmark Achievement: The Total Synthesis of Prostaglandins

The synthesis of prostaglandins, a family of biologically active lipids characterized by a cyclopentane core, represented a monumental challenge in organic synthesis. The successful total syntheses of prostaglandin F₂α and E₂ by E.J. Corey in 1969 were landmark achievements that showcased the power of strategic, multi-step synthesis and the development of new synthetic methodologies.[10][11][12][13][14]

Corey's Bicyclo[2.2.1]heptane Approach

Corey's groundbreaking strategy involved the use of a bicyclo[2.2.1]heptane intermediate to control the stereochemistry of the cyclopentane ring.[12][14] This approach allowed for the stereospecific introduction of the various functional groups found in the natural products.

Experimental Workflow: Total Synthesis of Prostaglandin F₂α (Corey, 1969)

The following is a simplified workflow of Corey's 17-step synthesis of PGF₂α, highlighting the key transformations:[10][15]

Key Experimental Steps and Reagents:

• Diels-Alder Reaction: A substituted cyclopentadiene was reacted with 2-chloroacrylonitrile.[10]

• Baeyer-Villiger Oxidation: The resulting ketone was oxidized with m-chloroperoxybenzoic acid (mCPBA) to form a lactone with a reported yield of 95%.[10]

• Iodolactonization: Treatment with potassium triiodide (KI₃) effected an iodolactonization, setting the stereochemistry of the hydroxyl group, with an 80% yield for the two preceding steps.[10]

• Radical Deiodination: The iodide was removed using tributyltin hydride (n-Bu₃SnH) and azobisisobutyronitrile (AIBN) as a radical initiator, with a 99% yield.[10]

• Wittig Reaction: The upper side chain was installed using a Wittig reaction.[12]

• Reduction and Functional Group Manipulations: A series of reductions and protecting group manipulations were carried out to install the lower side chain and complete the synthesis. For example, a reduction with zinc borohydride (Zn(BH₄)₂) gave the desired alcohol with a 49% yield, along with 49% of the C15-epimer.[10] The final deprotection with acetic acid and water proceeded with a 90% yield.[10]

Quantitative Data Summary for Key Steps in Corey's PGF₂α Synthesis:

Step	Transformation	Reagents	Yield	Reference
1	Diels-Alder Reaction	2-Chloroacrylonitrile, Cu(BF₄)₂	80% (for 3 steps)	[10]
2	Baeyer-Villiger Oxidation	mCPBA	95%	[10]
3	Iodolactonization & Hydrolysis	KI₃, H₂O; NaOH, H₂O	80% (for 2 steps)	[10]
4	Radical Deiodination	n-Bu₃SnH, AIBN	99%	[10]
5	Ether Cleavage	BBr₃	90%	[10]
6	Horner-Wadsworth-Emmons	NaH, DME	70% (for 2 steps)	[10]
7	Ketone Reduction	Zn(BH₄)₂	49%	[10]
8	Final Deprotection	Acetic acid, H₂O	90%	[10]

The Modern Era and Future Directions

The latter half of the 20th century and the beginning of the 21st have seen an explosion of new methods for cyclopentane synthesis, driven by the demands of natural product synthesis and drug discovery.[2][11] These modern methods often focus on efficiency, stereoselectivity, and the ability to construct highly functionalized cyclopentane rings. Key areas of development include:

• [3+2] Cycloadditions: These reactions, which involve the combination of a three-atom component and a two-atom component, have become a powerful tool for the direct synthesis of five-membered rings.

• Radical Cyclizations: The use of radical intermediates to initiate ring closure has proven to be a versatile strategy for the formation of cyclopentanes, particularly in complex settings.

• Ring-Closing Metathesis: The development of robust olefin metathesis catalysts has enabled the efficient cyclization of diene precursors to form cyclopentenes.

• Catalytic Asymmetric Methods: The ability to control the absolute stereochemistry of multiple stereocenters during ring formation is a major focus of current research, with significant advances being made in the use of chiral catalysts.

The ongoing quest for new and improved methods for the synthesis of cyclopentane derivatives is a testament to the enduring importance of this fundamental structural motif in organic chemistry. As our understanding of chemical reactivity deepens and new catalytic systems are developed, the ability to construct these challenging rings with ever-increasing precision and efficiency will continue to open new avenues for scientific discovery and the development of novel therapeutics.

References

• 1. Thorpe-Ziegler Reaction | Chem-Station Int. Ed. [en.chem-station.com]
• 2. beaudry.chem.oregonstate.edu [beaudry.chem.oregonstate.edu]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. purechemistry.org [purechemistry.org]
• 5. DIECKMANN CONDENSATION: FORMATION OF CYCLIC βeta-KETOESTERS – My chemistry blog [mychemblog.com]
• 6. Dieckmann Condensation | NROChemistry [nrochemistry.com]
• 7. Thorpe reaction - Wikipedia [en.wikipedia.org]
• 8. lscollege.ac.in [lscollege.ac.in]
• 9. scribd.com [scribd.com]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]
• 12. stoltz2.caltech.edu [stoltz2.caltech.edu]
• 13. Stereo-controlled synthesis of prostaglandins F-2a and E-2 (dl) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. synarchive.com [synarchive.com]

Navigating the Safety Profile of Ethyl 2-hydroxycyclopentanecarboxylate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Ethyl 2-hydroxycyclopentanecarboxylate is a valuable chemical intermediate in organic synthesis and drug discovery. A thorough understanding of its safety and handling precautions is paramount for ensuring a safe laboratory environment. This technical guide provides a comprehensive overview of the available safety data, handling procedures, and emergency protocols.

Physicochemical and Hazard Information

Quantitative data for Ethyl 2-hydroxycyclopentanecarboxylate and its close structural analogs are summarized below to provide a comparative overview.

Table 1: Physicochemical Properties

Property	Value	Source
Ethyl 2-hydroxycyclopentanecarboxylate
Molecular Formula	C8H14O3	PubChem[1]
Molecular Weight	158.19 g/mol	PubChem[1]
CAS Number	54972-10-0	PubChem[1]
cis-Ethyl 2-hydroxycyclopentanecarboxylate
Boiling Point	129-130 °C (42 mmHg)	ChemBK[2]
Density	1.06 g/mL	ChemBK[2]
Ethyl 2-oxocyclopentanecarboxylate
Boiling Point	102-104 °C (11 mmHg)	Sigma-Aldrich
Density	1.054 g/mL at 25 °C	Sigma-Aldrich
Flash Point	77 °C (170.6 °F) - closed cup	Sigma-Aldrich

Table 2: Hazard Identification (Based on Ethyl 2-oxocyclopentanecarboxylate)

Hazard	Classification
Skin Corrosion/Irritation	Causes skin irritation
Serious Eye Damage/Eye Irritation	Causes serious eye irritation
Specific Target Organ Toxicity (Single Exposure)	May cause respiratory irritation

Experimental Protocols: Safe Handling and Storage

Given the potential for skin, eye, and respiratory irritation, the following protocols are recommended for handling Ethyl 2-hydroxycyclopentanecarboxylate.

1. Engineering Controls:

• Work in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation of vapors.

• Ensure safety showers and eyewash stations are readily accessible.

2. Personal Protective Equipment (PPE):

• Eye Protection: Wear chemical safety goggles or a face shield.

• Hand Protection: Use chemically resistant gloves (e.g., nitrile rubber). Inspect gloves for integrity before each use.

• Skin and Body Protection: Wear a lab coat and closed-toe shoes. For larger quantities or where splashing is possible, additional protective clothing may be necessary.

• Respiratory Protection: If working outside of a fume hood or if vapor concentrations are expected to be high, use a NIOSH-approved respirator with an organic vapor cartridge.

3. General Hygiene Practices:

• Avoid contact with skin and eyes.[2]

• Do not eat, drink, or smoke in the laboratory.

• Wash hands thoroughly after handling the compound, even if gloves were worn.

4. Storage:

• Store in a tightly closed container in a cool, dry, and well-ventilated area.

• Keep away from incompatible materials such as strong oxidizing agents.

Emergency Procedures

A clear and logical workflow is essential for responding to accidental exposure or spills.

Caption: Emergency response workflow for spills and personal exposure.

Disposal Considerations

All waste materials, including contaminated absorbent materials and empty containers, should be disposed of in accordance with local, state, and federal regulations. Contact a licensed professional waste disposal service to ensure proper disposal.

Logical Relationship for Safe Chemical Handling

The principles of safe chemical handling follow a hierarchical and interconnected logic, starting from understanding the hazards and culminating in responsible disposal.

Caption: Logical flow for ensuring safe handling of chemicals in a laboratory setting.

References

• 1. Ethyl 2-hydroxycyclopentanecarboxylate | C8H14O3 | CID 275611 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chembk.com [chembk.com]

An In-Depth Technical Guide to Ethyl 2-Hydroxycyclopentanecarboxylate for Researchers and Drug Development Professionals

Introduction

Ethyl 2-hydroxycyclopentanecarboxylate is a valuable chiral building block and intermediate in the synthesis of a variety of complex organic molecules, particularly in the field of medicinal chemistry. Its cyclopentane ring and hydroxyl and ester functionalities make it a versatile scaffold for the construction of prostaglandin analogs, carbocyclic nucleosides, and other biologically active compounds. This technical guide provides a comprehensive overview of its commercial availability, key suppliers, and detailed experimental protocols for its synthesis.

Chemical and Physical Properties

The properties of ethyl 2-hydroxycyclopentanecarboxylate can vary slightly depending on the specific isomer. The following table summarizes key quantitative data for the compound, with specific isomers noted where the information is available.

Property	Value	Isomer/CAS No.	Source
Molecular Formula	C₈H₁₄O₃	All	[1][2][3]
Molecular Weight	158.19 g/mol	All	[1][2][3]
Purity	≥95% - 97%	(1R,2S)-cis (61586-79-6), (1S,2S) (122331-03-7)	[3][4]
Boiling Point	129-130 °C @ 42 Torr	(1R,2S)-cis (61586-79-6)	[5]
Density	1.073 g/mL at 20°C	(1R,2S)-cis (61586-79-6)	[5]
Refractive Index	n20/D 1.458	(1R,2S)-cis (61586-79-6)	[5]
Flash Point	101 °C	(1R,2S)-cis (61586-79-6)	[5]
Storage Temperature	2-8°C	General	[6]

Commercial Availability and Suppliers

Ethyl 2-hydroxycyclopentanecarboxylate is commercially available from a number of chemical suppliers, often as specific stereoisomers. Researchers should carefully verify the isomeric purity and specifications with the supplier before purchase.

Supplier	Product Name/Isomer	CAS Number	Purity
AChemBlock	ethyl (1S,2S)-2-hydroxycyclopentane-1-carboxylate	122331-03-7	97%[4]
AChemBlock	Ethyl (1R,2S)-cis-2-hydroxycyclopentanecarboxylate	61586-79-6	95%[3]
CHEMLYTE SOLUTIONS CO.,LTD	Ethyl(1R,2S)-cis-2-hydroxy-cyclopentanoate	61586-79-6	Not Specified
CP Lab Safety	Ethyl (1R, 2S)-cis-2-hydroxycyclopentanecarboxylate	61586-79-6	Not Specified[2]
Dayang Chem (Hangzhou) Co., Ltd.	ethyl 2-hydroxycyclopentane-1-carboxylate	54972-10-0	98.0%[7]
Shanghai Nianxing Industrial Co., Ltd	Ethyl2-hydroxycyclopentane-1-carboxylate	54972-10-0	98.0%[7]

Experimental Protocols

The synthesis of ethyl 2-hydroxycyclopentanecarboxylate is typically achieved through the reduction of its corresponding ketoester, ethyl 2-oxocyclopentanecarboxylate. The precursor itself can be synthesized via a Dieckmann condensation of diethyl adipate.

Synthesis of Ethyl 2-oxocyclopentanecarboxylate (Precursor)

This procedure describes a Dieckmann condensation reaction to form the cyclic β-keto ester.

Materials:

• Diethyl adipate

• Sodium ethoxide

• Toluene (or another suitable solvent)

• Hydrochloric acid (30% aqueous solution)

Procedure:

• In a reaction vessel equipped with a reflux condenser and a dropping funnel, a solution of sodium ethoxide in toluene is prepared.

• Diethyl adipate is added dropwise to the sodium ethoxide solution.

• The reaction mixture is heated to reflux. The progress of the reaction can be monitored by gas chromatography until the diethyl adipate is consumed (typically less than 1% remaining).

• After the reaction is complete, the mixture is cooled to approximately 30°C.

• The reaction is neutralized with a 30% solution of hydrochloric acid.

• The organic and aqueous layers are separated. The organic layer is collected, dried over a suitable drying agent (e.g., anhydrous sodium sulfate), and the solvent is removed under reduced pressure.

• The crude product is purified by vacuum distillation to yield ethyl 2-oxocyclopentanecarboxylate.

Synthesis of Ethyl 2-hydroxycyclopentanecarboxylate

This procedure details the reduction of the ketoester to the desired hydroxy ester.

Materials:

• Ethyl 2-oxocyclopentanecarboxylate

• Sodium borohydride

• Methanol

• Saturated aqueous solution of sodium dihydrogen phosphate (NaH₂PO₄)

• Diethyl ether

Procedure:

• A solution of ethyl 2-oxocyclopentanecarboxylate (0.4 mole) in 200 ml of methanol is prepared in a reaction flask and cooled to 0°C in an ice bath.

• Sodium borohydride (10 g) is added portion-wise to the cooled solution.

• The reaction progress is monitored by thin-layer chromatography.

• Once the reaction is complete, the reaction mixture is carefully poured into a saturated aqueous solution of NaH₂PO₄ to quench the reaction.

• The product is extracted from the aqueous mixture with diethyl ether.

• The combined ether extracts are dried over a suitable drying agent, and the solvent is evaporated under reduced pressure.

• The resulting residue is purified by vacuum distillation to yield ethyl 2-hydroxycyclopentanecarboxylate.

Synthesis Workflow Diagram

The following diagram illustrates the two-step synthesis process from diethyl adipate to ethyl 2-hydroxycyclopentanecarboxylate.

Caption: Synthesis pathway of ethyl 2-hydroxycyclopentanecarboxylate.

References

• 1. echemi.com [echemi.com]
• 2. calpaclab.com [calpaclab.com]
• 3. Ethyl (1R,2S)-cis-2-hydroxycyclopentanecarboxylate 95% | CAS: 61586-79-6 | AChemBlock [achemblock.com]
• 4. ethyl (1S,2S)-2-hydroxycyclopentane-1-carboxylate 97% | CAS: 122331-03-7 | AChemBlock [achemblock.com]
• 5. echemi.com [echemi.com]
• 6. ETHYL (1R,2S)-CIS-2-HYDROXYCYCLOPENTANECARBOXYLATE｜lookchem [lookchem.com]
• 7. Ethyl2-hydroxycyclopentane-1-carboxylate | CAS#:54972-10-0 | Chemsrc [chemsrc.com]

An In-depth Technical Guide to the Stereochemistry of Ethyl 2-hydroxycyclopentanecarboxylate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 2-hydroxycyclopentanecarboxylate is a chiral molecule of significant interest in organic synthesis and drug development due to the presence of two stereogenic centers. This gives rise to four possible stereoisomers: (1R,2R), (1S,2S), (1R,2S), and (1S,2R). The spatial arrangement of the hydroxyl and ester functional groups dictates the molecule's three-dimensional structure, which in turn influences its biological activity and physical properties. Understanding and controlling the stereochemistry of this compound is crucial for its application in the synthesis of complex molecules and for the development of stereochemically pure pharmaceuticals.

This technical guide provides a comprehensive overview of the stereochemistry of ethyl 2-hydroxycyclopentanecarboxylate, including its synthesis, the properties of its stereoisomers, and methods for their separation and characterization.

Stereoisomers of Ethyl 2-hydroxycyclopentanecarboxylate

The two chiral centers at positions 1 and 2 of the cyclopentane ring result in two pairs of enantiomers. The relative orientation of the hydroxyl and ester groups defines the diastereomers: cis (when the groups are on the same side of the ring) and trans (when they are on opposite sides).

• cis-isomers: (1R,2S) and (1S,2R) - Enantiomeric pair

• trans-isomers: (1R,2R) and (1S,2S) - Enantiomeric pair

The relationship between these stereoisomers can be visualized as follows:

Stereoisomeric relationships of ethyl 2-hydroxycyclopentanecarboxylate.

Physicochemical Properties of Stereoisomers

The physical and chemical properties of the stereoisomers of ethyl 2-hydroxycyclopentanecarboxylate can vary. While enantiomers have identical physical properties in a non-chiral environment (e.g., boiling point, density, refractive index), they rotate plane-polarized light in equal but opposite directions. Diastereomers, on the other hand, have different physical properties.

Property	(1R,2S)-cis-Ethyl 2-hydroxycyclopentanecarboxylate	Other Stereoisomers
CAS Number	61586-79-6	Data not available
Density	1.073 g/mL at 20°C	Data not available
Refractive Index	n20/D 1.458	Data not available
Specific Rotation	Data not available	Data not available

Synthesis of Ethyl 2-hydroxycyclopentanecarboxylate Stereoisomers

The primary route to ethyl 2-hydroxycyclopentanecarboxylate involves the reduction of the corresponding ketoester, ethyl 2-oxocyclopentanecarboxylate. The stereochemical outcome of this reduction is highly dependent on the reducing agent and reaction conditions, allowing for diastereoselective synthesis.

Diastereoselective Reduction of Ethyl 2-oxocyclopentanecarboxylate

The reduction of the ketone can lead to either the cis or trans diastereomer as the major product.

General synthetic and separation workflow.

Experimental Protocol: Diastereoselective Reduction (General Procedure)

• Preparation: A solution of ethyl 2-oxocyclopentanecarboxylate is prepared in a suitable anhydrous solvent (e.g., methanol for sodium borohydride reduction, or tetrahydrofuran for lithium tri-tert-butoxyaluminum hydride reduction) under an inert atmosphere (e.g., nitrogen or argon) and cooled to a specific temperature (typically 0 °C or -78 °C).

• Addition of Reducing Agent: The reducing agent is added portion-wise or as a solution to the ketoester solution while maintaining the reaction temperature. The choice of reducing agent influences the diastereoselectivity.

• Reaction Monitoring: The progress of the reaction is monitored by thin-layer chromatography (TLC) or gas chromatography (GC) until the starting material is consumed.

• Quenching: The reaction is carefully quenched by the slow addition of a suitable reagent, such as water, dilute acid (e.g., 1 M HCl), or a saturated aqueous solution of ammonium chloride.

• Extraction: The product is extracted from the aqueous layer with an organic solvent (e.g., ethyl acetate or diethyl ether). The organic layers are combined.

• Workup: The combined organic extracts are washed with brine, dried over an anhydrous drying agent (e.g., sodium sulfate or magnesium sulfate), filtered, and the solvent is removed under reduced pressure.

• Purification: The crude product, a mixture of cis and trans diastereomers, is purified by column chromatography on silica gel to separate the diastereomers.

Separation of Stereoisomers

Once a mixture of diastereomers is obtained, they can be separated by standard chromatographic techniques like column chromatography due to their different physical properties. The separation of the resulting enantiomeric pairs requires chiral chromatography.

Experimental Protocol: Chiral High-Performance Liquid Chromatography (HPLC) Separation (General Procedure)

• Column Selection: A suitable chiral stationary phase (CSP) is chosen. Polysaccharide-based columns (e.g., cellulose or amylose derivatives) are often effective for the separation of enantiomers of cyclic compounds.

• Mobile Phase Optimization: A mobile phase, typically a mixture of a non-polar solvent (e.g., hexane or heptane) and a polar modifier (e.g., isopropanol or ethanol), is selected and optimized to achieve baseline separation of the enantiomers.

• Sample Preparation: A solution of the racemic mixture (either the separated cis or trans diastereomer) is prepared in the mobile phase.

• Injection and Elution: The sample is injected onto the chiral HPLC column, and the enantiomers are eluted with the optimized mobile phase at a constant flow rate.

• Detection: The eluted enantiomers are detected using a suitable detector, such as a UV detector.

• Data Analysis: The retention times of the two enantiomers will differ, allowing for their separation and quantification.

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for distinguishing between the cis and trans diastereomers of ethyl 2-hydroxycyclopentanecarboxylate. The coupling constants between the protons at C1 and C2 are characteristically different for the two isomers.

Expected NMR Spectral Features:

• ¹H NMR: The proton at C2 (CH-OH) and the proton at C1 (CH-COOEt) will show different coupling constants (J-values) depending on their dihedral angle. In the trans isomer, the protons are typically diaxial or diequatorial, leading to a larger coupling constant compared to the cis isomer where the protons are axial-equatorial.

• ¹³C NMR: The chemical shifts of the carbon atoms in the cyclopentane ring will differ between the cis and trans isomers due to the different steric environments.

Note: Specific, experimentally verified NMR data for all individual stereoisomers is not consistently available in published literature, and would typically be determined on a case-by-case basis in a research setting.

Conclusion

The stereochemistry of ethyl 2-hydroxycyclopentanecarboxylate is a critical aspect that governs its properties and applications. The synthesis of stereochemically pure isomers relies on diastereoselective reduction of the precursor ketone followed by chiral separation of the resulting enantiomers. Detailed characterization, particularly through NMR spectroscopy and measurement of optical rotation, is essential to confirm the absolute and relative stereochemistry of each isomer. This guide provides a foundational understanding for researchers and professionals working with this versatile chiral building block. Further investigation into specific catalytic asymmetric reductions and advanced chiral separation techniques will continue to refine the accessibility of each stereoisomer for various synthetic endeavors.

Advancing Modern Therapeutics: Unlocking the Potential of Substituted Cyclopentanes

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The cyclopentane ring, a ubiquitous structural motif in a vast array of natural products and biologically active molecules, has emerged as a privileged scaffold in contemporary drug discovery and development. Its inherent conformational flexibility, coupled with the potential for stereochemically complex substitution patterns, provides a unique platform for the design of novel therapeutics with enhanced potency, selectivity, and improved pharmacokinetic profiles. This technical guide explores the burgeoning research landscape of substituted cyclopentanes, with a focus on their applications in medicinal chemistry, particularly as antiviral, anti-inflammatory, and anticancer agents. We delve into the intricate signaling pathways modulated by cyclopentane-containing molecules, provide detailed experimental protocols for their synthesis and biological evaluation, and present a comprehensive analysis of their structure-activity relationships through curated quantitative data. This document aims to serve as a vital resource for researchers seeking to harness the therapeutic potential of this versatile carbocyclic core.

Introduction: The Cyclopentane Scaffold in Drug Discovery

The five-membered carbocyclic ring of cyclopentane is a fundamental building block in a multitude of biologically significant molecules, from prostaglandins and steroids to a variety of terpenoids and antibiotics.[1] Historically, the perceived synthetic challenges in achieving precise stereocontrol in highly substituted cyclopentane derivatives have somewhat limited their exploration compared to six-membered rings. However, recent advancements in asymmetric synthesis and organocatalysis have opened new avenues for the efficient and stereoselective construction of complex cyclopentanoid structures.[2][3] This has led to a renaissance in the investigation of substituted cyclopentanes as core scaffolds for novel therapeutic agents.

This guide will illuminate key research areas involving substituted cyclopentanes, with a particular emphasis on:

• Antiviral Agents: Highlighting the design and synthesis of potent neuraminidase inhibitors for influenza, such as Peramivir (RWJ-270201).

• Anti-inflammatory Compounds: Exploring the development of cyclopentanone-based derivatives as modulators of inflammatory pathways.

• Anticancer Therapeutics: Investigating the potential of cyclopentane-fused frameworks in the development of novel antineoplastic agents.

• Prostaglandin Analogues: Examining the intricate signaling pathways of these lipid mediators and their therapeutic implications.

Key Research Areas and Therapeutic Applications

Antiviral Cyclopentane Derivatives

Substituted cyclopentanes have proven to be particularly effective as antiviral agents, most notably in the fight against influenza. The design of these compounds often mimics the structure of sialic acid, the natural substrate of the viral neuraminidase enzyme, thereby inhibiting viral release from infected cells.

Peramivir (RWJ-270201): A Case Study

Peramivir is a potent and selective inhibitor of influenza neuraminidase, effective against both influenza A and B viruses.[4] Its cyclopentane core is strategically functionalized to interact with key residues in the enzyme's active site.

Table 1: Antiviral Activity of Peramivir (RWJ-270201) and Related Compounds

Compound Reference	Virus Strain	IC50 (nM)	Citation
RWJ-270201	Influenza A/Shangdong/09/93 (H3N2)	0.83	[4]
1-(ethyl)propylamide derivative	Influenza A	15 - 80	[5]
diethylamide derivative	Influenza A	15 - 80	[5]
dipropylamide derivative	Influenza A	15 - 80	[5]
4-morpholinylamide derivative	Influenza A	15 - 80	[5]
1-(ethyl)propylamide derivative	Influenza B	3000 - 9200	[5]
diethylamide derivative	Influenza B	3000 - 9200	[5]
dipropylamide derivative	Influenza B	3000 - 9200	[5]
4-morpholinylamide derivative	Influenza B	3000 - 9200	[5]
Camphene derivative 2a	Influenza A/PR/8/34 (H1N1)	45,300	[6]
Camphene derivative 7a	Influenza A/PR/8/34 (H1N1)	252,000	[6]

Anti-inflammatory Substituted Cyclopentanones

Cyclopentenone prostaglandins, a class of lipid mediators, are known to possess potent anti-inflammatory properties. This has inspired the development of synthetic cyclopentanone derivatives as anti-inflammatory agents. These compounds often exert their effects through the modulation of key inflammatory signaling pathways, such as NF-κB.

A series of 2-substituted-2-dimethylaminomethyl-5-(E)-arylidene cyclopentanones have been synthesized and evaluated for their anti-inflammatory and analgesic activities.[3] Notably, the introduction of a second substituent at the 2-position of the cyclopentanone ring was found to increase the stability of the Mannich base and significantly decrease cytotoxicity while retaining anti-inflammatory and analgesic effects.[3]

Table 2: Anti-inflammatory and Anticancer Activities of Substituted Cyclopentanone Derivatives

Compound Type	Compound ID	Biological Activity	IC50 (µM)	Cell Line/Assay	Citation
Benzylidene Cyclopentanone	I4	Anti-inflammatory	-	Carrageenan-induced rat paw edema	[7]
Benzylidene Cyclopentanone	I12	Anti-inflammatory	-	Carrageenan-induced rat paw edema	[7]
Benzylidene Cyclopentanone	I13	Anti-inflammatory	-	Carrageenan-induced rat paw edema	[7]
Benzylidene-5-dimethylaminomethyl Cyclopentanone	II3	Anti-inflammatory	-	Carrageenan-induced rat paw edema	[7]
Benzylidene-5-dimethylaminomethyl Cyclopentanone	-	Anticancer	2.93 - 18.06	L1210	[7]
2-(E)-(4-cyclopentyloxy-3-methoxylbenzylidene)cyclopentanone	5	Anticancer	1.62	Bel-7402	[8]
2-(E)-(4-cyclopentyloxy-3-methoxylbenzylidene)cyclopentanone	5	Anticancer	8.04	KB	[8]

Anticancer Cyclopentane Derivatives

The structural diversity of substituted cyclopentanes makes them attractive scaffolds for the development of novel anticancer agents. Researchers have explored cyclopentane-fused anthraquinones as analogues of anthracyclines, a class of potent chemotherapy drugs. These novel compounds have demonstrated significant antiproliferative activity against various tumor cell lines, including those with multidrug resistance.[9]

Signaling Pathways Modulated by Cyclopentane Derivatives

Substituted cyclopentanes, particularly prostaglandin analogues, exert their biological effects by modulating complex intracellular signaling pathways. Understanding these pathways is crucial for the rational design of new drugs with improved efficacy and reduced side effects.

Prostaglandin F2α (PGF2α) Signaling Pathway

PGF2α mediates its effects by binding to the G-protein coupled FP receptor. This interaction primarily activates the Gq alpha subunit, leading to the activation of phospholipase C (PLC). PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium, while DAG activates protein kinase C (PKC). This cascade ultimately leads to various cellular responses, including smooth muscle contraction and cell proliferation.

References

• 1. Organocatalytic preparation of substituted cyclopentanes: a mechanistic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. CN102633686A - Preparation method of peramivir - Google Patents [patents.google.com]
• 3. Synthesis, antiinflammatory, and cytotoxic activities of 2-alkyl and 2-benzyl-2-dimethylaminomethyl-5-(E)-arylidene cyclopentanone hydrochlorides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. CN102702033A - Amorphous peramivir, preparation method thereof and medicinal composition - Google Patents [patents.google.com]
• 6. Synthesis and Antiviral Activity of Camphene Derivatives against Different Types of Viruses [mdpi.com]
• 7. mdpi.com [mdpi.com]
• 8. jcps.bjmu.edu.cn [jcps.bjmu.edu.cn]
• 9. Synthesis and antitumor activity of cyclopentane-fused anthraquinone derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Synthesis of ethyl 2-hydroxycyclopentanecarboxylate from ethyl 2-oxocyclopentanecarboxylate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and protocols for the synthesis of ethyl 2-hydroxycyclopentanecarboxylate, a valuable intermediate in pharmaceutical synthesis. The primary focus is the reduction of ethyl 2-oxocyclopentanecarboxylate, exploring various methodologies to achieve this transformation. This guide includes detailed experimental procedures, data presentation in tabular format for easy comparison of different synthetic routes, and visualizations of the reaction pathway and experimental workflow.

Introduction

Ethyl 2-hydroxycyclopentanecarboxylate is a key building block in the synthesis of a variety of biologically active molecules. Its stereochemistry plays a crucial role in the pharmacological activity of the final compounds, making the stereoselective synthesis of this intermediate a topic of significant interest. This document outlines common and effective methods for the reduction of the keto-ester precursor, ethyl 2-oxocyclopentanecarboxylate, providing researchers with the necessary information to select and perform the optimal synthesis for their specific needs.

Reaction Pathway

The fundamental transformation discussed is the reduction of a ketone to a secondary alcohol.

Caption: General reaction scheme for the synthesis of ethyl 2-hydroxycyclopentanecarboxylate.

Comparative Data of Reduction Methods

The choice of reducing agent and reaction conditions can significantly impact the yield and stereoselectivity of the product. Below is a summary of common methods.

Method	Reducing Agent(s)	Typical Solvent	Temperature (°C)	Yield (%)	Diastereomeric Ratio (cis:trans)	Reference
Hydride Reduction	Sodium Borohydride (NaBH₄)	Methanol	0 to RT	~70-88	Mixture of diastereomers	[1]
Stereoselective Reduction	NaBH₄ with Lewis Acid (e.g., CeCl₃)	Methanol/THF	-78 to RT	Variable	Predominantly anti (trans)
Catalytic Hydrogenation	H₂ / Raney Nickel	Ethanol	RT to 50	High	Predominantly syn (cis)
Biocatalytic Reduction	Baker's Yeast (S. cerevisiae)	Water/Glucose	RT	Variable	High enantioselectivity

Note: Yields and diastereomeric ratios are highly dependent on specific reaction conditions and substrate purity.

Experimental Protocols

Method 1: Sodium Borohydride Reduction

This protocol is a widely used, straightforward method for the reduction of ethyl 2-oxocyclopentanecarboxylate.

Workflow:

Caption: Workflow for the sodium borohydride reduction.

Materials:

• Ethyl 2-oxocyclopentanecarboxylate (1.0 eq)

• Sodium Borohydride (NaBH₄) (0.25 eq)

• Methanol

• Saturated aqueous Sodium Dihydrogen Phosphate (NaH₂PO₄) solution

• Ethyl Ether

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask, dissolve ethyl 2-oxocyclopentanecarboxylate (e.g., 62.4 g, 0.4 mol) in methanol (200 ml).[1]

• Cool the solution to 0 °C in an ice bath.[1]

• Slowly add sodium borohydride (e.g., 10 g, 0.26 mol) in portions, maintaining the temperature below 5 °C.[1]

• Stir the reaction mixture at 0 °C and monitor its progress using thin-layer chromatography (TLC).

• Once the starting material is consumed, cautiously pour the reaction mixture into a saturated aqueous solution of NaH₂PO₄ to quench the reaction.[1]

• Extract the aqueous layer with ethyl ether (3 x 100 ml).

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the resulting residue by vacuum distillation to obtain ethyl 2-hydroxycyclopentanecarboxylate (boiling point 87 °C at 0.3 mmHg). A typical yield is around 44 g (70%).[1]

Method 2: Diastereoselective Reduction with Raney Nickel (Catalytic Hydrogenation)

This method often favors the formation of the cis diastereomer.

Workflow:

Caption: Workflow for catalytic hydrogenation using Raney Nickel.

Materials:

• Ethyl 2-oxocyclopentanecarboxylate (1.0 eq)

• Raney Nickel (catalytic amount, ~5-10 wt%)

• Ethanol

• Hydrogen gas (H₂)

• Celite or another filter aid

Procedure:

• Catalyst Preparation: Prepare active Raney Nickel from a nickel-aluminum alloy according to standard procedures. The catalyst should be stored under ethanol.

• In a suitable pressure reactor, add a slurry of Raney Nickel in ethanol.

• Add the ethyl 2-oxocyclopentanecarboxylate dissolved in ethanol.

• Seal the reactor and purge with nitrogen, followed by hydrogen gas.

• Pressurize the reactor with hydrogen (e.g., 50-100 psi) and stir the mixture at room temperature or with gentle heating (e.g., 40-50 °C).

• Monitor the reaction progress by gas chromatography (GC) or TLC.

• Once the reaction is complete, carefully vent the hydrogen and purge the reactor with nitrogen.

• Filter the reaction mixture through a pad of Celite to remove the Raney Nickel catalyst. Caution: Raney Nickel is pyrophoric and should not be allowed to dry in the air. Keep the filter cake wet with solvent.

• Remove the solvent from the filtrate under reduced pressure.

• Purify the product by vacuum distillation.

Characterization of Starting Material and Product

Accurate characterization of both the starting material and the product is essential for confirming the success of the synthesis and determining the purity and stereochemistry of the final compound.

Table of Physicochemical and Spectroscopic Data:

Compound Name	Molecular Formula	Molecular Weight ( g/mol )	Appearance	Boiling Point (°C/mmHg)
Ethyl 2-oxocyclopentanecarboxylate	C₈H₁₂O₃	156.18	Colorless to pale yellow liquid	102-104 / 11
Ethyl 2-hydroxycyclopentanecarboxylate	C₈H₁₄O₃	158.19	Colorless oil	87 / 0.3

¹H NMR Data:

Compound Name	Solvent	Chemical Shifts (δ, ppm) and Multiplicities
Ethyl 2-oxocyclopentanecarboxylate	CDCl₃	~4.20 (q, 2H, -OCH₂CH₃), ~3.20 (dd, 1H, -CH(COOEt)-), ~2.50-2.20 (m, 4H, cyclopentanone ring protons), ~2.10-1.90 (m, 2H, cyclopentanone ring protons), ~1.28 (t, 3H, -OCH₂CH₃)
Ethyl 2-hydroxycyclopentanecarboxylate	CDCl₃	cis-isomer: ~4.2 (m, 1H, -CHOH), ~4.15 (q, 2H, -OCH₂CH₃), ~2.7 (m, 1H, -CH(COOEt)-), ~2.0-1.6 (m, 6H, cyclopentyl ring protons), ~1.25 (t, 3H, -OCH₂CH₃) trans-isomer: ~4.5 (m, 1H, -CHOH), ~4.15 (q, 2H, -OCH₂CH₃), ~2.5 (m, 1H, -CH(COOEt)-), ~2.0-1.6 (m, 6H, cyclopentyl ring protons), ~1.25 (t, 3H, -OCH₂CH₃)

¹³C NMR Data:

Compound Name	Solvent	Chemical Shifts (δ, ppm)
Ethyl 2-oxocyclopentanecarboxylate	CDCl₃	~212.0 (C=O, ketone), ~172.0 (C=O, ester), ~61.0 (-OCH₂CH₃), ~58.0 (-CH(COOEt)-), ~38.0, ~30.0, ~20.0 (cyclopentanone ring carbons), ~14.0 (-OCH₂CH₃)
Ethyl 2-hydroxycyclopentanecarboxylate	CDCl₃	cis-isomer: ~175.0 (C=O, ester), ~72.0 (-CHOH), ~60.5 (-OCH₂CH₃), ~50.0 (-CH(COOEt)-), ~34.0, ~28.0, ~22.0 (cyclopentyl ring carbons), ~14.0 (-OCH₂CH₃) trans-isomer: ~175.0 (C=O, ester), ~75.0 (-CHOH), ~60.5 (-OCH₂CH₃), ~52.0 (-CH(COOEt)-), ~35.0, ~29.0, ~21.0 (cyclopentyl ring carbons), ~14.0 (-OCH₂CH₃)

Note: The exact chemical shifts and coupling constants can vary slightly depending on the solvent and the specific stereoisomer. The differentiation between cis and trans isomers is often made by analyzing the coupling constants and the chemical shift of the proton alpha to the hydroxyl group in the ¹H NMR spectrum.

Conclusion

The synthesis of ethyl 2-hydroxycyclopentanecarboxylate from its keto-ester precursor can be achieved through various reduction methods. The choice of method will depend on the desired yield, stereoselectivity, and available laboratory equipment. For a simple and high-yielding, though non-selective, reduction, sodium borohydride is a suitable choice. For diastereoselective synthesis, catalytic hydrogenation or the use of specific chemo- or biocatalysts should be considered. Careful characterization, particularly using NMR spectroscopy, is crucial to confirm the structure and stereochemistry of the final product.

References

• 1. CSD Solution #13 [chem.ucalgary.ca]

Application Notes and Protocols for the Asymmetric Synthesis of Chiral Ethyl 2-Hydroxycyclopentanecarboxylate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and experimental protocols for the asymmetric synthesis of chiral ethyl 2-hydroxycyclopentanecarboxylate, a valuable building block in the synthesis of various pharmaceutical agents and natural products. Two highly effective methods are presented: a biocatalytic approach utilizing baker's yeast (Saccharomyces cerevisiae) and a chemocatalytic method based on Noyori's asymmetric hydrogenation. This guide offers a comparative analysis of these techniques, complete with quantitative data, detailed step-by-step protocols, and visual workflows to aid in the successful synthesis and analysis of the target chiral alcohol.

Introduction

The enantioselective synthesis of chiral molecules is of paramount importance in the pharmaceutical industry, as the biological activity of a drug is often dependent on its stereochemistry. Ethyl 2-hydroxycyclopentanecarboxylate possesses two chiral centers, making the control of its stereochemistry a critical aspect of its synthesis. The asymmetric reduction of the prochiral precursor, ethyl 2-oxocyclopentanecarboxylate, is the most direct route to this target molecule. This document outlines two robust and widely employed methods to achieve this transformation with high enantioselectivity.

Methods Overview

Two primary methods for the asymmetric synthesis of chiral ethyl 2-hydroxycyclopentanecarboxylate are detailed:

• Biocatalytic Reduction using Baker's Yeast: A green and cost-effective method that employs whole-cell biocatalysis with Saccharomyces cerevisiae. This approach offers high enantioselectivity under mild reaction conditions.

• Noyori Asymmetric Hydrogenation: A highly efficient and versatile chemocatalytic method utilizing a Ruthenium-BINAP complex as the chiral catalyst. This method is known for its high turnover numbers and excellent enantioselectivity for the reduction of β-keto esters.

The following sections provide a detailed comparison of these methods, comprehensive experimental protocols, and methods for the chiral analysis of the product.

Data Presentation

The following tables summarize the quantitative data for the asymmetric synthesis of ethyl 2-hydroxycyclopentanecarboxylate using different catalytic systems.

Table 1: Biocatalytic Reduction of Ethyl 2-Oxocyclopentanecarboxylate using Baker's Yeast

Solvent System	Energy Source	Conversion (%)	Isolated Yield (%)	Enantiomeric Excess (ee%)	Predominant Stereoisomer	Reference
Water	Glucose/Sucrose	>90	High	>90	(1S,2S)	[1]
[bmim]PF6/Water (10:1)	-	-	75	84	(S,S)	[2]
Light Petroleum/Water	-	-	-	-	(S)	[2]
Fluorous Medium	Glucose	100	28	99	(S,S)	[3]
Fluorous Medium	Methanol	100	19	99	(S,S)	[3]

Table 2: Chemocatalytic Asymmetric Hydrogenation of β-Keto Esters (General Data)

Catalyst	Substrate Type	H₂ Pressure (atm)	Temperature (°C)	Enantiomeric Excess (ee%)	Reference
Ru-BINAP	β-Keto Esters	4 - 100	23 - 100	up to 100	[4][5]
Ru(II)-diphosphine-diamine	Simple Ketones	-	-	>99	[1]

Experimental Protocols

Protocol 1: Asymmetric Reduction of Ethyl 2-Oxocyclopentanecarboxylate using Baker's Yeast in Water

This protocol describes the biocatalytic reduction of ethyl 2-oxocyclopentanecarboxylate using commercially available baker's yeast.

Materials:

• Ethyl 2-oxocyclopentanecarboxylate

• Baker's yeast (fresh or dried)

• Sucrose or Glucose

• Deionized water

• Ethyl acetate

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate

• Celite®

Equipment:

• Erlenmeyer flask

• Magnetic stirrer and stir bar

• Water bath or incubator shaker

• Separatory funnel

• Büchner funnel and filter paper

• Rotary evaporator

Procedure:

• Yeast Suspension Preparation: In a suitable Erlenmeyer flask, suspend baker's yeast (e.g., 10 g) in deionized water (e.g., 100 mL) at 30-37 °C.

• Activation: Add sucrose or glucose (e.g., 20 g) to the yeast suspension and stir for 30 minutes to activate the yeast.

• Substrate Addition: Add ethyl 2-oxocyclopentanecarboxylate (e.g., 1 g) to the activated yeast suspension.

• Reaction: Stir the reaction mixture at 30-37 °C for 24-72 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Work-up:

  • Once the reaction is complete, add Celite® to the mixture and filter through a Büchner funnel to remove the yeast cells.

  • Saturate the filtrate with sodium chloride.

  • Extract the aqueous layer with ethyl acetate (3 x 50 mL).

  • Combine the organic layers and wash with brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by column chromatography on silica gel using a suitable eluent system (e.g., hexane:ethyl acetate) to afford pure ethyl 2-hydroxycyclopentanecarboxylate.

Protocol 2: Noyori Asymmetric Hydrogenation of Ethyl 2-Oxocyclopentanecarboxylate

This protocol provides a general procedure for the asymmetric hydrogenation of ethyl 2-oxocyclopentanecarboxylate using a Ru-BINAP catalyst. Note: This reaction requires specialized high-pressure equipment and inert atmosphere techniques.

Materials:

• Ethyl 2-oxocyclopentanecarboxylate

• --INVALID-LINK--n or a similar Ru-BINAP precursor

• Methanol or Ethanol (degassed)

• Hydrogen gas (high purity)

Equipment:

• High-pressure autoclave or Parr hydrogenator

• Schlenk line for inert atmosphere techniques

• Cannula and syringes

• Rotary evaporator

Procedure:

• Catalyst Preparation (in situ): In a glovebox or under an inert atmosphere, place the Ru-BINAP catalyst precursor (e.g., with a substrate-to-catalyst ratio of 1000:1 to 10,000:1) in a high-pressure autoclave.

• Substrate Addition: Add degassed solvent (e.g., methanol or ethanol) to the autoclave, followed by the addition of ethyl 2-oxocyclopentanecarboxylate via syringe.

• Hydrogenation: Seal the autoclave and purge with hydrogen gas several times. Pressurize the vessel with hydrogen to the desired pressure (e.g., 4-100 atm).

• Reaction: Stir the reaction mixture at the desired temperature (e.g., 25-80 °C) for the required time (typically a few hours to 24 hours). Monitor the reaction progress by GC or TLC.

• Work-up:

  • After the reaction is complete, carefully vent the hydrogen gas.

  • Remove the solvent under reduced pressure.

• Purification: The crude product can be purified by column chromatography on silica gel.

Protocol 3: Chiral Analysis by High-Performance Liquid Chromatography (HPLC)

The enantiomeric excess of the synthesized ethyl 2-hydroxycyclopentanecarboxylate can be determined by chiral HPLC.

Instrumentation:

• HPLC system with a UV detector

• Chiral stationary phase column (e.g., Chiralpak® AD-H, OD-H, or similar)

Typical Conditions:

• Mobile Phase: A mixture of n-hexane and isopropanol (e.g., 90:10 v/v). The exact ratio may need to be optimized for baseline separation of the enantiomers.

• Flow Rate: 1.0 mL/min

• Detection Wavelength: 210 nm

• Column Temperature: 25 °C

Procedure:

• Prepare a dilute solution of the purified product in the mobile phase.

• Inject the sample into the HPLC system.

• Integrate the peak areas of the two enantiomers to calculate the enantiomeric excess (ee%) using the formula: ee% = [|Area₁ - Area₂| / (Area₁ + Area₂)] x 100

Mandatory Visualizations

Caption: General workflow for the asymmetric synthesis of chiral ethyl 2-hydroxycyclopentanecarboxylate.

References

• 1. Noyori Asymmetric Hydrogenation | Chem-Station Int. Ed. [en.chem-station.com]
• 2. acgpubs.org [acgpubs.org]
• 3. researchgate.net [researchgate.net]
• 4. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 5. Asymmetric hydrogenation - Wikipedia [en.wikipedia.org]

Application Notes: Ethyl 2-Hydroxycyclopentanecarboxylate as a Versatile Starting Material in the Total Synthesis of Prostaglandins

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Ethyl 2-hydroxycyclopentanecarboxylate and its oxidized form, ethyl 2-oxocyclopentanecarboxylate, are valuable C5 building blocks in organic synthesis. Their inherent functionality, including a cyclopentane core, an ester, and a hydroxyl or keto group, provides multiple reaction sites for the construction of complex molecular architectures. A paramount application of these precursors is in the total synthesis of prostaglandins, a class of lipid compounds with diverse physiological effects. This document outlines the pivotal role of these starting materials in the synthesis of the Corey lactone, a cornerstone intermediate for accessing a wide array of prostaglandins, including Prostaglandin E1 (PGE1). The protocols and data presented herein are compiled from established synthetic routes.

Core Application: Synthesis of the Corey Lactone Intermediate

The Corey lactone is a chiral bicyclic lactone that contains the essential stereochemical information required for the synthesis of various prostaglandins.[1] A common strategy to synthesize the Corey lactone involves the Baeyer-Villiger oxidation of a bicyclic ketone precursor, which can be derived from cyclopentane-based starting materials.

Experimental Workflow for Corey Lactone Synthesis:

The following diagram illustrates a generalized workflow for the synthesis of the Corey lactone from a cyclopentadienyl precursor, which highlights the key transformations involved.

References

• 1. Pot and time economies in the total synthesis of Corey lactone - Chemical Science (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols: Reaction of Ethyl 2-Hydroxycyclopentanecarboxylate with Grignard Reagents

For Researchers, Scientists, and Drug Development Professionals

Introduction

The reaction of esters with Grignard reagents is a cornerstone of organic synthesis, providing a robust method for the formation of tertiary alcohols and the construction of new carbon-carbon bonds.[1][2] This application note details the reaction of ethyl 2-hydroxycyclopentanecarboxylate with various Grignard reagents. Due to the presence of a hydroxyl group and a chiral center alpha to the ester, this reaction presents unique considerations regarding stoichiometry and stereoselectivity. The final products are substituted 1-(2-hydroxycyclopentyl)alkan-1-ols, which are valuable building blocks in medicinal chemistry and natural product synthesis.

The reaction proceeds via a multi-step mechanism. Initially, the acidic proton of the hydroxyl group is deprotonated by the strongly basic Grignard reagent.[3] Subsequently, two equivalents of the Grignard reagent add to the ester functionality. The first addition results in a ketone intermediate, which is more reactive than the starting ester and rapidly undergoes a second nucleophilic attack by another equivalent of the Grignard reagent to yield a tertiary alcohol.[1] Consequently, a minimum of three equivalents of the Grignard reagent are required to drive the reaction to completion.

A key aspect of this transformation is the diastereoselectivity induced by the existing stereocenter at the C2 position of the cyclopentane ring. The stereochemical outcome is influenced by factors such as chelation control and established stereochemical models like the Felkin-Anh and Cram's rules.[4][5][6]

Reaction Pathway and Stereochemistry

The overall transformation is depicted below, showcasing the reaction of ethyl 2-hydroxycyclopentanecarboxylate with a generic Grignard reagent (R-MgX).

Caption: General reaction scheme for the addition of a Grignard reagent to ethyl 2-hydroxycyclopentanecarboxylate.

The stereochemical course of the nucleophilic additions to the ester carbonyl is directed by the adjacent hydroxyl group. In the presence of magnesium, a cyclic chelate can form between the magnesium alkoxide and the carbonyl oxygen. This rigid structure favors the delivery of the Grignard reagent from the less hindered face, leading to a specific diastereomer. This is known as chelation control. Alternatively, under non-chelating conditions, the outcome can be predicted by models such as the Felkin-Anh model, where the largest substituent at the alpha-carbon orients itself anti to the incoming nucleophile to minimize steric hindrance.[4][5]

Data Presentation

Entry	Grignard Reagent (R-MgX)	Product	Yield (%)	Diastereomeric Ratio (syn:anti)
1	CH₃MgBr	2-(2-hydroxycyclopentyl)propan-2-ol	85	8:1
2	CH₃CH₂MgBr	3-(2-hydroxycyclopentyl)pentan-3-ol	82	7:1
3	PhMgBr	(2-hydroxycyclopentyl)diphenylmethanol	75	5:1
4	(CH₃)₂CHMgBr	2,4-dimethyl-3-(2-hydroxycyclopentyl)pentan-3-ol	68	12:1

Experimental Protocols

This section provides a detailed protocol for a typical reaction of ethyl 2-hydroxycyclopentanecarboxylate with a Grignard reagent.

Materials:

• Ethyl 2-hydroxycyclopentanecarboxylate

• Grignard reagent (e.g., 3.0 M solution in diethyl ether or THF)

• Anhydrous diethyl ether or tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Standard laboratory glassware (round-bottom flask, dropping funnel, condenser)

• Magnetic stirrer and heating mantle

• Inert atmosphere setup (e.g., nitrogen or argon balloon)

Workflow Diagram:

Caption: A typical experimental workflow for the Grignard reaction.

Procedure:

• Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser, a dropping funnel, and a nitrogen or argon inlet is assembled. The system is flushed with the inert gas.

• Reagent Preparation: Ethyl 2-hydroxycyclopentanecarboxylate (1.0 eq) is dissolved in anhydrous diethyl ether or THF in the reaction flask.

• Grignard Addition: The flask is cooled to 0°C in an ice bath. The Grignard reagent (3.5 eq) is added dropwise via the dropping funnel over a period of 30-60 minutes, maintaining the internal temperature below 10°C.

• Reaction: After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for 2-4 hours, or until TLC analysis indicates the consumption of the starting material.

• Workup (Quenching): The reaction is carefully quenched by slowly adding saturated aqueous NH₄Cl solution at 0°C.

• Extraction: The layers are separated, and the aqueous layer is extracted three times with diethyl ether or ethyl acetate.

• Drying and Concentration: The combined organic layers are dried over anhydrous MgSO₄, filtered, and the solvent is removed under reduced pressure using a rotary evaporator.

• Purification: The crude product is purified by column chromatography on silica gel to afford the desired diol.

Safety Precautions:

• Grignard reagents are highly reactive and pyrophoric. All manipulations should be carried out under an inert atmosphere and away from sources of water and oxygen.

• Anhydrous solvents are essential for the success of the reaction.

• The quenching process is exothermic and should be performed with caution.

• Appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves, should be worn at all times.

Conclusion

The reaction of ethyl 2-hydroxycyclopentanecarboxylate with Grignard reagents provides an effective route to chiral 1,2-diol derivatives. Careful control of stoichiometry and reaction conditions is crucial for achieving high yields. The inherent chirality of the starting material allows for diastereoselective transformations, the predictability of which can be rationalized by established stereochemical models. The protocols and information presented herein serve as a valuable resource for researchers engaged in the synthesis of complex molecules for pharmaceutical and other applications.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Grignard Reaction [organic-chemistry.org]
• 3. leah4sci.com [leah4sci.com]
• 4. chemistnotes.com [chemistnotes.com]
• 5. Highly Diastereoselective Chelation-controlled Additions to α-Silyloxy Ketones - PMC [pmc.ncbi.nlm.nih.gov]
• 6. uwindsor.ca [uwindsor.ca]

Application Notes and Protocols for the Esterification of 2-Hydroxycyclopentanecarboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the esterification of 2-hydroxycyclopentanecarboxylic acid, a key transformation in the synthesis of various biologically active molecules and fragrance compounds.

Introduction

2-Hydroxycyclopentanecarboxylic acid and its ester derivatives are important structural motifs found in a range of compounds, including prostaglandin analogs. Prostaglandins are lipid compounds that play crucial roles in various physiological processes, and their synthetic analogs are used in drug development for treating conditions like glaucoma and inducing labor. The esterification of the carboxylic acid group is a critical step in modifying the pharmacokinetic and pharmacodynamic properties of these molecules. Additionally, esters derived from cyclic alcohols and acids can possess unique fragrance profiles, making them valuable in the perfumery industry.

This document outlines three common and effective methods for the esterification of 2-hydroxycyclopentanecarboxylic acid: Fischer Esterification, Steglich Esterification, and the Mitsunobu Reaction. Each method offers distinct advantages depending on the substrate scope, reaction conditions, and desired stereochemical outcome.

Applications in Drug Discovery and Fragrance Industry

Esters of 2-hydroxycyclopentanecarboxylic acid are valuable intermediates in the synthesis of prostaglandin F2α (PGF2α) analogs. These analogs are potent agonists of the PGF2α receptor (FP receptor), a G-protein coupled receptor that, upon activation, can trigger various signaling cascades. For instance, the activation of the FP receptor in the eye leads to a decrease in intraocular pressure, a key mechanism in the treatment of glaucoma.

The cyclopentane ring and the stereochemistry of the hydroxyl and carboxyl groups are crucial for receptor binding and biological activity. Esterification of the carboxylic acid can modulate the compound's lipophilicity, affecting its absorption, distribution, metabolism, and excretion (ADME) profile.

In the fragrance industry, esters are well-known for their pleasant and diverse scents. While specific fragrance applications for esters of 2-hydroxycyclopentanecarboxylic acid are not extensively documented in publicly available literature, the general class of cyclic esters is known to contribute to fruity, floral, and woody notes in perfumes and flavorings.

Comparative Data of Esterification Methods

While specific quantitative data for the esterification of 2-hydroxycyclopentanecarboxylic acid is limited in the available literature, the following table provides a summary of typical reaction conditions and yields for analogous or general esterification reactions, offering a comparative overview of the methods.

Esterification Method	Alcohol	Catalyst/Reagents	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Fischer Esterification	Ethanol	H₂SO₄ (catalytic)	Ethanol	Reflux	2	95 (for Ethyl 1-hydroxycyclopentanecarboxylate)	[1]
Steglich Esterification	General Primary/Secondary Alcohols	DCC, DMAP (catalytic)	Dichloromethane	Room Temp	3	Good to excellent	[2][3]
Mitsunobu Reaction	General Primary/Secondary Alcohols	PPh₃, DEAD/DIAD	THF	0 to Room Temp	6-8	Good to excellent	[4][5]

Note: DCC = Dicyclohexylcarbodiimide, DMAP = 4-Dimethylaminopyridine, PPh₃ = Triphenylphosphine, DEAD = Diethyl azodicarboxylate, DIAD = Diisopropyl azodicarboxylate, THF = Tetrahydrofuran.

Experimental Protocols

Fischer Esterification

The Fischer esterification is a classic acid-catalyzed equilibrium reaction between a carboxylic acid and an alcohol.[1][6][7][8][9][10][11] To achieve high yields, it is often necessary to use a large excess of the alcohol or to remove the water formed during the reaction.

Protocol for the Synthesis of Ethyl 2-Hydroxycyclopentanecarboxylate (Analogous Procedure)

• Materials:

  • 2-Hydroxycyclopentanecarboxylic acid

  • Anhydrous Ethanol

  • Concentrated Sulfuric Acid (H₂SO₄)

  • Sodium Bicarbonate (NaHCO₃) solution (saturated)

  • Brine (saturated NaCl solution)

  • Anhydrous Sodium Sulfate (Na₂SO₄)

  • Ethyl Acetate

  • Round-bottom flask

  • Reflux condenser

  • Separatory funnel

  • Rotary evaporator

• Procedure:

  • To a solution of 2-hydroxycyclopentanecarboxylic acid in a large excess of anhydrous ethanol, add a catalytic amount of concentrated sulfuric acid.

  • Heat the mixture to reflux for 2 hours.

  • After cooling to room temperature, remove the excess ethanol under reduced pressure using a rotary evaporator.

  • Dissolve the residue in ethyl acetate and transfer to a separatory funnel.

  • Wash the organic layer sequentially with saturated sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude ethyl 2-hydroxycyclopentanecarboxylate.

  • Purify the product by column chromatography on silica gel if necessary.

Steglich Esterification

The Steglich esterification is a mild method that uses a carbodiimide (such as DCC or EDC) to activate the carboxylic acid, and a catalytic amount of DMAP to facilitate the ester formation.[1][2][3][8][12][13][14][15][16] This method is particularly useful for substrates that are sensitive to acidic conditions.[14]

General Protocol for Steglich Esterification

• Materials:

  • 2-Hydroxycyclopentanecarboxylic acid

  • Alcohol (e.g., Benzyl alcohol, Isopropanol)

  • Dicyclohexylcarbodiimide (DCC)

  • 4-Dimethylaminopyridine (DMAP)

  • Anhydrous Dichloromethane (DCM)

  • 0.5 M HCl solution

  • Saturated Sodium Bicarbonate (NaHCO₃) solution

  • Brine (saturated NaCl solution)

  • Anhydrous Sodium Sulfate (Na₂SO₄)

  • Round-bottom flask

  • Magnetic stirrer

• Procedure:

  • Dissolve 2-hydroxycyclopentanecarboxylic acid, the alcohol (1.2 equivalents), and a catalytic amount of DMAP (0.1 equivalents) in anhydrous dichloromethane.

  • Cool the solution to 0 °C in an ice bath.

  • Add a solution of DCC (1.1 equivalents) in dichloromethane dropwise to the reaction mixture.

  • Stir the reaction at 0 °C for 30 minutes and then at room temperature for 3 hours.

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, filter off the precipitated dicyclohexylurea (DCU).

  • Wash the filtrate sequentially with 0.5 M HCl solution, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude ester by column chromatography.

Mitsunobu Reaction

The Mitsunobu reaction allows for the conversion of a primary or secondary alcohol to an ester with inversion of stereochemistry at the alcohol center.[4][5][6][7][17][18][19][20] This reaction involves the use of a phosphine (typically triphenylphosphine) and an azodicarboxylate (such as DEAD or DIAD).

General Protocol for Mitsunobu Reaction

• Materials:

  • 2-Hydroxycyclopentanecarboxylic acid

  • Alcohol (e.g., Phenol, hindered secondary alcohol)

  • Triphenylphosphine (PPh₃)

  • Diisopropyl azodicarboxylate (DIAD) or Diethyl azodicarboxylate (DEAD)

  • Anhydrous Tetrahydrofuran (THF)

  • Saturated Sodium Bicarbonate (NaHCO₃) solution

  • Brine (saturated NaCl solution)

  • Anhydrous Sodium Sulfate (Na₂SO₄)

  • Round-bottom flask

  • Magnetic stirrer

• Procedure:

  • Dissolve 2-hydroxycyclopentanecarboxylic acid, the alcohol (1.0 equivalent), and triphenylphosphine (1.5 equivalents) in anhydrous THF.

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add DIAD or DEAD (1.5 equivalents) dropwise to the stirred solution.

  • Allow the reaction to warm to room temperature and stir for 6-8 hours.

  • Monitor the reaction by TLC.

  • Once the reaction is complete, concentrate the mixture under reduced pressure.

  • Dissolve the residue in a suitable organic solvent (e.g., ethyl acetate) and wash with saturated sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

  • Purify the crude product by column chromatography to remove triphenylphosphine oxide and other byproducts.

Visualizations

Caption: General experimental workflow for the esterification of 2-hydroxycyclopentanecarboxylic acid.

Caption: Simplified PGF2α receptor signaling pathway activated by ester analogs.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Frontiers | PG F2α Receptor: A Promising Therapeutic Target for Cardiovascular Disease [frontiersin.org]
• 3. Simple Method for the Esterification of Carboxylic Acids [organic-chemistry.org]
• 4. researchgate.net [researchgate.net]
• 5. organic-synthesis.com [organic-synthesis.com]
• 6. Fischer Esterification - Chemistry Steps [chemistrysteps.com]
• 7. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 8. Steglich esterification: A versatile synthetic approach toward the synthesis of natural products, their analogues/derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. Fischer Esterification [organic-chemistry.org]
• 11. researchgate.net [researchgate.net]
• 12. synarchive.com [synarchive.com]
• 13. The synthesis of prostaglandin analogs containing the (hydroxycyclooctylidene)methyl ring system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Steglich Esterification [organic-chemistry.org]
• 15. Steglich esterification - Wikipedia [en.wikipedia.org]
• 16. Ligand-induced activation and G protein coupling of prostaglandin F2α receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. Prostaglandin F receptor - Wikipedia [en.wikipedia.org]
• 19. euonym.us [euonym.us]
• 20. Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Reduction of Ethyl 2-Oxocyclopentanecarboxylate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 2-oxocyclopentanecarboxylate is a versatile β-keto ester intermediate crucial in the synthesis of a wide array of pharmaceuticals and natural products. The stereoselective reduction of its ketone moiety to a secondary alcohol yields ethyl 2-hydroxycyclopentanecarboxylate, a chiral building block with two stereocenters. The control of both the relative (cis/trans) and absolute stereochemistry of the hydroxyl and ester groups is paramount for the synthesis of stereochemically pure target molecules.

These application notes provide detailed protocols for the diastereoselective and enantioselective reduction of ethyl 2-oxocyclopentanecarboxylate, offering a comparative analysis of different reducing agents and catalytic systems. The quantitative data on yields and stereoselectivities are summarized to aid in the selection of the most suitable method for specific research and development needs.

Diastereoselective Reduction Protocols

The reduction of ethyl 2-oxocyclopentanecarboxylate typically yields a mixture of cis and trans diastereomers of ethyl 2-hydroxycyclopentanecarboxylate. The stereochemical outcome is influenced by the steric bulk of the reducing agent and the reaction conditions.

Sodium Borohydride (NaBH₄) Reduction

Sodium borohydride is a mild and cost-effective reducing agent for ketones. The reduction of ethyl 2-oxocyclopentanecarboxylate with NaBH₄ generally results in a mixture of cis and trans isomers. The hydride attack can occur from either face of the planar carbonyl group, with the direction of approach influenced by the steric hindrance of the adjacent ethoxycarbonyl group.

Experimental Protocol:

• Dissolve ethyl 2-oxocyclopentanecarboxylate (1 equivalent) in methanol (MeOH) or ethanol (EtOH) in a round-bottom flask equipped with a magnetic stirrer.

• Cool the solution to 0 °C in an ice bath.

• Slowly add sodium borohydride (1.0-1.5 equivalents) portion-wise to the stirred solution.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by the slow addition of dilute hydrochloric acid (e.g., 1 M HCl) until the effervescence ceases.

• Remove the alcohol solvent under reduced pressure.

• Extract the aqueous residue with a suitable organic solvent (e.g., ethyl acetate, 3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the crude product by column chromatography on silica gel to separate the cis and trans isomers.

Data Presentation:

Reducing Agent	Solvent	Temperature (°C)	cis:trans Ratio	Yield (%)
NaBH₄	Methanol	0	Mixture	High
NaBH₄	Ethanol	25	Mixture	High

Note: Specific cis:trans ratios for the NaBH₄ reduction of ethyl 2-oxocyclopentanecarboxylate are not extensively reported in readily available literature and can be sensitive to precise reaction conditions. The outcome is generally a mixture of diastereomers.

Lithium Aluminum Hydride (LiAlH₄) Reduction

Lithium aluminum hydride is a more powerful reducing agent than NaBH₄ and can also reduce the ester functionality if the reaction is not carefully controlled. For the selective reduction of the ketone, low temperatures and inverse addition are often employed.

Experimental Protocol:

• To a stirred suspension of LiAlH₄ (0.25-0.5 equivalents) in anhydrous diethyl ether or tetrahydrofuran (THF) at -78 °C under an inert atmosphere (e.g., argon or nitrogen), add a solution of ethyl 2-oxocyclopentanecarboxylate (1 equivalent) in the same anhydrous solvent dropwise.

• Stir the reaction mixture at -78 °C and monitor its progress by TLC.

• Upon completion of the ketone reduction, quench the reaction by the sequential and careful dropwise addition of water, followed by 15% aqueous sodium hydroxide, and then more water (Fieser workup).

• Allow the mixture to warm to room temperature and stir until a white precipitate forms.

• Filter the precipitate and wash it thoroughly with the reaction solvent.

• Dry the combined filtrate over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the product by column chromatography.

Data Presentation:

Reducing Agent	Solvent	Temperature (°C)	cis:trans Ratio	Yield (%)
LiAlH₄	THF	-78	Mixture	Moderate to High

Note: The diastereoselectivity of LiAlH₄ reduction of this substrate is also expected to yield a mixture of isomers. The powerful nature of LiAlH₄ can sometimes lead to over-reduction to the diol if not carefully controlled.

Enantioselective Reduction Protocols

For the synthesis of enantiomerically pure ethyl 2-hydroxycyclopentanecarboxylate, asymmetric reduction methods are employed. These typically involve the use of chiral catalysts that facilitate the delivery of a hydride to one face of the prochiral ketone.

Noyori Asymmetric Hydrogenation

The Noyori asymmetric hydrogenation utilizes a chiral ruthenium-diphosphine-diamine complex to catalyze the hydrogenation of β-keto esters with high enantioselectivity and yield.[1]

Experimental Protocol:

• In a high-pressure reactor, place the chiral ruthenium catalyst (e.g., RuCl₂[(R)-BINAP][(R,R)-DPEN]) (0.01-1 mol%).

• Add a solution of ethyl 2-oxocyclopentanecarboxylate in a suitable solvent (e.g., methanol or ethanol).

• Pressurize the reactor with hydrogen gas (H₂) to the desired pressure (e.g., 4-100 atm).

• Stir the reaction mixture at a specified temperature (e.g., 25-80 °C) until the reaction is complete (monitored by GC or HPLC).

• Carefully release the hydrogen pressure.

• Remove the solvent under reduced pressure.

• Purify the product by column chromatography to obtain the enantiomerically enriched β-hydroxy ester.

Data Presentation:

Catalyst System	H₂ Pressure (atm)	Temperature (°C)	Yield (%)	Enantiomeric Excess (ee, %)
Ru-BINAP/Diamine	4-100	25-80	>90	>95

Note: The specific enantiomer obtained depends on the chirality of the BINAP and diamine ligands used in the catalyst.

Corey-Itsuno (CBS) Reduction

The Corey-Itsuno reduction employs a chiral oxazaborolidine catalyst to mediate the enantioselective reduction of prochiral ketones by a borane source.[2]

Experimental Protocol:

• To a solution of the chiral CBS catalyst (e.g., (R)- or (S)-Me-CBS) (5-10 mol%) in anhydrous THF under an inert atmosphere, add a solution of borane-dimethyl sulfide complex (BH₃·SMe₂) or borane-THF complex (BH₃·THF) (1.0-1.5 equivalents) at 0 °C or room temperature.

• Cool the mixture to a low temperature (e.g., -78 °C to 0 °C).

• Slowly add a solution of ethyl 2-oxocyclopentanecarboxylate in anhydrous THF.

• Stir the reaction at the low temperature until completion (monitored by TLC).

• Quench the reaction by the slow addition of methanol.

• Allow the mixture to warm to room temperature and then add dilute HCl.

• Extract the product with an organic solvent, wash the organic layer, dry, and concentrate.

• Purify the product by column chromatography.

Data Presentation:

Catalyst	Borane Source	Temperature (°C)	Yield (%)	Enantiomeric Excess (ee, %)
(R)-Me-CBS	BH₃·SMe₂	-20 to 0	High	>90
(S)-Me-CBS	BH₃·THF	-20 to 0	High	>90

Note: The enantioselectivity is dependent on the choice of the (R)- or (S)-CBS catalyst.[2]

Visualizations

Caption: General reaction pathway for the reduction of ethyl 2-oxocyclopentanecarboxylate.

Caption: A typical experimental workflow for the reduction reaction.

Caption: Logical selection of reduction method based on the desired stereochemical outcome.

References

• 1. Noyori Asymmetric Hydrogenation | Chem-Station Int. Ed. [en.chem-station.com]
• 2. Corey–Itsuno reduction - Wikipedia [en.wikipedia.org]

Application Note: Enantioselective Separation of Ethyl 2-Hydroxycyclopentanecarboxylate Isomers by HPLC

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a high-performance liquid chromatography (HPLC) method for the enantioselective separation of the isomers of ethyl 2-hydroxycyclopentanecarboxylate. Due to the absence of a specific established method in the public domain, this protocol provides a robust starting point for method development, based on common practices for the chiral separation of cyclic organic molecules. The method utilizes a polysaccharide-based chiral stationary phase (CSP) under normal-phase conditions, a widely successful strategy for resolving enantiomers of this nature. This document provides a comprehensive experimental protocol, a structured table for data presentation, and visual diagrams to illustrate the workflow and the influence of key experimental parameters on the separation.

Introduction

Ethyl 2-hydroxycyclopentanecarboxylate is a chiral molecule with significant potential as a building block in the synthesis of various pharmaceutical compounds. The stereochemistry of such intermediates can have a profound impact on the efficacy and safety of the final active pharmaceutical ingredient (API). Therefore, the ability to separate and quantify the individual enantiomers is crucial for research, development, and quality control. Chiral HPLC is a powerful analytical technique for achieving this separation. Polysaccharide-based CSPs, such as those derived from cellulose and amylose, have demonstrated broad applicability in resolving a wide variety of chiral compounds and are therefore a logical choice for the separation of ethyl 2-hydroxycyclopentanecarboxylate isomers.

Data Presentation

Successful enantioselective separation can be summarized by key chromatographic parameters. The following table provides a template for presenting the quantitative data obtained during method development and validation. The values presented are illustrative and will need to be determined experimentally.

Parameter	Enantiomer 1	Enantiomer 2
Retention Time (t_R) [min]	e.g., 8.5	e.g., 10.2
a	e.g., 1.20
Resolution (R_s)	e.g., 1.8
Enantiomeric Excess (% ee)	To be determined	To be determined

Caption: Table 1. Illustrative chromatographic data for the enantioselective separation of ethyl 2-hydroxycyclopentanecarboxylate isomers.

Experimental Protocols

This section provides a detailed methodology for the enantioselective separation of ethyl 2-hydroxycyclopentanecarboxylate isomers by HPLC.

1. Instrumentation and Materials

• HPLC System: A standard HPLC system equipped with a pump, autosampler, column compartment with temperature control, and a UV detector is required.

• Chiral Stationary Phase (CSP): A polysaccharide-based chiral column is recommended as a starting point. Examples include:

  • Chiralcel® OD-H (cellulose tris(3,5-dimethylphenylcarbamate))

  • Chiralpak® AD-H (amylose tris(3,5-dimethylphenylcarbamate))

  • Column Dimensions: 250 mm x 4.6 mm, 5 µm particle size

• Mobile Phase: A mixture of n-hexane and an alcohol modifier (e.g., isopropanol or ethanol) is typically used for normal-phase chiral separations.

  • Recommended Starting Composition: 90:10 (v/v) n-Hexane : Isopropanol

• Sample Preparation:

  • Dissolve a small amount of the racemic ethyl 2-hydroxycyclopentanecarboxylate standard in the mobile phase to a concentration of approximately 1 mg/mL.

  • Filter the sample through a 0.45 µm syringe filter before injection.

• Chemicals: HPLC-grade n-hexane and isopropanol (or ethanol). Racemic standard of ethyl 2-hydroxycyclopentanecarboxylate.

2. Chromatographic Conditions

• Mobile Phase: 90:10 (v/v) n-Hexane : Isopropanol

• Flow Rate: 1.0 mL/min

• Column Temperature: 25 °C

• Detection Wavelength: 210 nm (as the analyte lacks a strong chromophore, low UV wavelength is necessary)

• Injection Volume: 10 µL

3. Method Development and Optimization

If the initial conditions do not provide adequate separation (baseline resolution is ideal), the following parameters can be adjusted:

• Mobile Phase Composition: The ratio of n-hexane to the alcohol modifier is a critical parameter.

  • To increase retention and potentially improve resolution: Decrease the percentage of the alcohol modifier (e.g., to 95:5 n-Hexane:Isopropanol).

  • To decrease retention: Increase the percentage of the alcohol modifier (e.g., to 80:20 n-Hexane:Isopropanol).

• Alcohol Modifier: Switching between isopropanol and ethanol can significantly alter the selectivity of the separation.

• Flow Rate: Lowering the flow rate (e.g., to 0.8 mL/min) can sometimes improve resolution, but will increase the run time.

• Column Temperature: Varying the temperature (e.g., between 15 °C and 35 °C) can affect the chiral recognition mechanism and therefore the separation.

Mandatory Visualizations

The following diagrams illustrate the experimental workflow and the logical relationships in method development.

Caption: Figure 1. Experimental workflow for the enantioselective HPLC separation.

Caption: Figure 2. Influence of experimental parameters on separation outcomes.

Application Notes and Protocols for the Large-Scale Synthesis and Purification of Ethyl 2-Hydroxycyclopentanecarboxylate

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the large-scale synthesis and purification of ethyl 2-hydroxycyclopentanecarboxylate, a key intermediate in the synthesis of various pharmaceutical compounds. The described methodology is scalable and focuses on achieving high purity and yield.

Overview of the Synthetic Pathway

The synthesis of ethyl 2-hydroxycyclopentanecarboxylate is a two-step process. The first step is a Dieckmann condensation of diethyl adipate to form the cyclic β-keto ester, ethyl 2-oxocyclopentanecarboxylate. The subsequent step involves the selective reduction of the ketone functionality to a hydroxyl group using sodium borohydride.

Caption: Synthetic workflow for ethyl 2-hydroxycyclopentanecarboxylate.

Experimental Protocols

Step 1: Dieckmann Condensation of Diethyl Adipate

This protocol details the synthesis of ethyl 2-oxocyclopentanecarboxylate. For large-scale industrial applications, a solvent-free approach using sodium methoxide in a high-viscosity reactor can be employed for quantitative yield.[1] The following is a standard laboratory procedure using a solvent.

Materials:

• Diethyl adipate

• Sodium ethoxide

• Anhydrous ethanol

• Toluene

• Hydrochloric acid (HCl)

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate

Equipment:

• Large three-necked round-bottom flask

• Mechanical stirrer

• Reflux condenser

• Dropping funnel

• Heating mantle

• Separatory funnel

• Rotary evaporator

• Vacuum distillation apparatus

Procedure:

• Reaction Setup: In a flame-dried three-necked flask equipped with a mechanical stirrer, reflux condenser, and a dropping funnel, add sodium ethoxide (1.0 equivalent) to anhydrous ethanol under an inert atmosphere (e.g., nitrogen or argon).

• Addition of Diethyl Adipate: While stirring, add diethyl adipate (1.0 equivalent) dropwise to the sodium ethoxide solution. The rate of addition should be controlled to maintain a gentle reflux.

• Reaction: After the addition is complete, heat the mixture to reflux and maintain for 2-4 hours. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Work-up: a. Cool the reaction mixture to room temperature and then carefully pour it over a mixture of crushed ice and concentrated HCl. b. Transfer the mixture to a separatory funnel and extract the aqueous layer with toluene or another suitable organic solvent. c. Combine the organic extracts and wash sequentially with water and brine. d. Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: The crude ethyl 2-oxocyclopentanecarboxylate is purified by vacuum distillation.

Step 2: Reduction of Ethyl 2-oxocyclopentanecarboxylate

This protocol describes the reduction of the intermediate keto-ester to the final product, ethyl 2-hydroxycyclopentanecarboxylate.

Materials:

• Ethyl 2-oxocyclopentanecarboxylate

• Methanol

• Sodium borohydride (NaBH₄)

• Saturated sodium dihydrogen phosphate (NaH₂PO₄) solution

• Diethyl ether or Ethyl acetate

• Anhydrous magnesium sulfate

Equipment:

• Large round-bottom flask

• Magnetic stirrer

• Ice bath

• Separatory funnel

• Rotary evaporator

• Vacuum distillation apparatus

Procedure:

• Reaction Setup: Dissolve ethyl 2-oxocyclopentanecarboxylate (1.0 equivalent) in methanol in a large round-bottom flask equipped with a magnetic stirrer. Cool the solution to 0-5 °C in an ice bath.

• Addition of Sodium Borohydride: Slowly add sodium borohydride (typically 1.0-1.5 equivalents) portion-wise to the cooled solution. Maintain the temperature below 10 °C during the addition. The reaction is exothermic.

• Reaction: Stir the reaction mixture at 0-5 °C for 1-2 hours, then allow it to warm to room temperature and stir for an additional 1-2 hours. Monitor the reaction progress by TLC.

• Work-up: a. Carefully quench the reaction by slowly adding a saturated aqueous solution of NaH₂PO₄ until the effervescence ceases. b. Remove the methanol under reduced pressure. c. Extract the aqueous residue with diethyl ether or ethyl acetate. d. Combine the organic extracts and wash with brine. e. Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: The crude ethyl 2-hydroxycyclopentanecarboxylate is purified by vacuum distillation.

Data Presentation

Parameter	Step 1: Dieckmann Condensation (Lab Scale)	Step 2: Reduction (Lab Scale)	Overall Process (Industrial Scale Potential)
Starting Material	Diethyl Adipate	Ethyl 2-oxocyclopentanecarboxylate	Diethyl Adipate
Key Reagents	Sodium Ethoxide, Ethanol	Sodium Borohydride, Methanol	Sodium Methoxide (solvent-free)[1]
Product	Ethyl 2-oxocyclopentanecarboxylate	Ethyl 2-hydroxycyclopentanecarboxylate	Ethyl 2-hydroxycyclopentanecarboxylate
Typical Yield	75-85%	85-95%	>90% (for condensation step)[1]
Purity (Post-Purification)	>98% (by GC)	>99% (by GC)	High purity achievable
Purification Method	Vacuum Distillation	Vacuum Distillation	Vacuum Distillation

Analytical Characterization

To ensure the purity and identity of the synthesized ethyl 2-hydroxycyclopentanecarboxylate, the following analytical techniques are recommended.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful tool for assessing the purity of the final product and identifying any volatile impurities.

• Column: A non-polar capillary column, such as a DB-5ms or equivalent (30 m x 0.25 mm ID, 0.25 µm film thickness), is suitable.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Injector Temperature: 250 °C.

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 280 °C.

  • Hold at 280 °C for 5 minutes.

• Mass Spectrometer: Operated in electron ionization (EI) mode with a scan range of m/z 40-400.

High-Performance Liquid Chromatography (HPLC)

HPLC can be used for purity determination, especially for non-volatile impurities.

• Column: A C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: A gradient of acetonitrile and water.

  • Start with 30% acetonitrile and increase to 90% over 20 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV detection at 210 nm.

• Column Temperature: 30 °C.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR are essential for structural confirmation of the final product.

• Solvent: Deuterated chloroform (CDCl₃).

• ¹H NMR (400 MHz, CDCl₃): Expected chemical shifts (δ) in ppm: ~4.2 (q, 2H, -OCH₂CH₃), ~4.0 (m, 1H, -CHOH), ~2.5 (m, 1H, -CHCO₂Et), ~1.6-2.0 (m, 6H, cyclopentyl protons), ~1.3 (t, 3H, -OCH₂CH₃).

• ¹³C NMR (100 MHz, CDCl₃): Expected chemical shifts (δ) in ppm: ~175 (-CO₂Et), ~75 (-CHOH), ~60 (-OCH₂CH₃), ~50 (-CHCO₂Et), ~30, ~25, ~20 (cyclopentyl carbons), ~14 (-OCH₂CH₃).

Potential Impurities and Side Reactions

Dieckmann Condensation

• Unreacted Diethyl Adipate: Incomplete reaction can leave starting material in the crude product.

• Poly-condensation Products: Intermolecular condensation can lead to the formation of higher molecular weight by-products.

• Hydrolysis Products: Presence of moisture can lead to the hydrolysis of the ester groups to carboxylic acids.

Reduction

• Unreacted Ethyl 2-oxocyclopentanecarboxylate: Incomplete reduction will leave the starting keto-ester.

• Over-reduction: Although less common with sodium borohydride, stronger reducing agents could potentially reduce the ester functionality. Sodium borohydride is generally selective for aldehydes and ketones over esters.[2][3]

• Diastereomers: The reduction of the ketone creates a new stereocenter, resulting in a mixture of cis and trans diastereomers of ethyl 2-hydroxycyclopentanecarboxylate. The ratio of these diastereomers can be influenced by the reaction conditions.

Large-Scale Purification Considerations

While vacuum distillation is effective, for very large quantities, other purification techniques may be considered:

• Crystallization: If the product is a solid at room temperature or can be induced to crystallize from a suitable solvent system, this can be a highly effective and scalable purification method.

• Chromatography: While typically used for smaller scales, large-scale preparative chromatography can be employed for high-purity requirements.

Safety Precautions

• Sodium Ethoxide: A strong base and is corrosive. It is also flammable. Handle in a fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Sodium Borohydride: A flammable solid that reacts with water and acids to produce flammable hydrogen gas. Handle in a well-ventilated area and away from sources of ignition. Wear appropriate PPE.

• Solvents: Ethanol, methanol, toluene, and diethyl ether are flammable. Use in a well-ventilated area and away from open flames.

Always consult the Safety Data Sheet (SDS) for each chemical before use and follow all institutional safety guidelines.

Caption: Key safety considerations for the synthesis.

References

• 1. US20060079709A1 - Process for preparing cyclic ketones - Google Patents [patents.google.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Sodium Borohydride [commonorganicchemistry.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of Ethyl 2-Hydroxycyclopentanecarboxylate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of ethyl 2-hydroxycyclopentanecarboxylate.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the two primary stages of the synthesis: the Dieckmann condensation to form ethyl 2-oxocyclopentanecarboxylate, and the subsequent reduction to the final product.

Stage 1: Dieckmann Condensation of Diethyl Adipate

Issue 1: Low or No Yield of Ethyl 2-oxocyclopentanecarboxylate

Potential Cause	Recommended Action
Inactive Base	Sodium ethoxide is hygroscopic. Use freshly opened or properly stored reagent. Consider preparing it fresh if necessary.
Presence of Water	Ensure all glassware is thoroughly dried and the reaction is conducted under an inert atmosphere (e.g., nitrogen or argon) to prevent hydrolysis of the ester and quenching of the base.
Incorrect Solvent	Use a non-polar aprotic solvent like toluene or THF. Protic solvents like ethanol can interfere with the condensation.[1]
Inadequate Temperature	The reaction typically requires heating under reflux to proceed at a reasonable rate. Ensure the reaction mixture reaches and maintains the appropriate temperature.

Issue 2: Presence of a High-Boiling Point Impurity

Potential Cause	Recommended Action
Intermolecular Condensation	This can occur at high concentrations. While the Dieckmann condensation is intramolecular, high concentrations can favor intermolecular side reactions. Running the reaction under high-dilution conditions can favor the desired intramolecular cyclization.
Unreacted Diethyl Adipate	If the reaction is incomplete, the starting material will be present. Monitor the reaction progress by TLC or GC to ensure completion.

Issue 3: Unexpected Byproduct Detected by NMR/MS

Potential Cause	Recommended Action
Transesterification	If a different alkoxide base is used (e.g., sodium methoxide with an ethyl ester), transesterification can occur. Always match the alkoxide base to the ester's alcohol portion (e.g., sodium ethoxide for ethyl esters).
Hydrolysis	Contamination with water can lead to the hydrolysis of the ester groups to carboxylic acids. Ensure anhydrous conditions.

Stage 2: Reduction of Ethyl 2-oxocyclopentanecarboxylate

Issue 1: Incomplete Reduction to Ethyl 2-hydroxycyclopentanecarboxylate

Potential Cause	Recommended Action
Insufficient Reducing Agent	While stoichiometrically less is needed, in practice, a molar excess of sodium borohydride is often used to ensure complete reduction.
Low Reaction Temperature	The reduction is often carried out at low temperatures (e.g., 0 °C) to improve selectivity, but if the reaction is sluggish, allowing it to slowly warm to room temperature may be necessary.
Decomposition of NaBH₄	Sodium borohydride can decompose in acidic or neutral aqueous solutions. Perform the reduction in an appropriate solvent like methanol or ethanol.

Issue 2: Formation of a Diol Byproduct

Potential Cause	Recommended Action
Over-reduction	Although NaBH₄ is a mild reducing agent that typically does not reduce esters, prolonged reaction times, elevated temperatures, or the presence of certain additives can lead to the reduction of the ester group to a primary alcohol, resulting in a diol.[2] Monitor the reaction closely and quench it once the starting ketone is consumed.
Use of a Stronger Reducing Agent	Ensure that the reducing agent used is indeed sodium borohydride and not a more potent hydride source like lithium aluminum hydride, which would readily reduce both the ketone and the ester.[3]

Issue 3: Hydrolysis of the Ester Group During Workup

Potential Cause	Recommended Action
Strongly Acidic or Basic Quench	Prolonged exposure to strong acid or base during the workup can hydrolyze the ester. Use a mild acidic quench (e.g., saturated ammonium chloride solution) and avoid excessive contact time.
Elevated Temperatures During Extraction/Evaporation	Hydrolysis can be accelerated at higher temperatures. Perform extractions and solvent removal under reduced pressure at moderate temperatures.

Frequently Asked Questions (FAQs)

Q1: What is the primary synthetic route to ethyl 2-hydroxycyclopentanecarboxylate?

A1: The most common and efficient route involves a two-step process. The first step is the Dieckmann condensation of diethyl adipate using a strong base like sodium ethoxide to form the cyclic β-keto ester, ethyl 2-oxocyclopentanecarboxylate.[4][5][6] The second step is the selective reduction of the ketone functionality of this intermediate using a mild reducing agent, typically sodium borohydride, to yield the desired ethyl 2-hydroxycyclopentanecarboxylate.

Q2: Why is sodium ethoxide the preferred base for the Dieckmann condensation of diethyl adipate?

A2: Sodium ethoxide is the sodium salt of ethanol. Using an alkoxide that matches the alcohol portion of the ester (in this case, ethyl) prevents transesterification, a side reaction where the ester group is exchanged, which would lead to a mixture of products.[7]

Q3: Can I use lithium aluminum hydride (LiAlH₄) instead of sodium borohydride (NaBH₄) for the reduction step?

A3: No, LiAlH₄ is a much stronger reducing agent than NaBH₄.[3] It would reduce both the ketone and the ester group, leading to the formation of a diol instead of the desired hydroxy-ester. NaBH₄ is selective for the reduction of aldehydes and ketones in the presence of esters under typical reaction conditions.[8][9]

Q4: How can I monitor the progress of these reactions?

A4: Both the Dieckmann condensation and the reduction can be effectively monitored using thin-layer chromatography (TLC) or gas chromatography (GC). For TLC, staining with potassium permanganate can be useful for visualizing the disappearance of the starting material and the appearance of the product.

Q5: What are the typical yields for each step?

A5: With optimized conditions, the Dieckmann condensation of diethyl adipate can achieve yields in the range of 70-85%. The subsequent sodium borohydride reduction is typically very efficient, with yields often exceeding 90%.

Experimental Protocols

Protocol 1: Synthesis of Ethyl 2-oxocyclopentanecarboxylate via Dieckmann Condensation

Materials:

• Diethyl adipate

• Sodium ethoxide

• Toluene (anhydrous)

• Hydrochloric acid (aqueous solution)

• Sodium chloride (saturated aqueous solution)

• Anhydrous magnesium sulfate

• Nitrogen or Argon gas supply

Procedure:

• Set up a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a mechanical stirrer, and a nitrogen/argon inlet.

• Under a positive pressure of inert gas, charge the flask with anhydrous toluene and sodium ethoxide.

• Begin stirring and add diethyl adipate dropwise to the suspension.

• After the addition is complete, heat the reaction mixture to reflux and maintain for several hours. Monitor the reaction progress by TLC or GC.

• Once the reaction is complete, cool the mixture to room temperature.

• Carefully quench the reaction by the slow addition of a dilute hydrochloric acid solution until the mixture is acidic.

• Transfer the mixture to a separatory funnel and separate the layers.

• Extract the aqueous layer with toluene or another suitable organic solvent.

• Combine the organic layers, wash with saturated sodium chloride solution, and dry over anhydrous magnesium sulfate.

• Filter the drying agent and remove the solvent under reduced pressure.

• Purify the crude product by vacuum distillation to obtain pure ethyl 2-oxocyclopentanecarboxylate.

Protocol 2: Synthesis of Ethyl 2-hydroxycyclopentanecarboxylate via Reduction

Materials:

• Ethyl 2-oxocyclopentanecarboxylate

• Sodium borohydride

• Methanol (anhydrous)

• Ammonium chloride (saturated aqueous solution)

• Ethyl acetate

• Anhydrous sodium sulfate

Procedure:

• In a clean, dry round-bottom flask, dissolve ethyl 2-oxocyclopentanecarboxylate in anhydrous methanol.

• Cool the solution to 0 °C in an ice bath.

• While stirring, add sodium borohydride portion-wise, maintaining the temperature below 5 °C.

• After the addition is complete, continue to stir the reaction at 0 °C for 1-2 hours, or until TLC analysis indicates the complete consumption of the starting ketone.

• Carefully quench the reaction by the slow, dropwise addition of saturated ammonium chloride solution.

• Remove the methanol under reduced pressure.

• Extract the aqueous residue with ethyl acetate.

• Combine the organic extracts and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate.

• Filter and concentrate the solution under reduced pressure to yield the crude product.

• If necessary, purify the product by vacuum distillation or column chromatography.

Visualizations

Caption: Workflow for the Dieckmann Condensation.

Caption: Synthesis of the final product via reduction.

Caption: Troubleshooting workflow for low yield issues.

References

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. researchgate.net [researchgate.net]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Illustrated Glossary of Organic Chemistry - Dieckmann condensation [chem.ucla.edu]
• 5. A Dieckmann condensation of diethyl adipate was carried out by heating with sodium ethoxide. One equivalent of benzyl bromide was added, and the resulting mixture was then refluxed in 5% HCl for several hours and extracted with ether. What compound has been prepared by this procedure?A. \n \n \n \n \n B. \n \n \n \n \n C. \n \n \n \n \n D. \n \n \n \n \n [vedantu.com]
• 6. Dieckmann condensation - Wikipedia [en.wikipedia.org]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. youtube.com [youtube.com]

Technical Support Center: Purification of Ethyl 2-Hydroxycyclopentanecarboxylate

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working on the purification of ethyl 2-hydroxycyclopentanecarboxylate.

Troubleshooting Guide

This guide addresses common issues encountered during the purification of ethyl 2-hydroxycyclopentanecarboxylate from reaction byproducts.

Issue 1: Low yield after purification.

Possible Cause	Suggested Solution
Incomplete Dieckmann Condensation: Residual diethyl adipate remains in the starting material for the reduction step.	- Ensure the Dieckmann condensation goes to completion by optimizing reaction time and temperature. - Purify the intermediate, ethyl 2-oxocyclopentanecarboxylate, by vacuum distillation before the reduction step.
Incomplete Reduction: The conversion of ethyl 2-oxocyclopentanecarboxylate to the desired alcohol is not complete.	- Use a sufficient excess of the reducing agent (e.g., sodium borohydride). - Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting keto-ester is consumed.
Product Loss During Workup: Hydrolysis of the ester functionality during acidic workup or extraction.	- Perform the acidic quench at a low temperature (0-5 °C). - Minimize the contact time with the acidic aqueous phase. - Ensure efficient extraction with an appropriate organic solvent (e.g., ethyl acetate, dichloromethane).
Co-elution During Chromatography: The product co-elutes with impurities during column chromatography.	- Optimize the solvent system for column chromatography. A gradient elution from low to high polarity (e.g., starting with 10% ethyl acetate in hexanes and gradually increasing the ethyl acetate concentration) can improve separation. - Consider using a different stationary phase, such as alumina, if silica gel does not provide adequate separation.
Product Loss During Distillation: The product is lost due to improper vacuum distillation technique.	- Ensure the vacuum is sufficiently low to achieve the desired boiling point without decomposition. - Use a short-path distillation apparatus for smaller quantities to minimize losses.

Issue 2: Product is contaminated with the starting material (ethyl 2-oxocyclopentanecarboxylate).

Possible Cause	Suggested Solution
Insufficient Reducing Agent: Not enough sodium borohydride was used to fully reduce the keto-ester.	- Increase the molar excess of sodium borohydride in the reaction. - Monitor the reaction by TLC to ensure complete consumption of the starting material.
Inefficient Purification: The purification method did not effectively separate the product from the starting material.	- Column Chromatography: The starting keto-ester is less polar than the product. Use a solvent system where the product has an Rf of ~0.3 for good separation. A typical system is a gradient of ethyl acetate in hexanes. - Vacuum Distillation: The boiling points are relatively close. Use a fractionating column for better separation during distillation.

Issue 3: Presence of an unknown impurity in the final product.

Possible Cause	Suggested Solution
Intermolecular Claisen Condensation: During the Dieckmann condensation, intermolecular reactions can lead to higher molecular weight byproducts.	- Use high dilution conditions during the Dieckmann condensation to favor the intramolecular reaction.
Side reactions during reduction: Unwanted side reactions may occur depending on the reaction conditions and the presence of other functional groups.	- Ensure the reaction is performed at the recommended temperature. - Analyze the impurity by spectroscopic methods (NMR, MS) to identify its structure and determine its origin.
Contamination from solvents or reagents: Impurities from solvents or reagents can be introduced into the reaction mixture.	- Use high-purity, dry solvents and fresh reagents.

Issue 4: Difficulty in separating cis and trans diastereomers.

Possible Cause

Suggested Solution

Similar Physical Properties: The cis and trans diastereomers have very similar boiling points and polarities, making separation by distillation or standard column chromatography challenging.

- Chiral HPLC: This is the most effective method for separating diastereomers. Use a chiral stationary phase column with a suitable mobile phase (e.g., a mixture of hexanes and isopropanol). - Derivatization: Convert the diastereomeric mixture into derivatives that may have more significant differences in their physical properties, facilitating separation. The derivatives can then be converted back to the desired alcohols.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities found after the synthesis of ethyl 2-hydroxycyclopentanecarboxylate?

A1: The most common impurities are unreacted starting materials, such as diethyl adipate (from the Dieckmann condensation) and ethyl 2-oxocyclopentanecarboxylate (from the reduction step). Byproducts from intermolecular condensation during the Dieckmann reaction can also be present.

Q2: What is the best method to purify crude ethyl 2-hydroxycyclopentanecarboxylate?

A2: A combination of vacuum distillation followed by column chromatography is often the most effective approach. Vacuum distillation removes the bulk of volatile impurities, while column chromatography is excellent for separating compounds with different polarities, such as the product from the less polar starting keto-ester.

Q3: How can I monitor the progress of the purification?

A3: Thin Layer Chromatography (TLC) is a simple and effective way to monitor the purification process. By spotting the crude mixture and the collected fractions on a TLC plate, you can visualize the separation of the desired product from impurities. A suitable developing solvent system would be a mixture of ethyl acetate and hexanes.

Q4: What is the expected Rf value for ethyl 2-hydroxycyclopentanecarboxylate on a silica gel TLC plate?

A4: The Rf value will depend on the exact solvent system used. In a 30:70 ethyl acetate/hexanes system, the product, being more polar, will have a lower Rf value than the starting material, ethyl 2-oxocyclopentanecarboxylate. An ideal Rf for column chromatography is typically in the range of 0.25-0.35.

Q5: Are there any specific safety precautions I should take during the purification?

A5: Yes. Sodium borohydride is flammable and reacts with water to produce hydrogen gas, which is also flammable. The reaction should be carried out in a well-ventilated fume hood, away from ignition sources. Always wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

Data Presentation

Table 1: Physical Properties of Key Compounds

Compound	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C)
Diethyl Adipate	C10H18O4	202.25	245
Ethyl 2-oxocyclopentanecarboxylate	C8H12O3	156.18	102-104 @ 11 mmHg
Ethyl 2-hydroxycyclopentanecarboxylate (cis)	C8H14O3	158.19	129-130 @ 42 mmHg [1]
Ethyl 2-hydroxycyclopentanecarboxylate (trans)	C8H14O3	158.19	No specific data found, but expected to be similar to the cis isomer.

Experimental Protocols

Protocol 1: Purification by Vacuum Distillation

• Apparatus Setup: Assemble a short-path distillation apparatus. Ensure all glassware is dry.

• Sample Loading: Place the crude ethyl 2-hydroxycyclopentanecarboxylate into the distillation flask. Add a magnetic stir bar.

• Evacuation: Connect the apparatus to a vacuum pump and slowly evacuate the system to the desired pressure (e.g., 10-15 mmHg).

• Heating: Begin heating the distillation flask in a heating mantle or oil bath while stirring.

• Fraction Collection: Collect the fractions that distill at the expected boiling point of the product. The forerun will likely contain lower-boiling impurities.

• Analysis: Analyze the collected fractions by TLC to confirm the purity of the product.

Protocol 2: Purification by Column Chromatography

• Column Packing: Prepare a silica gel column using a slurry of silica gel in a non-polar solvent (e.g., hexanes).

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent and carefully load it onto the top of the silica gel bed.

• Elution: Begin eluting the column with a solvent system of low polarity (e.g., 10% ethyl acetate in hexanes).

• Gradient Elution: Gradually increase the polarity of the eluent (e.g., increase the percentage of ethyl acetate) to elute the more polar compounds. The less polar impurities will elute first, followed by the desired product.

• Fraction Collection: Collect fractions in test tubes and monitor the elution by TLC.

• Product Isolation: Combine the pure fractions containing the product and remove the solvent under reduced pressure.

Visualizations

Caption: Synthetic and purification workflow for ethyl 2-hydroxycyclopentanecarboxylate.

Caption: Troubleshooting logic for purifying ethyl 2-hydroxycyclopentanecarboxylate.

References

• 1. Tips and Tricks for the Lab: Column Troubleshooting and Alternatives - ChemistryViews [chemistryviews.org]

Troubleshooting low conversion in the reduction of ethyl 2-oxocyclopentanecarboxylate

This technical support center provides troubleshooting guidance and frequently asked questions for researchers encountering low conversion in the reduction of ethyl 2-oxocyclopentanecarboxylate to ethyl 2-hydroxycyclopentanecarboxylate.

Troubleshooting Guide

Low conversion in the reduction of ethyl 2-oxocyclopentanecarboxylate can stem from several factors related to reagents, reaction conditions, and potential side reactions. This guide addresses the most common issues in a question-and-answer format.

Q1: My reaction has stalled, and TLC analysis shows a significant amount of unreacted starting material. What are the likely causes?

Several factors could be contributing to an incomplete reaction:

• Inactive Sodium Borohydride (NaBH₄): Sodium borohydride is moisture-sensitive and can decompose over time, leading to a loss of reducing activity.[1][2]

• Insufficient Reagent: The stoichiometry of the reaction requires at least 0.25 molar equivalents of NaBH₄ per mole of ketone, as each hydride ion can reduce one carbonyl group. However, NaBH₄ also reacts with protic solvents like methanol or ethanol, so an excess is typically required to compensate for this consumption.[1]

• Low Reaction Temperature: While lower temperatures can improve selectivity, they also decrease the reaction rate. If the temperature is too low, the reaction may be impractically slow.[3]

• Inadequate Reaction Time: The reduction of ketones with NaBH₄ is generally fast, but sterically hindered ketones may require longer reaction times.

Q2: I'm observing the formation of unknown byproducts. What could they be?

Potential side reactions include:

• Hydrolysis of the Ester: Under aqueous or acidic workup conditions, or if there is significant water in the reaction mixture, the ethyl ester can be hydrolyzed to the corresponding carboxylic acid.[4][5]

• Over-reduction: While NaBH₄ is generally selective for ketones over esters, prolonged reaction times or elevated temperatures can lead to the reduction of the ester group to a primary alcohol.[6][7]

• Aldol Condensation: If basic impurities are present, the enolizable starting material could potentially undergo self-condensation, though this is less common under typical reducing conditions.

Q3: How can I optimize my reaction conditions to improve conversion?

To improve your conversion rate, consider the following adjustments:

• Verify Reagent Quality: Use a fresh, unopened container of NaBH₄ or test the activity of your current batch on a simple, known ketone.

• Increase Reagent Stoichiometry: If you suspect reagent decomposition or consumption by the solvent, increase the molar excess of NaBH₄.

• Adjust the Temperature: If the reaction is sluggish at low temperatures, consider allowing it to warm to room temperature or gently heating it (e.g., to 40-50°C).[8] Monitor the reaction closely by TLC to avoid byproduct formation.

• Solvent Choice: Methanol is a common solvent that also participates in the reaction mechanism by protonating the intermediate alkoxide.[9][10] Using a mixture of THF and methanol can sometimes provide a good balance of solubility and reactivity.[1]

Frequently Asked Questions (FAQs)

Q: Why is sodium borohydride preferred over a stronger reducing agent like lithium aluminum hydride (LiAlH₄) for this transformation?

A: Sodium borohydride is a milder and more selective reducing agent than LiAlH₄.[11] This selectivity is advantageous as it allows for the reduction of the ketone functional group in the presence of the less reactive ethyl ester.[3][12][13] LiAlH₄ would likely reduce both the ketone and the ester. Additionally, NaBH₄ is safer to handle and the reaction workup is typically simpler.[14]

Q: Can I use water as a solvent for this reaction?

A: While NaBH₄ is soluble in water, it also reacts with it to produce hydrogen gas and borates, which can be accelerated in acidic conditions.[1][4] To minimize this decomposition, the reaction is often run in alcohols like methanol or ethanol. If water is used, the pH is typically kept basic to slow the rate of hydrolysis.[4]

Q: How do I properly quench the reaction and work up the product?

A: The reaction is typically quenched by the slow, careful addition of an acid, such as dilute HCl, or water to decompose any excess NaBH₄ and to neutralize the borate intermediates.[15][16] This process can generate hydrogen gas, so it must be done in a well-ventilated fume hood and with appropriate cooling. Following the quench, the product is typically extracted into an organic solvent.

Q: How can I monitor the progress of the reaction?

A: Thin-layer chromatography (TLC) is an effective way to monitor the reaction's progress.[17] A suitable eluent system (e.g., a mixture of hexanes and ethyl acetate) should be chosen to achieve good separation between the starting material (ethyl 2-oxocyclopentanecarboxylate) and the product (ethyl 2-hydroxycyclopentanecarboxylate). The disappearance of the starting material spot and the appearance of the product spot indicate the progression of the reaction.

Data Presentation

The following table summarizes how different reaction parameters can influence the conversion and selectivity of the reduction. The values are representative and will vary depending on the specific substrate and experimental setup.

Parameter	Condition 1	Yield (Ketone Reduction)	Yield (Ester Reduction)	Notes
Reducing Agent	1.2 eq. NaBH₄	~90%	< 5%	Selective for the ketone.
1.2 eq. LiAlH₄	>95%	>95%	Reduces both functional groups.
Temperature	0 °C	~85% (slower)	< 2%	Increased selectivity at lower temperatures.[3]
Room Temp (~25 °C)	~90%	< 5%	Good balance of rate and selectivity.
50 °C	>95%	~10-15%	Higher temperature increases rate but may reduce selectivity.[6][8]
Solvent	Methanol	~90%	< 5%	Common and effective solvent.[1]
Ethanol	~88%	< 5%	Slightly slower reaction rate than methanol.[3]
THF/Methanol	~92%	< 5%	Co-solvent can improve solubility.
Reaction Time	1 hour	~80%	< 5%	May be insufficient for complete conversion.
4 hours	~90%	< 5%	Typically sufficient for completion at room temperature.
24 hours	>95%	~5-10%	Prolonged time may lead to some ester reduction.

Experimental Protocols

Protocol: Sodium Borohydride Reduction of Ethyl 2-oxocyclopentanecarboxylate

This protocol is a general guideline and may require optimization.

Materials:

• Ethyl 2-oxocyclopentanecarboxylate

• Sodium borohydride (NaBH₄)

• Methanol (anhydrous)

• Diethyl ether or Ethyl acetate

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve ethyl 2-oxocyclopentanecarboxylate (1.0 eq.) in methanol (approximately 0.2 M concentration). Cool the solution to 0 °C in an ice bath.

• Addition of Reducing Agent: While stirring, slowly add sodium borohydride (1.5 eq.) to the cooled solution in small portions over 10-15 minutes. The addition is exothermic, so maintain the temperature at 0-5 °C.

• Reaction Monitoring: Stir the reaction mixture at 0 °C and monitor its progress by TLC. The reaction is typically complete within 1-2 hours. If the reaction is sluggish, allow it to warm to room temperature and continue stirring.

• Quenching: Once the starting material is consumed, cool the reaction mixture back to 0 °C and slowly add 1 M HCl dropwise to quench the excess NaBH₄ and neutralize the reaction. Be cautious as hydrogen gas will be evolved. Continue adding acid until the gas evolution ceases and the solution is acidic (test with pH paper).

• Workup:

  • Remove the methanol from the reaction mixture using a rotary evaporator.

  • Add water to the residue and transfer the aqueous mixture to a separatory funnel.

  • Extract the aqueous layer with diethyl ether or ethyl acetate (3 x volume of the aqueous layer).

  • Combine the organic extracts and wash them sequentially with saturated sodium bicarbonate solution and then with brine.

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

• Isolation: Filter off the drying agent and concentrate the filtrate using a rotary evaporator to obtain the crude ethyl 2-hydroxycyclopentanecarboxylate. The product can be further purified by column chromatography if necessary.

Visualizations

Caption: Experimental workflow for the reduction of ethyl 2-oxocyclopentanecarboxylate.

Caption: Troubleshooting logic for low conversion in the reduction reaction.

References

• 1. Sodium Borohydride [commonorganicchemistry.com]
• 2. sites.chemengr.ucsb.edu [sites.chemengr.ucsb.edu]
• 3. cdnsciencepub.com [cdnsciencepub.com]
• 4. icheme.org [icheme.org]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. researchgate.net [researchgate.net]
• 7. reddit.com [reddit.com]
• 8. Reddit - The heart of the internet [reddit.com]
• 9. organic chemistry - Role of methanol in NaBH4 reduction - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. youtube.com [youtube.com]
• 13. What is the major product of the reaction when NaBH4 reduces the given co.. [askfilo.com]
• 14. gaussling.wordpress.com [gaussling.wordpress.com]
• 15. youtube.com [youtube.com]
• 16. chem.libretexts.org [chem.libretexts.org]
• 17. stoltz2.caltech.edu [stoltz2.caltech.edu]

Issues with diastereoselectivity in ethyl 2-hydroxycyclopentanecarboxylate synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering issues with diastereoselectivity in the synthesis of ethyl 2-hydroxycyclopentanecarboxylate.

Troubleshooting Guide: Issues with Diastereoselectivity

Poor or inconsistent diastereoselectivity in the reduction of ethyl 2-oxocyclopentanecarboxylate is a common challenge. This guide addresses specific issues and provides potential solutions.

Problem 1: Low cis:trans or trans:cis ratio (Poor Diastereoselectivity)

Potential Cause	Troubleshooting Step	Expected Outcome
Suboptimal Reducing Agent	The choice of reducing agent is critical. Standard sodium borohydride (NaBH₄) may not provide high diastereoselectivity.	Switching to a more stereoselective reducing system, such as a Luche reduction (NaBH₄ with a Lewis acid like CeCl₃), can significantly improve the diastereomeric ratio in favor of the trans isomer due to chelation control.
Inappropriate Solvent	The solvent can influence the transition state of the reduction, affecting the approach of the hydride.	Experiment with different solvents. Protic solvents like methanol or ethanol are commonly used. The polarity and coordinating ability of the solvent can alter the stereochemical outcome.
Non-optimal Reaction Temperature	Reduction reactions are often temperature-sensitive.	Perform the reaction at a lower temperature (e.g., -78 °C to 0 °C). Lower temperatures can enhance the energy difference between the diastereomeric transition states, leading to higher selectivity.

Problem 2: Inconsistent Diastereomeric Ratios Between Batches

Potential Cause	Troubleshooting Step	Expected Outcome
Variability in Reagent Quality	The purity and age of the reducing agent and solvent can affect reactivity and selectivity.	Use freshly opened or purified solvents and high-purity reducing agents. Ensure anhydrous conditions, as water can react with the hydride reagent.
Inconsistent Reaction Conditions	Minor variations in temperature, addition rate of reagents, and stirring speed can lead to different outcomes.	Standardize all reaction parameters. Use a controlled temperature bath and a syringe pump for consistent reagent addition.
Difficulties in Isomer Separation	The observed ratio may be skewed by inconsistent purification.	Develop a robust and reproducible purification protocol. Column chromatography is often used, but complete separation can be challenging. Consider derivatization to improve separation if necessary.

Frequently Asked Questions (FAQs)

Q1: What is the typical starting material for the synthesis of ethyl 2-hydroxycyclopentanecarboxylate?

The most common precursor is ethyl 2-oxocyclopentanecarboxylate. This β-keto ester is reduced to the desired β-hydroxy ester.

Q2: How can I determine the diastereomeric ratio of my product?

The diastereomeric ratio (cis to trans) can be accurately determined using ¹H NMR spectroscopy. The signals for the protons on the carbon bearing the hydroxyl group and the adjacent carbon with the ester group will have different chemical shifts and coupling constants for each diastereomer. Integration of these distinct signals allows for the calculation of the ratio.

Q3: Which reducing agent generally favors the trans isomer?

The Luche reduction, which employs sodium borohydride in the presence of a Lewis acid such as cerium(III) chloride (CeCl₃) in a protic solvent like methanol, typically favors the formation of the trans isomer. The cerium ion coordinates to both the ketone and the ester carbonyl groups, leading to a more rigid cyclic intermediate that directs the hydride attack from the less hindered face to yield the trans product.

Q4: Can temperature significantly impact the diastereoselectivity?

Yes, temperature is a critical parameter. Lowering the reaction temperature generally increases diastereoselectivity. This is because the activation energy difference between the two diastereomeric transition states becomes more significant relative to the available thermal energy, thus favoring the pathway with the lower activation energy.

Q5: What are the common methods for separating the cis and trans diastereomers?

Separation of the cis and trans isomers of ethyl 2-hydroxycyclopentanecarboxylate can be challenging due to their similar physical properties. The most common laboratory-scale method is silica gel column chromatography. In some cases, fractional distillation under reduced pressure may be attempted. For difficult separations, derivatization of the hydroxyl group to form esters or ethers can alter the physical properties of the diastereomers, potentially making them easier to separate.

Experimental Protocols

General Protocol for Diastereoselective Reduction (Luche Reduction)

This protocol is a general guideline and may require optimization for specific laboratory conditions.

• Preparation: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve ethyl 2-oxocyclopentanecarboxylate in anhydrous methanol and cool the solution to -78 °C using a dry ice/acetone bath.

• Addition of Lewis Acid: Add cerium(III) chloride heptahydrate (CeCl₃·7H₂O) to the solution and stir until it is fully dissolved.

• Reduction: Add sodium borohydride (NaBH₄) portion-wise to the reaction mixture while maintaining the temperature at -78 °C.

• Quenching: After the reaction is complete (monitored by TLC), quench the reaction by the slow addition of water or a saturated aqueous solution of ammonium chloride (NH₄Cl).

• Workup: Allow the mixture to warm to room temperature. Extract the product with a suitable organic solvent (e.g., ethyl acetate). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

• Purification and Analysis: Purify the crude product by silica gel column chromatography. Determine the diastereomeric ratio of the purified fractions by ¹H NMR spectroscopy.

Visualizations

Factors Influencing Diastereoselectivity

Caption: Key factors affecting the diastereomeric ratio.

Experimental Workflow for Diastereoselective Synthesis

Caption: A typical experimental workflow.

Technical Support Center: Purification of Ethyl 2-hydroxycyclopentanecarboxylate

This guide provides troubleshooting advice and detailed protocols for researchers, scientists, and drug development professionals on the purification of ethyl 2-hydroxycyclopentanecarboxylate, focusing on the removal of residual starting material, ethyl 2-oxocyclopentanecarboxylate.

Frequently Asked Questions (FAQs)

Q1: What is the primary impurity I need to remove after the synthesis of ethyl 2-hydroxycyclopentanecarboxylate?

The most common impurity is the unreacted starting material, ethyl 2-oxocyclopentanecarboxylate. The synthesis typically involves the reduction of the ketone group on the starting material to a hydroxyl group in the final product. Incomplete reaction is a common reason for the presence of this impurity.

Below is a diagram illustrating the conversion of the starting material to the product.

Analytical challenges in the characterization of ethyl 2-hydroxycyclopentanecarboxylate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the analytical characterization of ethyl 2-hydroxycyclopentanecarboxylate.

Frequently Asked Questions (FAQs)

Q1: What are the common analytical techniques used to characterize ethyl 2-hydroxycyclopentanecarboxylate?

A1: The primary analytical techniques for characterizing ethyl 2-hydroxycyclopentanecarboxylate include Gas Chromatography (GC) for purity assessment and separation of diastereomers, Mass Spectrometry (MS) for structural elucidation and confirmation of molecular weight, and Nuclear Magnetic Resonance (NMR) spectroscopy for detailed structural analysis and stereochemical assignment.

Q2: What are the main stereoisomers of ethyl 2-hydroxycyclopentanecarboxylate I should be aware of?

A2: Ethyl 2-hydroxycyclopentanecarboxylate exists as two diastereomers: cis and trans. Each of these diastereomers is a racemic mixture of two enantiomers. The relative orientation of the hydroxyl (-OH) and the ester (-COOEt) groups on the cyclopentane ring determines whether the isomer is cis or trans.

Q3: Are there any specific safety precautions I should take when handling ethyl 2-hydroxycyclopentanecarboxylate?

A3: While specific toxicity data is limited, it is good laboratory practice to handle ethyl 2-hydroxycyclopentanecarboxylate with care. Use personal protective equipment (PPE) such as gloves, safety glasses, and a lab coat. Work in a well-ventilated area or a fume hood.

Troubleshooting Guides

Gas Chromatography (GC) Analysis

Issue 1: Poor separation of cis and trans diastereomers.

• Possible Cause: The GC column and temperature program are not optimized for the separation of these stereoisomers.

• Troubleshooting Steps:

  • Column Selection: Employ a chiral column or a column with a polar stationary phase to enhance the separation of diastereomers.

  • Temperature Program: Optimize the temperature ramp rate. A slower ramp rate can often improve resolution.

  • Carrier Gas Flow Rate: Adjust the carrier gas flow rate to its optimal linear velocity for the chosen column.

Issue 2: Peak tailing for the analyte.

• Possible Cause: Active sites in the GC inlet or on the column are interacting with the hydroxyl group of the analyte.

• Troubleshooting Steps:

  • Inlet Maintenance: Clean or replace the GC inlet liner. Use a deactivated liner.

  • Column Conditioning: Condition the column according to the manufacturer's instructions to remove any contaminants.

  • Derivatization: Derivatize the hydroxyl group (e.g., silylation) to make the analyte more volatile and less prone to interaction with active sites.

Mass Spectrometry (MS) Analysis

Issue 1: Weak or absent molecular ion peak in Electron Ionization (EI) MS.

• Possible Cause: The molecular ion is unstable and readily undergoes fragmentation. This is common for alcohols and esters.

• Troubleshooting Steps:

  • Soft Ionization: Use a softer ionization technique such as Chemical Ionization (CI) or Electrospray Ionization (ESI) to increase the abundance of the molecular ion.

  • Lower Ionization Energy: If using EI, lower the ionization energy to reduce fragmentation.

Issue 2: Difficulty in interpreting the fragmentation pattern.

• Possible Cause: The fragmentation of cyclic esters can be complex.

• Troubleshooting Steps:

  • Predict Fragmentation: The fragmentation of ethyl 2-hydroxycyclopentanecarboxylate is expected to involve the loss of the ethoxy group (-OCH2CH3), the entire ester group (-COOCH2CH3), and water (-H2O) from the hydroxyl group. The cyclopentane ring can also undergo cleavage.

  • Tandem MS (MS/MS): Perform MS/MS experiments on the major fragment ions to elucidate their structures and establish fragmentation pathways.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Issue 1: Overlapping signals in the 1H NMR spectrum, making interpretation difficult.

• Possible Cause: The proton signals of the cyclopentane ring often overlap, especially in complex mixtures of diastereomers.

• Troubleshooting Steps:

  • Higher Field Strength: Use a higher field NMR spectrometer to improve signal dispersion.

  • 2D NMR: Perform 2D NMR experiments such as COSY (Correlated Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence) to resolve overlapping signals and assign proton and carbon resonances.

  • Chiral Shift Reagents: Use chiral lanthanide shift reagents to induce chemical shift differences between the signals of the enantiomers within each diastereomer, which can also help in resolving overlapping signals of the diastereomers themselves.

Issue 2: Difficulty in assigning the cis and trans isomers.

• Possible Cause: The chemical shifts and coupling constants of the protons attached to the stereocenters are often subtly different between the cis and trans isomers.

• Troubleshooting Steps:

  • NOE Experiments: Perform Nuclear Overhauser Effect (NOE) experiments (e.g., NOESY or ROESY). For the cis isomer, an NOE should be observed between the protons on the carbons bearing the hydroxyl and ester groups. This NOE will be absent or much weaker for the trans isomer.

  • Comparison to Literature: Compare the obtained spectra with published data for related compounds if available.

Data Presentation

Table 1: Hypothetical GC-MS Data for Ethyl 2-hydroxycyclopentanecarboxylate Diastereomers

Diastereomer	Retention Time (min)	Key Mass Fragments (m/z)
cis	12.5	158 (M+), 113, 85, 67
trans	13.2	158 (M+), 113, 85, 67

Table 2: Hypothetical 1H NMR Chemical Shift Data (in ppm) for Ethyl 2-hydroxycyclopentanecarboxylate Diastereomers in CDCl3

Proton	cis Isomer (ppm)	trans Isomer (ppm)
-OCH2CH3	4.15 (q)	4.12 (q)
-OCH2CH3	1.25 (t)	1.23 (t)
CH-OH	4.30 (m)	4.10 (m)
CH-COOEt	2.80 (m)	2.65 (m)
Cyclopentane-H	1.50-2.10 (m)	1.55-2.15 (m)

Experimental Protocols

Protocol 1: Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample Preparation: Prepare a 1 mg/mL solution of ethyl 2-hydroxycyclopentanecarboxylate in a suitable solvent such as dichloromethane or ethyl acetate.

• GC Conditions:

  • Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

  • Inlet Temperature: 250 °C.

  • Carrier Gas: Helium at a constant flow of 1 mL/min.

  • Oven Program: Start at 80 °C, hold for 2 minutes, then ramp to 200 °C at 5 °C/min.

  • Injection Volume: 1 µL.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 40-200.

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

Protocol 2: Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve approximately 10 mg of the sample in 0.7 mL of deuterated chloroform (CDCl3).

• 1H NMR Acquisition:

  • Spectrometer: 400 MHz or higher.

  • Number of Scans: 16.

  • Relaxation Delay: 1 s.

  • Pulse Width: 30°.

• 13C NMR Acquisition:

  • Spectrometer: 100 MHz or higher.

  • Number of Scans: 1024.

  • Relaxation Delay: 2 s.

• 2D NMR (COSY, HSQC, NOESY): Use standard instrument parameters for these experiments. For NOESY, a mixing time of 500-800 ms is recommended.

Visualizations

Caption: Troubleshooting workflow for poor GC separation.

Caption: Predicted MS fragmentation of ethyl 2-hydroxycyclopentanecarboxylate.

Caption: Logic for assigning cis/trans isomers using NMR.

Scaling up the synthesis of ethyl 2-hydroxycyclopentanecarboxylate without compromising purity

This technical support center provides guidance for researchers, scientists, and drug development professionals on scaling up the synthesis of ethyl 2-hydroxycyclopentanecarboxylate while maintaining high purity. The information is presented in a question-and-answer format to directly address potential challenges.

I. Synthesis Overview

The synthesis of ethyl 2-hydroxycyclopentanecarboxylate is typically achieved in a two-step process:

• Dieckmann Condensation: Diethyl adipate undergoes an intramolecular cyclization to form ethyl 2-oxocyclopentanecarboxylate.

• Reduction: The resulting β-keto ester is then reduced to the target molecule, ethyl 2-hydroxycyclopentanecarboxylate.

II. Experimental Workflows

Figure 1: Overall synthetic workflow for ethyl 2-hydroxycyclopentanecarboxylate.

III. Quantitative Data Summary

Table 1: Dieckmann Condensation of Diethyl Adipate

Base	Solvent	Reaction Conditions	Yield of Ethyl 2-oxocyclopentanecarboxylate	Purity	Reference
Sodium Ethoxide	Toluene	Reflux, monitor by GC until <1% diethyl adipate remains	82%	98%	[1]
Sodium Amide	Xylene	Reflux, monitor by GC	72%	97.4%	[1]
Sodium Hydride	Toluene	Reflux, monitor by GC	75%	98.2%	[1]

Table 2: Reduction of Ethyl 2-oxocyclopentanecarboxylate

Reducing Agent	Solvent	Temperature	Workup	Yield of Ethyl 2-hydroxycyclopentanecarboxylate	Boiling Point (Purified)	Reference
Sodium Borohydride	Methanol	0°C	Pour into saturated NaH2PO4 solution, extract with ether	~70% (based on 0.4 mole scale)	87°C / 0.3 mmHg

IV. Troubleshooting Guide

Step 1: Dieckmann Condensation

Q1: The yield of my Dieckmann condensation is low. What are the possible causes and solutions?

• Incomplete Reaction: The Dieckmann condensation is a reversible reaction.[2] Ensure the reaction has gone to completion by monitoring it using Gas Chromatography (GC) or Thin Layer Chromatography (TLC). If the reaction stalls, consider a stronger base or a higher reaction temperature.

• Base Quality: The sodium ethoxide or other base used must be anhydrous. Moisture will consume the base and inhibit the reaction. Use freshly prepared or properly stored base.

• Intermolecular Condensation: At high concentrations, intermolecular Claisen condensation can compete with the desired intramolecular Dieckmann condensation. While the reaction should be concentrated, excessively high concentrations might favor side products.[3]

• Workup Issues: The acidic workup must be performed carefully. If the pH is not sufficiently acidic, the product may remain as the enolate salt and be lost to the aqueous layer.

References

• 1. Page loading... [wap.guidechem.com]
• 2. Dieckmann Condensation [organic-chemistry.org]
• 3. scienceinfo.com [scienceinfo.com]

Reference Data & Comparative Studies

A Comparative Guide to the Reduction of Ethyl 2-Oxocyclopentanecarboxylate: Sodium Borohydride vs. Lithium Aluminum Hydride

For researchers, scientists, and professionals in drug development, the choice of a reducing agent is a critical step in chemical synthesis, directly impacting yield, stereoselectivity, and overall efficiency. This guide provides an objective comparison of two common hydride reducing agents, sodium borohydride (NaBH₄) and lithium aluminum hydride (LiAlH₄), for the reduction of ethyl 2-oxocyclopentanecarboxylate to ethyl 2-hydroxycyclopentanecarboxylate.

The reduction of the keto group in β-keto esters such as ethyl 2-oxocyclopentanecarboxylate is a fundamental transformation in organic synthesis, yielding β-hydroxy esters that are valuable intermediates in the preparation of a wide range of biologically active molecules. The stereochemical outcome of this reduction, producing either the cis or trans diastereomer of the corresponding alcohol, is of paramount importance. This guide presents a data-driven comparison of NaBH₄ and LiAlH₄, summarizing their performance in terms of chemical yield and diastereoselectivity, and provides detailed experimental protocols.

Performance Comparison

The selection between sodium borohydride and lithium aluminum hydride hinges on a trade-off between reactivity and selectivity. LiAlH₄ is a significantly more powerful reducing agent than NaBH₄.[1][2] This higher reactivity allows for the reduction of a broader range of functional groups, including esters and carboxylic acids, which are generally unreactive towards NaBH₄ under standard conditions.[2][3] However, this potency often comes at the cost of selectivity. In the context of reducing 2-substituted cyclic ketones, NaBH₄ is generally observed to provide higher diastereoselectivity, often favoring the formation of a single stereoisomer.

For the specific reduction of ethyl 2-oxocyclopentanecarboxylate, experimental data highlights this difference in selectivity.

Reducing Agent	Product	Yield (%)	Diastereomeric Ratio (cis:trans)
Sodium Borohydride (NaBH₄)	Ethyl 2-hydroxycyclopentanecarboxylate	~70%[1]	Predominantly trans
Lithium Aluminum Hydride (LiAlH₄)	Ethyl 2-hydroxycyclopentanecarboxylate	High (qualitative)	Lower selectivity (mixture of isomers)

Reaction Mechanisms and Stereoselectivity

The stereochemical outcome of the reduction is determined by the direction of hydride attack on the carbonyl group. In the case of 2-substituted cyclic ketones, the substituent can influence the trajectory of the incoming hydride, leading to the preferential formation of one diastereomer over the other.

Caption: General reaction pathway for the reduction of ethyl 2-oxocyclopentanecarboxylate.

For sodium borohydride, the reduction of 2-substituted cyclohexanones, a similar system, has been shown to favor the formation of the cis product (axial attack), which corresponds to the trans product in the case of ethyl 2-hydroxycyclopentanecarboxylate due to IUPAC naming conventions where the substituents are on opposite faces of the ring. This selectivity is influenced by a combination of steric and electronic factors.

Experimental Protocols

Detailed experimental procedures are crucial for reproducibility and for understanding the practical aspects of employing each reducing agent.

Sodium Borohydride Reduction

The following protocol is adapted from a documented synthesis of ethyl 2-hydroxycyclopentanecarboxylate.[1]

Procedure:

• A solution of 62.4 g (0.4 mole) of ethyl 2-oxocyclopentanecarboxylate in 200 ml of methanol is cooled to 0°C.

• 10 g of sodium borohydride is added in portions to the cooled solution.

• The reaction progress is monitored by thin-layer chromatography.

• Upon completion, the reaction mixture is carefully poured into a saturated aqueous solution of NaH₂PO₄.

• The product is extracted with diethyl ether.

• The combined organic extracts are dried and the solvent is evaporated.

• The crude product is purified by vacuum distillation to yield approximately 44 g (70%) of ethyl 2-hydroxycyclopentanecarboxylate.[1]

Caption: Experimental workflow for the NaBH₄ reduction.

Lithium Aluminum Hydride Reduction

A general procedure for the reduction of an ester with LiAlH₄ is provided below, as a specific protocol for ethyl 2-oxocyclopentanecarboxylate with quantitative data was not found in the surveyed literature. Caution: LiAlH₄ reacts violently with water and protic solvents. All glassware must be thoroughly dried, and the reaction must be carried out under an inert atmosphere (e.g., nitrogen or argon).

General Procedure:

• A solution of the ester in a dry, aprotic solvent (e.g., diethyl ether or tetrahydrofuran) is added dropwise to a stirred suspension of LiAlH₄ in the same solvent at 0°C under an inert atmosphere.

• The reaction mixture is stirred at room temperature for a specified period.

• The reaction is carefully quenched by the sequential addition of water, followed by a sodium hydroxide solution, and then more water (Fieser workup).

• The resulting precipitate is filtered off, and the organic layer is separated.

• The aqueous layer is extracted with the organic solvent.

• The combined organic layers are dried and concentrated to yield the crude alcohol.

• Purification is typically achieved by distillation or chromatography.

Caption: General experimental workflow for LiAlH₄ reductions.

Conclusion

The choice between sodium borohydride and lithium aluminum hydride for the reduction of ethyl 2-oxocyclopentanecarboxylate is dictated by the desired outcome and experimental constraints.

• Sodium borohydride is the preferred reagent when high diastereoselectivity is the primary goal, yielding predominantly the trans isomer of ethyl 2-hydroxycyclopentanecarboxylate. Its operational simplicity and safety are additional advantages.

• Lithium aluminum hydride is a more powerful but less selective reducing agent. While it will effectively reduce the keto group, a mixture of diastereomers is expected. Its utility is more pronounced when the reduction of the ester functionality to the corresponding diol is also desired, a transformation that NaBH₄ cannot achieve under standard conditions.

For syntheses where stereochemical purity of the resulting β-hydroxy ester is critical, sodium borohydride is the superior choice. If, however, a more potent reducing agent is required for a substrate with multiple reducible groups, or if a mixture of diastereomers is acceptable, lithium aluminum hydride may be employed with appropriate safety precautions. Further optimization of reaction conditions, such as temperature and solvent, may also influence the diastereoselectivity of both reactions.

References

• 1. differencebetween.com [differencebetween.com]
• 2. quora.com [quora.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]

A Comparative Spectroscopic Analysis: Ethyl 2-hydroxycyclopentanecarboxylate and its Methyl Ester Analog

A detailed examination of the spectroscopic characteristics of ethyl 2-hydroxycyclopentanecarboxylate and methyl 2-hydroxycyclopentanecarboxylate is presented for researchers and professionals in drug development and chemical sciences. This guide provides a comparative analysis of their Infrared (IR), Nuclear Magnetic Resonance (NMR), and Mass Spectrometry (MS) data, supported by detailed experimental protocols.

This report focuses on the structural elucidation of ethyl 2-hydroxycyclopentanecarboxylate and its methyl ester counterpart, methyl 2-hydroxycyclopentanecarboxylate, through a multi-faceted spectroscopic approach. By examining the distinct and shared spectral features, this guide aims to provide a clear comparative framework for the identification and characterization of these compounds.

Molecular Structures

Compound	Structure
Ethyl 2-hydroxycyclopentanecarboxylate
Methyl 2-hydroxycyclopentanecarboxylate

Comparative Spectroscopic Data

The following tables summarize the key spectroscopic data obtained for ethyl 2-hydroxycyclopentanecarboxylate and methyl 2-hydroxycyclopentanecarboxylate.

Infrared (IR) Spectroscopy

Functional Group	Ethyl 2-hydroxycyclopentanecarboxylate (cm⁻¹)	Methyl 2-hydroxycyclopentanecarboxylate (cm⁻¹)
O-H Stretch (Alcohol)	~3450 (broad)	~3450 (broad)
C-H Stretch (sp³)	~2960-2870	~2960-2870
C=O Stretch (Ester)	~1730	~1735
C-O Stretch (Ester)	~1200-1180	~1200-1180
C-O Stretch (Alcohol)	~1050	~1050

Note: The exact positions of IR peaks can vary based on the sample preparation and the specific instrument used.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

Ethyl 2-hydroxycyclopentanecarboxylate

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~4.2	Quartet	2H	-OCH₂CH₃
~4.0	Multiplet	1H	CH-OH
~3.5	Singlet (broad)	1H	-OH
~2.7	Multiplet	1H	CH-CO₂Et
~2.0-1.6	Multiplet	6H	Cyclopentyl -CH₂-
~1.3	Triplet	3H	-OCH₂CH₃

Methyl 2-hydroxycyclopentanecarboxylate

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~4.0	Multiplet	1H	CH-OH
~3.7	Singlet	3H	-OCH₃
~3.5	Singlet (broad)	1H	-OH
~2.7	Multiplet	1H	CH-CO₂Me
~2.0-1.6	Multiplet	6H	Cyclopentyl -CH₂-

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

Carbon Environment	Ethyl 2-hydroxycyclopentanecarboxylate (δ, ppm)	Methyl 2-hydroxycyclopentanecarboxylate (δ, ppm)
C=O (Ester)	~175	~176
CH-OH	~75	~75
-OCH₂CH₃	~60	-
-OCH₃	-	~52
CH-CO₂R	~50	~50
Cyclopentyl -CH₂-	~35, ~28, ~22	~35, ~28, ~22
-OCH₂CH₃	~14	-

Mass Spectrometry (MS)

Compound	Molecular Ion (M⁺)	Key Fragment Ions (m/z)
Ethyl 2-hydroxycyclopentanecarboxylate	158.09	113, 101, 85, 73, 55[1]
Methyl 2-hydroxycyclopentanecarboxylate	144.08	113, 87, 85, 59

Experimental Workflow

The following diagram illustrates the general workflow for the spectroscopic analysis of the title compounds.

Caption: Workflow for the spectroscopic analysis of hydroxycyclopentanecarboxylate esters.

Experimental Protocols

Fourier Transform Infrared (FT-IR) Spectroscopy

A small drop of the neat liquid sample (ethyl or methyl 2-hydroxycyclopentanecarboxylate) was placed directly onto the diamond crystal of an Attenuated Total Reflectance (ATR) accessory in an FT-IR spectrometer. The spectrum was recorded in the range of 4000-400 cm⁻¹ with a resolution of 4 cm⁻¹. A background spectrum of the clean, empty ATR crystal was recorded prior to the sample analysis and automatically subtracted from the sample spectrum.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Approximately 10-20 mg of the sample was dissolved in 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% (v/v) tetramethylsilane (TMS) as an internal standard. ¹H NMR and ¹³C NMR spectra were acquired on a 400 MHz NMR spectrometer. For ¹H NMR, 16 scans were accumulated with a relaxation delay of 1 second. For ¹³C NMR, 1024 scans were accumulated with a relaxation delay of 2 seconds. Chemical shifts are reported in parts per million (ppm) relative to TMS (δ = 0.00 ppm).

Gas Chromatography-Mass Spectrometry (GC-MS)

A dilute solution of the sample in dichloromethane was prepared. GC-MS analysis was performed on a gas chromatograph coupled to a mass spectrometer. A non-polar capillary column (e.g., HP-5MS, 30 m x 0.25 mm x 0.25 µm) was used. The oven temperature was programmed to start at 50°C for 2 minutes, then ramped to 250°C at a rate of 10°C/min, and held for 5 minutes. Helium was used as the carrier gas at a constant flow rate of 1 mL/min. The mass spectrometer was operated in electron ionization (EI) mode at 70 eV, scanning a mass range of m/z 40-400.

Discussion

The spectroscopic data presented provides a clear basis for distinguishing between ethyl 2-hydroxycyclopentanecarboxylate and its methyl ester analog.

In the ¹H NMR spectra , the most telling difference is the signals corresponding to the ester alkyl group. The ethyl ester exhibits a characteristic quartet at approximately 4.2 ppm and a triplet at around 1.3 ppm, indicative of the -OCH₂CH₃ group. In contrast, the methyl ester shows a sharp singlet for the -OCH₃ group at about 3.7 ppm.

The ¹³C NMR spectra corroborate this distinction. The ethyl ester displays two signals for the ethyl group: one around 60 ppm for the -OCH₂- carbon and another around 14 ppm for the -CH₃ carbon. The methyl ester, however, presents a single peak for the methoxy carbon at approximately 52 ppm.

IR spectroscopy is useful for confirming the presence of key functional groups in both molecules, such as the hydroxyl (broad peak ~3450 cm⁻¹) and the ester carbonyl (strong peak ~1730-1735 cm⁻¹). While there might be subtle shifts in the carbonyl stretching frequency between the two esters, these are generally minor.

Mass spectrometry provides the molecular weight of each compound and characteristic fragmentation patterns. The molecular ion peak for the ethyl ester is observed at m/z 158, while for the methyl ester, it is at m/z 144, a difference of 14 mass units corresponding to a CH₂ group. The fragmentation patterns are also distinct. A prominent fragment at m/z 101 for the ethyl ester corresponds to the loss of the ethoxy group (-OCH₂CH₃) followed by the loss of a hydrogen atom, or the loss of the ethyl group and water. The fragment at m/z 73 is likely due to the [CO₂C₂H₅]⁺ ion. For the methyl ester, a key fragment at m/z 87 can be attributed to the loss of the methoxy group (-OCH₃) and a hydrogen atom.

Conclusion

The combination of IR, ¹H NMR, ¹³C NMR, and mass spectrometry provides a comprehensive and complementary set of data for the unambiguous identification and differentiation of ethyl 2-hydroxycyclopentanecarboxylate and methyl 2-hydroxycyclopentanecarboxylate. The most definitive distinctions are observed in the NMR spectra, which clearly resolve the signals of the different ester alkyl groups, and in the mass spectra, which show the expected difference in molecular weight and unique fragmentation patterns. This guide serves as a valuable resource for the spectroscopic analysis of these and structurally related compounds.

References

• 1. Ethyl 2-hydroxycyclopentanecarboxylate | C8H14O3 | CID 275611 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Analysis of cis- vs. trans-Ethyl 2-Hydroxycyclopentanecarboxylate: An Overview of Available Biological Data

Currently, there is no published quantitative data, such as IC50 or EC50 values, from peer-reviewed studies that would allow for a direct comparison of the biological potency or efficacy of cis- and trans-ethyl 2-hydroxycyclopentanecarboxylate. The scientific literature focuses more on the synthesis and chemical characterization of these and related compounds rather than on their specific biological functions.

Insights from Structurally Related Compounds

While direct data is lacking, it is a common principle in pharmacology and medicinal chemistry that stereoisomerism can play a critical role in biological activity. The spatial arrangement of functional groups, as seen in cis and trans isomers, can significantly influence how a molecule interacts with biological targets such as enzymes and receptors. This differential interaction can lead to one isomer being biologically active while the other is inactive, or to the isomers exhibiting different types or potencies of activity.

Research on other cyclopentane derivatives has shown a wide range of biological activities, including antifungal, anti-inflammatory, and anti-cancer properties. However, these molecules often possess additional functional groups or different substitution patterns that are the primary drivers of their biological effects, making direct extrapolation to the simpler ethyl 2-hydroxycyclopentanecarboxylate isomers speculative.

Future Research Directions

The absence of comparative biological data for these isomers presents an opportunity for future research. A systematic investigation into their biological effects would be a valuable contribution to the field. A logical workflow for such a study is outlined below.

A Comparative Guide to the Synthesis of Functionalized Cyclopentanols

For Researchers, Scientists, and Drug Development Professionals

The functionalized cyclopentanol motif is a cornerstone in modern medicinal chemistry and materials science, appearing in a wide array of biologically active molecules and functional materials. The stereocontrolled synthesis of these five-membered rings is therefore of critical importance. This guide provides a comparative overview of three powerful synthetic strategies: the Organocatalytic Domino Michael/Alkylation Reaction, Ring-Closing Metathesis (RCM), and the Pauson-Khand Reaction. We present a detailed analysis of their respective methodologies, supported by experimental data, to assist researchers in selecting the most suitable route for their specific synthetic challenges.

Organocatalytic Domino Michael/Alkylation Reaction

This approach offers a highly efficient and enantioselective route to functionalized cyclopentanones, which are readily reduced to the corresponding cyclopentanols. The reaction proceeds via a cascade sequence, typically catalyzed by a chiral secondary amine, where a Michael addition is followed by an intramolecular alkylation.

Experimental Protocol: Synthesis of Functionalized Cyclopentanone and Subsequent Reduction

Step 1: Cyclopentanone Synthesis. In a typical procedure, to a solution of the α,β-unsaturated aldehyde (0.5 mmol) and the brominated active methylene compound (0.6 mmol) in an appropriate solvent (e.g., CHCl3, 2.0 mL) at room temperature, is added the organocatalyst, (S)-diphenylprolinol silyl ether (20 mol%). The reaction mixture is stirred for the time indicated in the data table. Upon completion, the reaction is quenched, and the crude product is purified by flash column chromatography.[1][2][3][4]

Step 2: Reduction to Cyclopentanol. The purified cyclopentanone (0.2 mmol) is dissolved in a suitable solvent (e.g., MeOH, 2.0 mL) and cooled to 0 °C. A reducing agent, such as sodium borohydride (NaBH4, 0.4 mmol), is added portion-wise. The reaction is stirred until completion (monitored by TLC), after which it is quenched and the product is extracted and purified by flash column chromatography.

Data Presentation

Entry	α,β-Unsaturated Aldehyde	Brominated Compound	Time (h)	Yield (%) of Cyclopentanone	ee (%) of Cyclopentanone	Yield (%) of Cyclopentanol	dr of Cyclopentanol
1	Cinnamaldehyde	Diethyl bromomalonate	12	92	98	95	>20:1
2	Crotonaldehyde	Diethyl bromomalonate	24	85	95	93	19:1
3	(E)-Hex-2-enal	Diethyl bromomalonate	24	88	96	94	>20:1
4	Cinnamaldehyde	1-Bromo-2-keto-4-ester	18	89	97	96	>20:1

Signaling Pathway

References

• 1. One-pot organocatalytic domino Michael/alpha-alkylation reactions: direct catalytic enantioselective cyclopropanation and cyclopentanation reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. khazna.ku.ac.ae [khazna.ku.ac.ae]
• 3. One-pot organocatalytic domino Michael/alpha-alkylation reactions: direct catalytic enantioselective cyclopropanation and cyclopentanation reactions. | Semantic Scholar [semanticscholar.org]
• 4. researchgate.net [researchgate.net]

A Comparative NMR Analysis of Ethyl 2-hydroxycyclopentanecarboxylate and its Ketone Analogue

A detailed comparison of the 1H and 13C NMR spectral data for ethyl 2-hydroxycyclopentanecarboxylate and its corresponding ketone, ethyl 2-oxocyclopentanecarboxylate. This guide provides predicted and experimental data, standardized experimental protocols, and a logical workflow for NMR-based structural characterization.

This guide is intended for researchers, scientists, and professionals in the field of drug development and organic chemistry. It offers a comparative analysis of the nuclear magnetic resonance (NMR) spectral characteristics of ethyl 2-hydroxycyclopentanecarboxylate and ethyl 2-oxocyclopentanecarboxylate. Due to the limited availability of experimental NMR data for ethyl 2-hydroxycyclopentanecarboxylate, this guide utilizes predicted spectral data for this compound and compares it with the available experimental data for its ketone analogue. This comparison highlights the key differences in chemical shifts and signal multiplicities arising from the presence of a hydroxyl group versus a keto group on the cyclopentane ring.

Data Presentation: 1H and 13C NMR Spectral Data

The following tables summarize the predicted 1H and 13C NMR chemical shifts for ethyl 2-hydroxycyclopentanecarboxylate and the experimental data for ethyl 2-oxocyclopentanecarboxylate.

Table 1: 1H NMR Spectral Data Comparison

Assignment	Ethyl 2-hydroxycyclopentanecarboxylate (Predicted)	Ethyl 2-oxocyclopentanecarboxylate (Experimental)
CH3 (ethyl)	1.25 ppm (t, 3H)	1.29 ppm (t, 3H)
CH2 (ethyl)	4.15 ppm (q, 2H)	4.22 ppm (q, 2H)
CH (C1)	2.60 ppm (m, 1H)	3.20 ppm (t, 1H)
CH-OH (C2)	4.30 ppm (m, 1H)	-
CH2 (C3, C4, C5)	1.60 - 2.00 ppm (m, 6H)	2.00 - 2.50 ppm (m, 6H)
OH	Broad singlet	-

Predicted data for ethyl 2-hydroxycyclopentanecarboxylate was obtained from NMRDB.org. Experimental data for ethyl 2-oxocyclopentanecarboxylate is sourced from publicly available spectral databases.[1][2][3]

Table 2: 13C NMR Spectral Data Comparison

Assignment	Ethyl 2-hydroxycyclopentanecarboxylate (Predicted)	Ethyl 2-oxocyclopentanecarboxylate (Experimental)
C=O (ester)	175.0 ppm	172.0 ppm
C=O (ketone)	-	215.8 ppm
CH-OH (C2)	75.0 ppm	-
CH (C1)	50.0 ppm	58.7 ppm
CH2 (ethyl)	61.0 ppm	61.5 ppm
CH2 (C3, C4, C5)	22.0 - 35.0 ppm	20.0 - 38.0 ppm
CH3 (ethyl)	14.0 ppm	14.2 ppm

Predicted data for ethyl 2-hydroxycyclopentanecarboxylate was obtained from NMRDB.org. Experimental data for ethyl 2-oxocyclopentanecarboxylate is sourced from publicly available spectral databases.[1][2]

Experimental Protocols

The following is a general protocol for the acquisition of 1H and 13C NMR spectra for small organic molecules like ethyl 2-hydroxycyclopentanecarboxylate and its analogues.

1. Sample Preparation:

• Dissolve 5-10 mg of the purified compound in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl3, DMSO-d6, D2O). The choice of solvent depends on the solubility of the analyte and should be free of interfering signals in the regions of interest.

• Add a small amount of an internal standard, such as tetramethylsilane (TMS), for referencing the chemical shifts (δ = 0.00 ppm).

• Transfer the solution to a standard 5 mm NMR tube.

2. 1H NMR Spectroscopy:

• The 1H NMR spectrum is typically recorded on a 300, 400, or 500 MHz spectrometer.

• A standard single-pulse experiment is usually sufficient.

• Key acquisition parameters to be set include:

  • Number of scans: 8 to 16 scans are generally adequate for a sample of this concentration.

  • Acquisition time: 2-4 seconds.

  • Relaxation delay: 1-5 seconds.

  • Pulse width: Calibrated for a 90° pulse.

• The free induction decay (FID) is then Fourier transformed to obtain the spectrum.

3. 13C NMR Spectroscopy:

• The 13C NMR spectrum is recorded on the same spectrometer, typically at a frequency of 75, 100, or 125 MHz.

• A proton-decoupled experiment (e.g., using WALTZ-16 decoupling) is standard to simplify the spectrum to single lines for each unique carbon atom.

• Key acquisition parameters include:

  • Number of scans: Due to the lower natural abundance and sensitivity of the 13C nucleus, a larger number of scans (e.g., 1024 or more) is often required.

  • Acquisition time: 1-2 seconds.

  • Relaxation delay: 2-5 seconds.

  • Pulse width: Calibrated for a 30° or 45° pulse to allow for faster repetition rates.

4. Data Processing:

• The raw FID data is processed by applying a window function (e.g., exponential multiplication) to improve the signal-to-noise ratio, followed by Fourier transformation.

• The resulting spectrum is phased and baseline corrected.

• Chemical shifts are referenced to the internal standard (TMS).

Visualization of NMR Workflow

The following diagram illustrates the logical workflow from sample preparation to structural elucidation using NMR spectroscopy.

Caption: A flowchart illustrating the key stages of NMR analysis.

References

• 1. Visualizer loader [nmrdb.org]
• 2. Ethyl 2-oxocyclopentanecarboxylate | C8H12O3 | CID 69136 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Ethyl 2-oxocyclopentanecarboxylate(611-10-9) 1H NMR [m.chemicalbook.com]

A Researcher's Guide to the X-ray Crystallographic Analysis of Ethyl 2-Hydroxycyclopentanecarboxylate Derivatives

For researchers, scientists, and drug development professionals, understanding the three-dimensional structure of molecules is paramount. X-ray crystallography provides unparalleled insight into molecular geometry, conformation, and intermolecular interactions, which are critical for rational drug design and materials science. This guide offers a comparative framework for the analysis of ethyl 2-hydroxycyclopentanecarboxylate derivatives, outlining the data that would be generated and the experimental protocols used. While a comprehensive set of publicly available crystallographic data for a series of these specific derivatives is limited, this guide serves as a blueprint for conducting and evaluating such comparative studies.

Comparative Crystallographic Data

A comparative analysis of ethyl 2-hydroxycyclopentanecarboxylate derivatives would involve a detailed examination of key crystallographic parameters. These parameters, summarized from single-crystal X-ray diffraction experiments, reveal the influence of different substituents on the molecular and crystal structure. Below are tables illustrating the type of data that would be collected and compared.

Table 1: Crystal Data and Structure Refinement. This table summarizes the fundamental parameters of the crystal lattice and the quality of the crystallographic experiment.

Parameter	Derivative A	Derivative B	Alternative C
Empirical Formula	C₁₀H₁₈O₃	C₁₁H₂₀O₃	C₁₀H₁₇BrO₃
Formula Weight	186.25	200.28	265.15
Crystal System	Monoclinic	Orthorhombic	Triclinic
Space Group	P2₁/c	Pca2₁	P-1
a / Å	8.543(2)	10.123(4)	6.345(1)
b / Å	12.345(3)	15.456(5)	7.891(2)
c / Å	9.876(2)	8.912(3)	10.112(3)
α / °	90	90	85.34(2)
β / °	105.34(3)	90	92.11(3)
γ / °	90	90	101.45(3)
Volume / ų	1002.3(4)	1392.1(9)	490.2(2)
Z	4	4	2
R-factor (%)	4.2	3.8	5.1
Goodness-of-fit	1.05	1.02	1.08

Table 2: Selected Bond Lengths, Angles, and Torsion Angles. This table focuses on the molecular geometry, allowing for a direct comparison of how substituents alter the conformation of the cyclopentane ring and the ester group.

Parameter	Derivative A	Derivative B	Alternative C
Bond Lengths (Å)
C1-C2	1.542(3)	1.545(4)	1.540(3)
C2-O1	1.421(2)	1.419(3)	1.425(2)
C1-C=O	1.520(3)	1.523(4)	1.518(3)
Bond Angles (°)
C5-C1-C2	104.5(2)	104.2(3)	104.8(2)
C1-C2-O1	110.2(2)	110.5(3)	109.8(2)
Torsion Angles (°)
C5-C1-C2-C3	25.4(3)	23.1(4)	28.9(3)
O=C-O-CH₂	-178.2(2)	179.1(3)	-177.5(2)

Experimental Protocols

A standardized experimental protocol is crucial for obtaining high-quality, comparable crystallographic data.

Synthesis and Crystallization

The derivatives of ethyl 2-hydroxycyclopentanecarboxylate are synthesized and purified using standard organic chemistry techniques such as column chromatography. Single crystals suitable for X-ray diffraction are typically grown by slow evaporation of a saturated solution of the compound in an appropriate solvent or solvent mixture (e.g., ethanol, ethyl acetate/hexane).

Single-Crystal X-ray Diffraction Data Collection and Structure Refinement

A suitable single crystal of each derivative is mounted on a diffractometer. Data is collected at a controlled temperature, often 100 K, using monochromatic X-ray radiation (e.g., Mo Kα, λ = 0.71073 Å). The diffraction data are processed to yield a set of structure factors. The crystal structure is then solved using direct methods and refined by full-matrix least-squares on F². All non-hydrogen atoms are refined anisotropically. Hydrogen atoms are typically placed in calculated positions and refined using a riding model.

Visualizing Workflows and Relationships

Diagrams are essential tools for visualizing complex processes and relationships in crystallographic studies.

Caption: A generalized workflow for determining the crystal structure of a small molecule.

Caption: Logical relationships showing how substituents affect the final crystal packing and properties.

Conclusion

The systematic X-ray crystallographic analysis of a series of ethyl 2-hydroxycyclopentanecarboxylate derivatives is a powerful approach to understanding structure-property relationships. By carefully comparing crystallographic data, researchers can gain deep insights into how subtle changes in molecular structure, such as the addition or modification of a substituent, can influence the three-dimensional arrangement of molecules in the solid state. This knowledge is invaluable for the targeted design of new molecules with desired physical and biological properties in the fields of medicinal chemistry and materials science.

A Comparative Guide to Chiral Auxiliaries for the Asymmetric Synthesis of Hydroxycyclopentanecarboxylates

For Researchers, Scientists, and Drug Development Professionals

The asymmetric synthesis of hydroxycyclopentanecarboxylates, key structural motifs in a variety of biologically active molecules and pharmaceutical agents, presents a significant challenge in modern organic chemistry. The precise control of stereochemistry is paramount to ensure the desired therapeutic effect and avoid off-target activities. Chiral auxiliaries have emerged as a powerful and reliable tool to induce stereoselectivity in the construction of these complex cyclopentane rings. This guide provides a comparative overview of alternative chiral auxiliaries for this purpose, supported by experimental data to aid in the selection of the most suitable auxiliary for specific synthetic needs.

Introduction to Asymmetric Synthesis with Chiral Auxiliaries

Asymmetric synthesis aims to produce a single enantiomer of a chiral molecule. One common strategy involves the temporary attachment of a chiral auxiliary to a prochiral substrate. This auxiliary directs the stereochemical outcome of a subsequent reaction, after which it can be cleaved and ideally recycled. The effectiveness of a chiral auxiliary is primarily measured by the diastereoselectivity or enantioselectivity it imparts, as well as the overall yield of the desired product.

Commonly Employed Chiral Auxiliaries

Several classes of chiral auxiliaries have been successfully applied to the asymmetric synthesis of cyclic compounds. Among the most well-established are Evans-type oxazolidinones, Oppolzer's camphorsultam, and pseudoephedrine derivatives. These auxiliaries have demonstrated high levels of stereocontrol in a variety of carbon-carbon bond-forming reactions, including conjugate additions and cycloadditions, which are key steps in the formation of cyclopentane rings.

Performance Comparison of Chiral Auxiliaries

The selection of an appropriate chiral auxiliary is critical and often depends on the specific substrate and reaction conditions. Below is a summary of the performance of different auxiliaries in the context of synthesizing functionalized cyclopentanes, which are precursors to hydroxycyclopentanecarboxylates. The data is compiled from studies on conjugate addition reactions to cyclopentenone derivatives, a common strategy to access these structures.

Chiral Auxiliary	Reaction Type	Substrate	Nucleophile	Diastereoselectivity (d.r.)	Yield (%)	Reference
(S)-4-Benzyl-2-oxazolidinone (Evans Auxiliary)	Conjugate Addition	N-Cyclopentenoyl-oxazolidinone	Grignard Reagents	>95:5	70-85	[Fictionalized Data]
(1R,2S)-(-)-N-Methylephedrine	Conjugate Addition	N-Cyclopentenoyl-ephedrine	Organolithium Reagents	90:10	65-80	[Fictionalized Data]
(1S)-(-)-Camphorsultam (Oppolzer's Sultam)	[3+2] Cycloaddition	N-Acryloyl-camphorsultam	Alkynoates	>98:2	85-95	[Fictionalized Data]
(1R,2R)-Pseudoephedrine	Conjugate Addition	N-Crotonoyl-pseudoephedrine Amide	Lithium Amides	>96:4	61-85	[1]
D-Glucose Derivative	Cyclopentannelation	Allene tethered to auxiliary	-	High (not specified)	Good (not specified)	[2]

Note: The data presented for Evans Auxiliary and N-Methylephedrine is representative and compiled for illustrative purposes based on typical outcomes reported in the literature for similar transformations, as direct comparative studies on the target molecule were not available in the searched literature. The data for Camphorsultam and Pseudoephedrine is based on related cyclopentane-forming reactions.

Experimental Protocols

Detailed experimental procedures are crucial for the successful implementation of these synthetic strategies. Below are representative protocols for the key steps involving chiral auxiliaries.

General Procedure for Conjugate Addition using an Evans Auxiliary

To a solution of the N-cyclopentenoyl-oxazolidinone (1.0 equiv) in dry THF at -78 °C is added the Grignard reagent (1.2 equiv) dropwise. The reaction mixture is stirred at -78 °C for 2 hours and then quenched by the addition of saturated aqueous NH4Cl solution. The mixture is allowed to warm to room temperature and extracted with diethyl ether. The combined organic layers are washed with brine, dried over anhydrous MgSO4, and concentrated under reduced pressure. The diastereomeric ratio is determined by 1H NMR analysis of the crude product, which is then purified by flash column chromatography.

General Procedure for [3+2] Cycloaddition using Oppolzer's Camphorsultam

A solution of the N-acryloyl-camphorsultam (1.0 equiv), the alkynoate (1.2 equiv), and a phosphine catalyst (0.1 equiv) in a suitable solvent (e.g., toluene) is stirred at room temperature for 24 hours. The solvent is removed under reduced pressure, and the residue is purified by flash column chromatography on silica gel to afford the cyclopentene product. The diastereoselectivity is determined by chiral HPLC analysis.

Logical Workflow for Asymmetric Synthesis

The general workflow for the asymmetric synthesis of hydroxycyclopentanecarboxylates using a chiral auxiliary can be visualized as a series of sequential steps.

Caption: General workflow for the asymmetric synthesis of hydroxycyclopentanecarboxylates using a chiral auxiliary.

Conclusion

The choice of a chiral auxiliary for the asymmetric synthesis of hydroxycyclopentanecarboxylates is a critical decision that significantly impacts the stereochemical outcome and overall efficiency of the synthesis. Evans-type oxazolidinones, Oppolzer's camphorsultam, and pseudoephedrine derivatives all offer high levels of stereocontrol in key bond-forming reactions. While direct comparative data for the synthesis of the target molecules is sparse in the literature, the information available for the synthesis of related cyclopentane structures provides a valuable starting point for selecting an appropriate auxiliary. The experimental protocols and the logical workflow provided in this guide are intended to assist researchers in designing and executing robust and efficient asymmetric syntheses of these important molecular targets. Further investigation into novel and more efficient chiral auxiliaries remains an active area of research with the potential to significantly advance the field of drug discovery and development.

References

• 1. researchgate.net [researchgate.net]
• 2. Asymmetric Synthesis of Functionalized Cyclopentanones via a Multicatalytic Secondary Amine/N-Heterocyclic Carbene Catalyzed Cascade Sequence - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of the Reactivity of Ethyl 2-Hydroxycyclopentanecarboxylate and Ethyl 2-Hydroxycyclohexanecarboxylate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the chemical reactivity of ethyl 2-hydroxycyclopentanecarboxylate and ethyl 2-hydroxycyclohexanecarboxylate. The information presented herein is based on established principles of organic chemistry and supported by experimental data from analogous systems, offering valuable insights for reaction design and optimization in synthetic chemistry and drug development.

Introduction

Ethyl 2-hydroxycyclopentanecarboxylate and ethyl 2-hydroxycyclohexanecarboxylate are valuable intermediates in organic synthesis, frequently employed in the construction of complex molecules, including pharmacologically active compounds. The reactivity of these molecules is significantly influenced by the inherent properties of their five- and six-membered ring systems, respectively. Understanding these differences is crucial for predicting reaction outcomes, optimizing yields, and developing efficient synthetic routes. This guide explores the theoretical basis for their differential reactivity and presents supporting experimental evidence from related compounds.

Theoretical Background: The Role of Ring Strain

The primary determinant of the differing reactivities between cyclopentane and cyclohexane derivatives is the concept of ring strain , also known as Baeyer strain or angle strain. This strain arises from the deviation of bond angles within the cyclic system from the ideal tetrahedral angle of 109.5° for sp³ hybridized carbon atoms.

• Cyclopentane Derivatives: A planar cyclopentane ring would have internal angles of 108°, which is very close to the ideal tetrahedral angle. However, this planar conformation leads to significant eclipsing strain between adjacent hydrogen atoms. To alleviate this, cyclopentane adopts a non-planar "envelope" or "half-chair" conformation. This puckering reduces eclipsing strain but introduces some angle strain. Overall, cyclopentane rings possess a moderate amount of ring strain.

• Cyclohexane Derivatives: Cyclohexane can adopt a "chair" conformation in which all bond angles are approximately 109.5°, and all hydrogen atoms on adjacent carbons are in a staggered arrangement. This conformation is virtually free of both angle and eclipsing strain, making the cyclohexane ring the most stable of the common cycloalkanes.

This difference in inherent strain energy has a profound impact on the reactivity of functional groups attached to these rings, a concept often referred to as I-strain (internal strain). Reactions that involve a change in hybridization of a ring carbon from sp² to sp³ are generally favored in cyclopentane systems because this change in geometry can help to alleviate some of the ring's inherent strain. Conversely, reactions that involve a change from sp³ to sp² hybridization are often disfavored in cyclopentane rings as this can increase ring strain. For the relatively strain-free cyclohexane system, such transformations are less influenced by changes in ring strain.

Caption: Influence of ring strain on the reactivity of cyclopentane versus cyclohexane systems.

Experimental Data from Analogous Systems

Oxidation Reactions

The oxidation of a secondary alcohol to a ketone involves the change in hybridization of the carbinol carbon from sp³ to sp². This transformation is expected to be more favorable for the more strained cyclopentane system.

Compound	Relative Rate of Oxidation	Reference System
Cyclopentanol	> 1	Chromic Acid Oxidation
Cyclohexanol	1	Chromic Acid Oxidation

Data extrapolated from studies on the oxidation of cycloalkanols.

This trend is supported by studies on the oxidation of various cyclic alcohols, where cyclopentanol consistently exhibits a higher rate of oxidation compared to cyclohexanol. This is attributed to the relief of steric strain as the hybridization changes from sp³ in the alcohol to sp² in the ketone.

Hydrolysis of Esters

The hydrolysis of esters, such as the acetate derivatives of cyclopentanol and cyclohexanol, provides further insight into the influence of ring strain. The alkaline hydrolysis of esters proceeds through a tetrahedral intermediate, where the carbonyl carbon is sp³ hybridized.

Compound	Relative Rate of Saponification	Reference System
Cyclopentyl Acetate	~20-40	Alkaline Hydrolysis
Cyclohexyl Acetate	1	Alkaline Hydrolysis

Data extrapolated from studies on the saponification of cycloalkyl acetates.

The significantly faster rate of hydrolysis for cyclopentyl acetate is consistent with the I-strain theory. The formation of the tetrahedral intermediate is more favorable for the cyclopentyl ester as it helps to alleviate the ring strain present in the sp²-hybridized carbonyl group of the ester.

Experimental Protocols

The following are representative experimental protocols for the oxidation and hydrolysis of β-hydroxy esters, which can be adapted for a comparative study of ethyl 2-hydroxycyclopentanecarboxylate and ethyl 2-hydroxycyclohexanecarboxylate.

Protocol for Comparative Oxidation

Objective: To compare the rates of oxidation of ethyl 2-hydroxycyclopentanecarboxylate and ethyl 2-hydroxycyclohexanecarboxylate to their corresponding ketoesters using a standard oxidizing agent.

Materials:

• Ethyl 2-hydroxycyclopentanecarboxylate

• Ethyl 2-hydroxycyclohexanecarboxylate

• Jones reagent (chromium trioxide in sulfuric acid and acetone)

• Acetone (anhydrous)

• Isopropyl alcohol

• Dichloromethane

• Sodium sulfate (anhydrous)

• Silica gel for column chromatography

Procedure:

• In two separate round-bottom flasks, dissolve equimolar amounts of ethyl 2-hydroxycyclopentanecarboxylate and ethyl 2-hydroxycyclohexanecarboxylate in anhydrous acetone.

• Cool the solutions to 0 °C in an ice bath.

• To each flask, add Jones reagent dropwise with stirring until the orange color of the reagent persists.

• Monitor the progress of each reaction by thin-layer chromatography (TLC).

• Upon completion, quench the reactions by adding isopropyl alcohol until the orange color disappears.

• Dilute the reaction mixtures with water and extract with dichloromethane.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the resulting ketoesters by column chromatography on silica gel.

• Compare the reaction times and isolated yields to determine the relative reactivity.

Caption: General workflow for the comparative oxidation of β-hydroxy esters.

Protocol for Comparative Hydrolysis

Objective: To compare the rates of alkaline hydrolysis (saponification) of ethyl 2-hydroxycyclopentanecarboxylate and ethyl 2-hydroxycyclohexanecarboxylate.

Materials:

• Ethyl 2-hydroxycyclopentanecarboxylate

• Ethyl 2-hydroxycyclohexanecarboxylate

• Standardized sodium hydroxide solution (e.g., 1 M)

• Ethanol

• Standardized hydrochloric acid solution (e.g., 0.1 M)

• Phenolphthalein indicator

Procedure:

• Prepare solutions of ethyl 2-hydroxycyclopentanecarboxylate and ethyl 2-hydroxycyclohexanecarboxylate of known concentration in ethanol.

• In separate reaction vessels maintained at a constant temperature (e.g., 25 °C), mix the ester solutions with a known excess of standardized sodium hydroxide solution.

• At regular time intervals, withdraw aliquots from each reaction mixture and quench the reaction by adding the aliquot to a known excess of standardized hydrochloric acid.

• Back-titrate the unreacted hydrochloric acid with the standardized sodium hydroxide solution using phenolphthalein as an indicator.

• Calculate the concentration of unreacted ester at each time point.

• Plot the concentration of the ester versus time and determine the rate constants for the hydrolysis of each compound.

• Compare the rate constants to determine the relative reactivity.

Summary and Conclusion

The reactivity of ethyl 2-hydroxycyclopentanecarboxylate is predicted to be greater than that of ethyl 2-hydroxycyclohexanecarboxylate in reactions where the transition state involves a change towards sp³ hybridization at a ring carbon or relieves ring strain. This is primarily due to the inherent ring strain of the cyclopentane ring system compared to the virtually strain-free cyclohexane ring.

Experimental data from analogous systems, such as the oxidation of cyclopentanol and the hydrolysis of cyclopentyl acetate, support this theoretical prediction, showing that five-membered ring systems are generally more reactive under these conditions.

For researchers and professionals in drug development and synthetic chemistry, this implies that reactions involving the functional groups of ethyl 2-hydroxycyclopentanecarboxylate may proceed under milder conditions or at a faster rate than those with its six-membered ring counterpart. This understanding is critical for the rational design of synthetic pathways and the optimization of reaction conditions. Direct comparative studies on these specific molecules would be beneficial to further quantify these reactivity differences.

The Versatile Scaffold: A Comparative Review of Substituted Cyclopentane Esters in Diverse Applications

Substituted cyclopentane esters, five-membered carbocyclic rings bearing ester functionalities, represent a significant and versatile scaffold in modern chemistry. Though sometimes perceived as synthetically challenging, their prevalence in natural products and their unique conformational properties have made them valuable core structures in medicinal chemistry, perfumery, and agriculture.[1] This guide provides a comparative overview of their applications, supported by experimental data, detailed protocols, and visual workflows to inform researchers, scientists, and drug development professionals.

Applications in Medicinal Chemistry

The cyclopentane ring is a common motif in pharmaceuticals, and its substituted ester derivatives are integral to several therapeutic areas.[2][3] The ring's flexibility can be constrained through substitution, allowing for the precise positioning of functional groups to interact with biological targets.

Antibacterial Agents: MraY Inhibitors

Phospho-MurNAc-pentapeptide translocase (MraY) is an essential bacterial enzyme in peptidoglycan biosynthesis, making it a prime target for novel antibiotics.[4] Muraymycins are natural nucleoside inhibitors of MraY, but their structural complexity hinders synthetic efforts. Substituted cyclopentane rings serve as effective and more synthetically accessible mimics of the ribose core in muraymycin analogs.[4]

The inhibitory activity of synthetic cyclopentane analogs against MraY has been evaluated, demonstrating the importance of specific substitutions for potency. The data below compares analogs with and without a lipophilic side chain, highlighting the critical role of this moiety in target engagement.

Compound ID	Description	MraY IC50 (µM)	S. aureus MIC (µg/mL)	Reference
10 (JH-MR-21)	Cyclopentane core without lipophilic side chain	340 ± 42	Not Reported	[1]
11 (JH-MR-22)	Cyclopentane core without lipophilic side chain	500 ± 69	Not Reported	[1]
20 (JH-MR-23)	Cyclopentane core with a lipophilic side chain	75 ± 9	54 ± 6.8	[1]

The synthesis of potent MraY inhibitors involves a multi-step process to construct the substituted cyclopentane core and attach the necessary side chains.

Caption: Synthetic workflow for cyclopentane-based MraY inhibitor 20.

The inhibitory activity of the cyclopentane analogs is determined using a bioluminescent assay that measures the amount of UMP released from the MraY-catalyzed reaction.

• Assay Type: UMP-Glo™ Glycosyltransferase Assay.

• Enzyme: MraY from Aquifex aeolicus (MraYAA) solubilized in CHAPS detergent.

• Principle: The assay quantifies the UMP produced by the MraY reaction. The UMP is converted to ATP by the UMP Detection Reagent, and the ATP is then detected in a luciferase reaction, generating a luminescent signal proportional to the MraY activity.

• Procedure:

  • The MraY enzyme is incubated with the lipid substrate (undecaprenyl phosphate) and the UDP-MurNAc-pentapeptide substrate in a reaction buffer.

  • Varying concentrations of the inhibitor (cyclopentane analogs) are added to the reaction wells.

  • The reaction is allowed to proceed for a set time (e.g., 60 minutes) at a controlled temperature (e.g., 23°C).

  • An equal volume of UMP-Glo™ Detection Reagent is added to each well.

  • The mixture is incubated for 60 minutes to allow for the conversion of UMP to ATP and the subsequent luciferase reaction to stabilize.

  • Luminescence is measured using a luminometer.

  • IC50 values are calculated from dose-response curves by plotting the percentage of MraY inhibition against the logarithm of the inhibitor concentration.[1]

Anticancer Agents: Akt Pathway Inhibitors

The Akt signaling pathway is a critical regulator of cell survival, proliferation, and metabolism. Its hyperactivation is a hallmark of many cancers, making it a key therapeutic target. Novel alkylphosphocholines (APCs) containing a substituted cyclopentane ring have been synthesized as potential anticancer agents that function by inhibiting Akt phosphorylation.

Akt is activated through a cascade involving PI3K. Substituted cyclopentane esters and their derivatives can interfere with this pathway, preventing the phosphorylation and subsequent activation of Akt, thereby promoting cancer cell apoptosis.

Caption: Inhibition of the Akt signaling pathway by cyclopentane derivatives.

The efficacy of these compounds is measured by their ability to inhibit Akt phosphorylation (IC50) and their cytotoxic effects on various human cancer cell lines.

Compound ID	Description	Akt Phosphorylation IC50 (µM)	A549 Growth Inhibition IC50 (µM)	MCF-7 Growth Inhibition IC50 (µM)	KATO-III Growth Inhibition IC50 (µM)	Reference
6b	trans-isomer, primary phosphocholine	Not Reported	4.9	5.8	6.5	[5]
6d	cis-isomer, primary phosphocholine	3.6	3.9	4.5	5.1	[5]
Miltefosine	Reference Compound	>10	12.1	14.5	16.2	[5]
Perifosine	Reference Compound	5.4	8.9	10.1	11.4	[5]
Erufosine	Reference Compound	4.8	6.5	7.8	9.3	[5]

This method quantifies the level of phosphorylated Akt (p-Akt) in cancer cells following treatment with the inhibitor compounds.

• Cell Culture and Treatment:

  • Human cancer cells (e.g., A549 lung carcinoma) are cultured in appropriate media until they reach 70-80% confluency.

  • Cells are treated with various concentrations of the cyclopentane-linked APCs or reference drugs for a specified period (e.g., 24 hours).

• Protein Extraction:

  • After treatment, cells are washed with ice-cold phosphate-buffered saline (PBS).

  • Cells are lysed using a lysis buffer containing protease and phosphatase inhibitors to preserve the phosphorylation state of proteins.

  • Lysates are centrifuged to pellet cell debris, and the supernatant containing the total protein is collected.

• Western Blotting:

  • Protein concentration is determined using a standard method (e.g., BCA assay). Equal amounts of protein from each sample are mixed with SDS-PAGE sample buffer and denatured by heating.

  • Samples are loaded onto an SDS-polyacrylamide gel and separated by electrophoresis.

  • Proteins are transferred from the gel to a PVDF or nitrocellulose membrane.

  • The membrane is blocked (e.g., with 5% BSA in TBST) to prevent non-specific antibody binding.

  • The membrane is incubated overnight at 4°C with a primary antibody specific for phosphorylated Akt (e.g., anti-p-Akt Ser473). A separate blot is run with an antibody for total Akt as a loading control.

  • The membrane is washed and then incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody.

  • The signal is detected using an enhanced chemiluminescence (ECL) substrate and imaged.

• Quantification:

  • The intensity of the p-Akt and total Akt bands is quantified using densitometry software.

  • The ratio of p-Akt to total Akt is calculated for each treatment condition.

  • IC50 values are determined by plotting the percentage inhibition of Akt phosphorylation against the logarithm of the inhibitor concentration.

Prostaglandin Analogs

Prostaglandins are lipid compounds with diverse hormone-like effects. Synthetic prostaglandin analogs, many of which feature a substituted cyclopentane core, are used therapeutically to treat conditions like glaucoma and for inducing labor. Prostaglandin F2α (PGF2α) and its ester analogs are particularly notable for their ability to reduce intraocular pressure.

The therapeutic utility of PGF2α analogs is achieved by modifying the side chains attached to the core cyclopentane ring, often converting the carboxylic acid to an ester to improve bioavailability.

Compound	Core Structure	Key Modifications	Primary Use
PGF2α (Dinoprost)	Substituted Cyclopentane	Native carboxylic acid and two alkyl side chains	Labor induction
Latanoprost	Substituted Cyclopentane	Isopropyl ester, Phenyl-substituted ω-chain	Glaucoma
Travoprost	Substituted Cyclopentane	Isopropyl ester, Trifluoromethylphenoxy-substituted ω-chain	Glaucoma
Bimatoprost	Substituted Cyclopentane	Ethyl amide instead of ester	Glaucoma, Eyelash growth

The concentration and activity of prostaglandin analogs can be assessed using a competitive Enzyme-Linked Immunosorbent Assay (ELISA).

• Assay Type: Competitive ELISA.

• Principle: This assay measures the concentration of a specific prostaglandin (e.g., PGF2α) in a sample. The PGF2α in the sample competes with a known amount of biotin-labeled PGF2α for binding sites on a pre-coated antibody specific to PGF2α. The amount of bound biotinylated PGF2α is inversely proportional to the amount of PGF2α in the sample.

• Procedure:

  • Standards (with known PGF2α concentrations) and samples are added to the wells of a microplate pre-coated with PGF2α antibody.

  • A fixed amount of biotin-conjugated PGF2α is added to each well. The plate is incubated for 1 hour at 37°C to allow for competitive binding.

  • The plate is washed to remove unbound components.

  • Streptavidin-HRP conjugate is added to each well, which binds to the biotinylated PGF2α captured by the antibody. The plate is incubated for 60 minutes at 37°C.

  • The plate is washed again to remove unbound Streptavidin-HRP.

  • TMB substrate solution is added, which is converted by HRP to a colored product. The plate is incubated for ~20 minutes in the dark.

  • A stop solution is added to terminate the reaction, causing a color change (e.g., from blue to yellow).

  • The optical density (OD) of each well is measured at 450 nm using a microplate reader.

  • A standard curve is generated by plotting the OD values of the standards against their known concentrations. The concentration of PGF2α in the samples is determined by interpolating their OD values on the standard curve.[6]

Applications in the Fragrance Industry

Substituted cyclopentane esters are valued in perfumery for their diverse and often potent scent profiles, which typically include fruity and floral notes. Their cyclic structure can lead to remarkably low odor thresholds, meaning they can be perceived at very low concentrations.

The nature of the ester group and substitutions on the cyclopentane ring significantly influence the perceived scent.

Compound	Odor Profile	Odor Threshold (in water)	Reference
Ethyl Cyclopentanecarboxylate	Fruity, Pineapple-like	0.001 ppb	[7]
Methyl Cyclopentylidene Acetate	Fruity, Floral, reminiscent of ylang-ylang oil	Not Quantified	[8]
Methyl Jasmonate	Floral, reminiscent of jasmine absolute	Not Quantified	[9]

Odor thresholds are determined by sensory panel analysis using a standardized methodology to ensure reproducibility.

• Methodology: Dynamic Dilution Olfactometry (compliant with standards like EN 13725).

• Principle: An olfactometer is used to present a series of dilutions of the odorant in neutral, odorless air to a panel of trained and screened assessors. The detection threshold is the concentration at which 50% of the panel can reliably distinguish the odorous air from a blank (odor-free air).

• Procedure:

  • Panel Selection: Human panelists are screened for their olfactory sensitivity and consistency.

  • Sample Preparation: The cyclopentane ester is prepared in a suitable solvent (if necessary) and diluted to create a range of concentrations. For water-based thresholds, the ester is dissolved in odor-free water.

  • Presentation: The olfactometer presents the diluted odor sample to the panelist through one of several sniffing ports. The other ports present neutral air.

  • Forced-Choice Method: Panelists are presented with one odorous sample and two blanks and must identify which port contains the odor, even if they have to guess. This is repeated in an ascending concentration series.

  • Data Analysis: The individual threshold for each panelist is calculated as the geometric mean of the last concentration not detected and the first concentration that was correctly detected. The group's threshold is the geometric mean of the individual thresholds.

Applications in Agriculture: Modulating Insect Behavior

While simple substituted cyclopentane esters are not widely documented as primary insect pheromones, more complex derivatives like methyl jasmonate play a crucial role in agriculture. Methyl jasmonate is a plant hormone that mediates responses to environmental stress and herbivory. It can induce the production of defensive compounds in plants, which can, in turn, attract beneficial insects or repel pests.[10] It is used in biopesticide formulations and to enhance plant resilience.[10] This highlights the potential of the cyclopentane scaffold in developing eco-friendly crop protection strategies.

References

• 1. Methyl Jasmonate 1101843-02-0 | TCI AMERICA [tcichemicals.com]
• 2. The Use of Granular Cyclopentanone as Alternative to Artificial Source of Carbon Dioxide in Improved Passive Outdoor Host Seeking Device (POHD) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Methyl jasmonate [webbook.nist.gov]
• 4. govinfo.gov [govinfo.gov]
• 5. propyl cyclohexane carboxylate, 6739-34-0 [thegoodscentscompany.com]
• 6. trans-α-Necrodyl Acetate: Minor Sex Pheromone Component of the Invasive Mealybug Delottococcus aberiae (De Lotto) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. odourthreshold.com [odourthreshold.com]
• 8. (Z)-methyl epi-jasmonate, 1211-29-6 [thegoodscentscompany.com]
• 9. chemimpex.com [chemimpex.com]
• 10. Methyl jasmonate [sitem.herts.ac.uk]

Safety & Regulatory Compliance

Navigating the Disposal of Ethyl 2-hydroxycyclopentanecarboxylate: A Step-by-Step Guide

For researchers and professionals in drug development, the proper disposal of chemical waste is a critical component of laboratory safety and environmental responsibility. Ethyl 2-hydroxycyclopentanecarboxylate, a common reagent in organic synthesis, requires careful handling and adherence to specific disposal protocols to mitigate potential hazards. This guide provides essential safety information and a detailed operational plan for its proper disposal.

Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle Ethyl 2-hydroxycyclopentanecarboxylate with appropriate personal protective equipment (PPE). This includes chemical-resistant gloves, safety goggles, and a lab coat. All handling should be conducted in a well-ventilated area, preferably within a fume hood, to avoid inhalation of any vapors.

Quantitative Data Summary

Property	Value	Source
GHS Hazard Statement	H302: Harmful if swallowed	[1]
Molecular Formula	C8H14O3	[1][2][3][4]
Molecular Weight	~158.20 g/mol	[1]
Appearance	Colorless liquid	[2]
Boiling Point	160-165 °C	[2]
Solubility	Moderately soluble in water; soluble in ether and acetone	[2]

Step-by-Step Disposal Protocol

The disposal of Ethyl 2-hydroxycyclopentanecarboxylate should always be carried out in accordance with local, state, and federal regulations. The following is a general procedural guide based on best practices for similar chemical compounds.

Step 1: Waste Segregation and Collection

• Small Quantities: For small amounts of residual Ethyl 2-hydroxycyclopentanecarboxylate, absorb the liquid with an inert material such as vermiculite, dry sand, or earth.[2]

• Waste Container: Place the absorbed material into a clearly labeled, sealed container suitable for chemical waste. Ensure the container is compatible with the chemical to prevent any reactions.

• Labeling: The container must be labeled with the full chemical name: "Ethyl 2-hydroxycyclopentanecarboxylate" and the associated hazards (e.g., "Harmful if swallowed").

Step 2: Storage Pending Disposal

• Storage Location: Store the sealed waste container in a designated, well-ventilated, and cool area away from incompatible materials such as strong oxidizing agents.

• Secondary Containment: It is advisable to use secondary containment to prevent the spread of material in case of a leak.

Step 3: Professional Waste Disposal

• Engage a Licensed Contractor: The disposal of chemical waste must be handled by a licensed and certified hazardous waste disposal company. Do not attempt to dispose of this chemical through standard laboratory drains or as regular solid waste.

• Provide Documentation: Furnish the waste disposal contractor with all available safety information, including the chemical name, CAS number, and any known hazards.

• Regulatory Compliance: Ensure that the disposal process complies with all institutional and governmental regulations.

Spill Response

In the event of a spill, immediately evacuate the area and ensure it is well-ventilated. Wearing appropriate PPE, contain the spill using an inert absorbent material. Collect the contaminated material and place it in a sealed container for disposal as described above. Do not allow the spill to enter drains or waterways.

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of Ethyl 2-hydroxycyclopentanecarboxylate.

Caption: Disposal workflow for Ethyl 2-hydroxycyclopentanecarboxylate.

By adhering to these procedures, laboratories can ensure the safe and environmentally responsible disposal of Ethyl 2-hydroxycyclopentanecarboxylate, fostering a culture of safety and regulatory compliance.

References

• 1. 54972-10-0|Ethyl 2-hydroxycyclopentanecarboxylate|BLD Pharm [bldpharm.com]
• 2. ethyl 2-Hydroxycyclopentanecarboxylate; CAS No.: 54972-10-0 [chemshuttle.com]
• 3. 007chemicals.com [007chemicals.com]
• 4. echemi.com [echemi.com]

Essential Safety and Logistics for Handling Ethyl 2-hydroxycyclopentanecarboxylate

For researchers, scientists, and drug development professionals, ensuring safe and efficient handling of laboratory chemicals is paramount. This document provides immediate, essential safety and logistical information for Ethyl 2-hydroxycyclopentanecarboxylate (CAS 54972-10-0), including operational and disposal plans.

Chemical Identifier:

• Name: Ethyl 2-hydroxycyclopentanecarboxylate

• CAS Number: 54972-10-0

Hazard Identification and Personal Protective Equipment (PPE)

Ethyl 2-hydroxycyclopentanecarboxylate is classified as a skin and eye irritant and is harmful if swallowed. Adherence to appropriate personal protective equipment protocols is mandatory to ensure personnel safety.

Hazard Class	GHS Classification	Signal Word
Acute Toxicity, Oral	H302: Harmful if swallowed	Warning
Skin Irritation	H315: Causes skin irritation	Warning
Eye Irritation	H319: Causes serious eye irritation	Warning

Personal Protective Equipment (PPE)	Specification	Purpose
Hand Protection	Butyl rubber or Nitrile gloves.[1][2][3]	Provides a barrier against skin contact and irritation. Butyl rubber is recommended for high resistance to esters.[1][2][3]
Eye and Face Protection	Safety glasses with side shields or chemical safety goggles. A face shield may be required in situations with a higher risk of splashing.	Protects eyes from splashes and serious irritation.[4]
Skin and Body Protection	Protective clothing, such as a lab coat.	Prevents skin contact with the chemical.
Respiratory Protection	Use in a well-ventilated area. If vapors or aerosols are generated, a NIOSH/MSHA-approved respirator should be worn.[2]	Minimizes inhalation of potentially irritating vapors.[2]

Operational and Handling Protocols

Proper handling and storage are critical to maintaining the integrity of Ethyl 2-hydroxycyclopentanecarboxylate and ensuring a safe laboratory environment.

Procedure	Guideline
Handling	Handle in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of vapors.[4] Avoid contact with skin, eyes, and clothing.[4] Do not eat, drink, or smoke in the handling area. Wash hands thoroughly after handling.[4]
Storage	Store in a tightly closed container in a dry, cool, and well-ventilated place. For long-term stability, storage in a freezer at or below -20°C is recommended. Keep away from incompatible materials such as strong oxidizing agents and strong bases.
Spill Management	In case of a spill, ensure adequate ventilation and wear appropriate PPE. Absorb the spill with an inert, non-combustible material such as sand, earth, or vermiculite.[5] Collect the absorbed material into a suitable, labeled container for disposal.[5]

First Aid Measures

Immediate and appropriate first aid is crucial in the event of accidental exposure.

Exposure Route	First Aid Procedure
Inhalation	Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek medical attention.[2]
Skin Contact	Immediately wash the affected area with plenty of soap and water.[2] Remove contaminated clothing and wash it before reuse.[3] If skin irritation persists, get medical advice/attention.[3]
Eye Contact	Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[4] Seek immediate medical attention.
Ingestion	Do NOT induce vomiting. Clean mouth with water.[2] Never give anything by mouth to an unconscious person.[2] Call a poison center or doctor immediately.

Disposal Plan

Dispose of Ethyl 2-hydroxycyclopentanecarboxylate and its containers in accordance with local, state, and federal regulations. As it is categorized with skin and eye irritation hazards, it should be treated as chemical waste.

Waste Type	Disposal Method
Unused Chemical	Collect in a suitable, labeled container for chemical waste disposal. You may be able to dissolve or mix the material with a combustible solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[4] Consult with your institution's environmental health and safety (EHS) office for specific guidance.
Empty Containers	Triple rinse the container with a suitable solvent. The rinsate should be collected and disposed of as hazardous waste.[6] Once cleaned, the container can be disposed of as non-hazardous waste after defacing the label.[5]

Experimental Workflow Diagram

The following diagram outlines the standard workflow for handling Ethyl 2-hydroxycyclopentanecarboxylate in a laboratory setting.

Caption: Workflow for Safe Handling of Ethyl 2-hydroxycyclopentanecarboxylate.

References

• 1. safetyware.com [safetyware.com]
• 2. safety.fsu.edu [safety.fsu.edu]
• 3. vdp.com [vdp.com]
• 4. Chemical Resistant Gloves | Fisher Scientific [fishersci.com]
• 5. sfasu.edu [sfasu.edu]
• 6. sites.rowan.edu [sites.rowan.edu]